(+)-Rosamultin

Core Science & Biosynthesis

An In-depth Technical Guide to the Natural Sources and Isolation of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, isolation, and purification of (+)-Rosamultin, a pentacyclic triterpenoid (B12794562) saponin (B1150181) with notable biological activities. The information presented herein is intended to support research and development efforts in natural product chemistry and drug discovery.

Natural Sources of (+)-Rosamultin

(+)-Rosamultin has been identified as a significant bioactive constituent in plants belonging to the Rosaceae family. The primary sources for the isolation of this compound are the roots of Potentilla anserina L. and Rosa rugosa.

• Potentilla anserina L. (Silverweed): The roots of this plant are a well-documented source of (+)-Rosamultin[1][2][3]. It is considered a major active component of this species.

• Rosa rugosa (Rugosa Rose or Japanese Rose): The roots of this species have also been shown to contain (+)-Rosamultin among other triterpenoid saponins[4][5][6][7].

Quantitative Data on (+)-Rosamultin and Related Compounds

The concentration of (+)-Rosamultin and related compounds can vary depending on the plant source, geographical location, and the extraction and purification methods employed. The following table summarizes available quantitative data.

Plant Source	Plant Part	Extraction Method	Compound/Fraction	Yield/Concentration	Reference
Potentilla anserina L.	-	Ultrasonic-assisted extraction with 60% ethanol (B145695)	Crude Flavonoid Extract	3.74 ± 0.06 mg/g	[8]
Rosa rugosa	Roots	Methanol (B129727) Extraction	n-Butanol Fraction	31.5 g from 1.45 kg of dried roots	[4][7]
Rosa rugosa	Roots	Methanol Extraction	Triterpenoid Saponin 5	12.2 mg from 0.73 g of subfraction D-2.1	[4][7]
Rosa rugosa	Roots	Methanol Extraction	Triterpenoid Saponin 7	14.5 mg from 0.73 g of subfraction D-2.1	[4][7]
Rosa rugosa	Roots	Methanol Extraction	Triterpenoid Saponin 8	17.3 mg from 0.84 g of subfraction D-2.3	[4][7]
Rosa rugosa	Roots	Methanol Extraction	Triterpenoid Saponin 11	32.8 mg from a subfraction of fraction D-1	[7]
Rosa rugosa	Roots	Methanol Extraction	Triterpenoid Saponin 12	18.5 mg from a subfraction of fraction D-1	[7]

Note: Specific yield for pure (+)-Rosamultin is not explicitly detailed in the reviewed literature; however, the data for related triterpenoid saponins (B1172615) from Rosa rugosa provides an estimation of the quantities that can be expected from a large-scale extraction and purification process.

Experimental Protocols for Isolation and Purification

The isolation of (+)-Rosamultin from its natural sources typically involves solvent extraction followed by a series of chromatographic purification steps. Below is a detailed methodology based on protocols described for the isolation of triterpenoid saponins from Rosa rugosa and Potentilla anserina.

3.1. Extraction

• Plant Material Preparation : Dried roots of Rosa rugosa or Potentilla anserina are ground into a fine powder to increase the surface area for efficient extraction.

• Solvent Extraction :

  • Methanol Extraction (for Rosa rugosa) : The powdered root material (e.g., 1.45 kg) is extracted with methanol using ultrasonic maceration (e.g., 2 x 3 hours) at a controlled temperature (e.g., 30°C)[4]. The resulting extract is filtered and concentrated under reduced pressure to yield a crude methanol extract.

  • Ethanol Extraction (for Potentilla anserina) : Ultrasonic-assisted extraction with aqueous ethanol (e.g., 60%) has been optimized for the extraction of flavonoids from Potentilla anserina and can be adapted for saponins[8]. The powdered material is sonicated in the solvent for a specified duration (e.g., 180 minutes) at a controlled temperature (e.g., 50°C) and power (e.g., 400 W)[8].

3.2. Fractionation

• Liquid-Liquid Partitioning : The crude methanol extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate, and n-butanol. The triterpenoid saponins, including (+)-Rosamultin, are typically enriched in the n-butanol fraction[4][5][7].

• Concentration : The n-butanol fraction is concentrated to dryness under reduced pressure.

3.3. Chromatographic Purification

A multi-step chromatographic approach is necessary to isolate (+)-Rosamultin to a high degree of purity.

• Silica (B1680970) Gel Column Chromatography (Initial Separation) :

  • The dried n-butanol fraction is subjected to silica gel column chromatography.

  • The column is eluted with a gradient of chloroform and methanol, starting with a higher proportion of chloroform and gradually increasing the polarity by adding more methanol (e.g., from 30% to 100% methanol in chloroform)[7].

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined.

• Medium-Pressure Liquid Chromatography (MPLC) or Reversed-Phase Column Chromatography (Further Purification) :

  • Promising fractions from the initial silica gel chromatography are further purified.

  • MPLC : Normal-phase MPLC can be employed using a solvent system like chloroform-methanol (e.g., 8:1)[4].

  • Reversed-Phase (RP-18) Column Chromatography : A YMC RP-18 column can be used with a mobile phase of methanol and water in varying ratios (e.g., 1:1, 1:2, or 1:3)[4][7].

• Sephadex LH-20 Gel Chromatography : This technique can be used for the separation of triterpenoids and to remove smaller molecules.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Polishing) :

  • For obtaining high-purity (+)-Rosamultin, a final purification step using preparative HPLC is often required.

  • A reversed-phase C18 column is typically used.

  • The mobile phase often consists of a mixture of methanol, water, and a small amount of acid (e.g., formic acid) to improve peak shape. An example of a mobile phase for analytical HPLC of rosamultin (B1679533) is methanol-water-formic acid (63:37:0.075, v/v/v)[1][2]. This can be adapted for preparative scale.

  • The elution can be isocratic or a gradient, depending on the complexity of the fraction being purified.

Visualization of the Isolation Workflow

The following diagram illustrates the general workflow for the isolation of (+)-Rosamultin.

Caption: General workflow for the isolation of (+)-Rosamultin.

References

• 1. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Triterpenoid saponins from the roots of Rosa rugosa Thunb. as rat intestinal sucrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Biological Activity of (+)-Rosamultin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Rosamultin, a naturally occurring triterpenoid (B12794562) saponin, has emerged as a compound of significant interest in biomedical research due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the current scientific understanding of (+)-Rosamultin's bioactivity, with a focus on its nephroprotective, antioxidant, radioprotective, anti-hypoxic, anti-inflammatory, and anti-HIV properties. This document synthesizes quantitative data, details experimental methodologies for key assays, and visualizes the complex signaling pathways and experimental workflows involved in its mechanism of action.

Introduction

(+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid isolated from plants of the Rosaceae family, such as Potentilla anserina L. and Rosa rugosa.[1] Traditional medicine has long utilized extracts from these plants for various ailments, and modern scientific investigation is now elucidating the pharmacological basis of their therapeutic effects. (+)-Rosamultin, as a key bioactive constituent, is at the forefront of this research. Its multifaceted biological profile suggests potential applications in the development of novel therapeutics for a range of diseases. This guide aims to provide a detailed technical resource for researchers and professionals in the field of drug discovery and development.

Quantitative Bioactivity Data

The following tables summarize the available quantitative data on the biological activities of (+)-Rosamultin. While extensive research has been conducted, specific IC50 and EC50 values are not uniformly reported across all studies.

Biological Activity	Assay	Cell Line/System	Result	Reference
Anti-HIV Activity	HIV-1 Protease Inhibition Assay	In vitro enzymatic assay	53% inhibition at 100 µM	[1]
Nephroprotection	MTT Assay (Cell Viability)	HEK293 cells (Cisplatin-induced toxicity)	Enhanced cell viability (Specific EC50 not reported)	[2]
Antioxidant Activity	Measurement of antioxidant enzyme activities	Cisplatin-treated HEK293 cells	Enhanced activities of SOD, GSH, and CAT (Specific EC50 not reported)	[2]
Cardioprotection	MTT Assay (Cell Viability)	H9c2 cardiomyocytes (H2O2-induced oxidative stress)	Increased cell viability (Specific EC50 not reported)	[3]
Anti-hypoxia	Flow Cytometry (Apoptosis Rate)	EA.hy926 endothelial cells	Apoptotic rate of 31.19% (compared to 78.44% in hypoxia model)

In Vivo Study	Model	Treatment	Key Findings	Reference
Nephroprotection	Cisplatin-induced acute renal injury in mice	Rosamultin administration	Decreased kidney index, reduced blood urea (B33335) nitrogen, decreased urinary protein excretion, ameliorated histopathological damage	[2]
Radioprotection	Whole-body X-ray irradiated mice	Intragastric administration of Rosamultin	Improved survival, limited leukocyte depletion, reduced damage to spleen and small intestine	[4]

Key Biological Activities and Mechanisms of Action

Nephroprotective and Antioxidant Activity

(+)-Rosamultin has demonstrated significant protective effects against cisplatin-induced kidney damage.[2] Its mechanism of action is multi-faceted, involving the regulation of oxidative stress and endoplasmic reticulum stress pathways.

Signaling Pathways:

• ROS/CHOP Signaling Pathway: (+)-Rosamultin reduces the generation of intracellular reactive oxygen species (ROS) induced by cisplatin (B142131). This, in turn, downregulates the expression of C/EBP homologous protein (CHOP), a key mediator of apoptosis triggered by oxidative stress.[2]

• PERK-eIF2α-ATF4 Signaling Pathway: The compound inhibits the activation of p38 and JNK, and downregulates proteins in the PERK-eIF2α-ATF4 signaling pathway, which is an upstream regulator of CHOP.[2]

• Enhancement of Antioxidant Enzymes: (+)-Rosamultin enhances the activities of crucial antioxidant enzymes, including superoxide (B77818) dismutase (SOD), glutathione (B108866) (GSH), and catalase (CAT).[2]

Nephroprotective and Antioxidant Signaling Pathway of (+)-Rosamultin.

Radioprotective Activity

(+)-Rosamultin exhibits protective effects against radiation-induced injury both in vitro and in vivo.[4] This activity is mediated through the promotion of DNA damage repair and the suppression of oxidative stress.

Signaling Pathways:

• TRAX/NHEJ Pathway: (+)-Rosamultin promotes the nuclear translocation of Translin-associated protein X (TRAX), which is involved in the non-homologous end joining (NHEJ) pathway of DNA repair.[4]

• Nrf2/HO-1 Signaling Pathway: The compound reduces irradiation-induced oxidative stress by promoting the Nrf2/HO-1 signaling pathway, a key regulator of the antioxidant response.[4]

Radioprotective Signaling Pathway of (+)-Rosamultin.

Protection Against Hypoxia-Induced Apoptosis

(+)-Rosamultin protects vascular endothelial cells from apoptosis induced by hypoxic conditions.[5] This protective effect is mediated through the activation of pro-survival signaling pathways.

Signaling Pathways:

• PI3K/AKT Signaling Pathway: (+)-Rosamultin activates the PI3K/AKT pathway, a central regulator of cell survival and proliferation.[5]

• ERK1/2 and NF-κB Signaling Pathways: The activation of the PI3K/AKT pathway by Rosamultin leads to the positive regulation of the ERK1/2 and NF-κB signaling pathways, further contributing to the anti-apoptotic effect.[5]

Anti-hypoxic Signaling Pathway of (+)-Rosamultin.

Anti-Inflammatory and Anti-HIV Activity

Preliminary studies have indicated that (+)-Rosamultin possesses anti-inflammatory and anti-HIV properties. It has been shown to inhibit HIV-1 protease, a critical enzyme for viral replication.[1] While the anti-inflammatory mechanisms are still under investigation, its ability to modulate signaling pathways such as NF-κB suggests a potential role in mitigating inflammatory responses. Further research is required to fully elucidate the mechanisms and quantitative potency of these activities.

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature on (+)-Rosamultin. These protocols are based on standard laboratory procedures and should be adapted and optimized for specific experimental conditions.

Cell Viability (MTT) Assay

This assay is used to assess the effect of (+)-Rosamultin on the viability of cells under conditions of cellular stress (e.g., cisplatin or H2O2 treatment).

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells (e.g., HEK293 or H9c2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Pre-treat cells with various concentrations of (+)-Rosamultin for a specified duration.

• Induction of Stress: Introduce the stressor (e.g., cisplatin or H2O2) at a concentration known to induce cytotoxicity.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Experimental Workflow for MTT Assay.

Western Blot Analysis for Signaling Proteins

This technique is used to detect and quantify specific proteins involved in the signaling pathways modulated by (+)-Rosamultin.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

Protocol:

• Cell Lysis: Lyse treated and control cells in a buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-AKT, CHOP, TRAX).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Measurement of Intracellular ROS

This assay quantifies the levels of reactive oxygen species within cells.

Principle: A cell-permeable fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), is deacetylated by cellular esterases and then oxidized by ROS to a highly fluorescent compound, which can be measured.

Protocol:

• Cell Treatment: Treat cells with (+)-Rosamultin and the ROS-inducing agent.

• Probe Loading: Incubate the cells with DCFH-DA.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

DNA Damage (Comet) Assay

This assay is used to detect DNA strand breaks in individual cells.

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate out of the nucleus, forming a "comet tail," the length and intensity of which are proportional to the amount of DNA damage.

Protocol:

• Cell Preparation: Prepare a single-cell suspension from treated and control cells.

• Embedding in Agarose: Mix the cells with low-melting-point agarose and layer onto a microscope slide.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and proteins, leaving the DNA as nucleoids.

• Alkaline Unwinding and Electrophoresis: Expose the DNA to an alkaline buffer to unwind the DNA and then perform electrophoresis.

• Staining and Visualization: Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope.

• Data Analysis: Analyze the comet images using specialized software to quantify the extent of DNA damage.

Conclusion

(+)-Rosamultin is a promising natural compound with a wide range of biological activities that are of significant interest for drug discovery and development. Its demonstrated efficacy in preclinical models of kidney disease, radiation-induced injury, and hypoxia-induced cell death highlights its therapeutic potential. The elucidation of its mechanisms of action, involving the modulation of key signaling pathways related to oxidative stress, apoptosis, and DNA repair, provides a solid foundation for further investigation.

Future research should focus on obtaining more comprehensive quantitative data, including IC50 and EC50 values for its various biological activities, to allow for a more precise evaluation of its potency. Furthermore, in-depth studies on its anti-inflammatory and anti-HIV activities are warranted to fully characterize its therapeutic spectrum. The detailed experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers aiming to advance our understanding of (+)-Rosamultin and explore its potential as a novel therapeutic agent.

References

• 1. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hek293.com [hek293.com]
• 3. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 4. texaschildrens.org [texaschildrens.org]
• 5. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

(+)-Rosamultin mechanism of action studies

An In-Depth Technical Guide on the Mechanism of Action of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Rosamultin, a pentacyclic triterpenoid (B12794562) isolated from plants such as Potentilla anserina L., has demonstrated a wide spectrum of pharmacological activities, positioning it as a compound of significant interest for therapeutic development.[1][2][3][4] This document provides a comprehensive overview of the current understanding of (+)-Rosamultin's mechanisms of action. Its bioactivity stems from its ability to modulate multiple critical cellular signaling pathways. Key mechanisms include potent antioxidant and cytoprotective effects through the regulation of the Reactive Oxygen Species (ROS)/C/EBP homologous protein (CHOP) and Nrf2/HO-1 pathways.[5] Furthermore, (+)-Rosamultin promotes cell survival and counteracts apoptosis by activating pro-survival PI3K/AKT and ERK1/2 signaling cascades.[6] It also exhibits radioprotective properties by enhancing DNA damage repair.[7] This guide synthesizes the available preclinical data, details the experimental protocols used in these seminal studies, and presents the complex signaling networks visually to facilitate a deeper understanding for research and development professionals.

Core Mechanisms of Action and Signaling Pathways

(+)-Rosamultin exerts its therapeutic effects by intervening in several interconnected signaling pathways related to oxidative stress, apoptosis, DNA damage, and inflammation.

Antioxidant and Nephroprotective Effects

Studies have shown that (+)-Rosamultin provides significant protection against cisplatin-induced acute renal injury and oxidative stress.[5] Its mechanism in this context is twofold: it reduces the generation of intracellular ROS and enhances the activity of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), glutathione (B108866) (GSH), and catalase (CAT).[3][5]

At the molecular level, (+)-Rosamultin intervenes in the endoplasmic reticulum (ER) stress pathway. It inhibits the activation of p38 and JNK, and downregulates the PERK-eIF2α-ATF4 signaling axis, which leads to a marked decrease in the expression of the pro-apoptotic protein CHOP.[5] This suggests that Rosamultin mitigates cellular damage by reducing both oxidative and ER stress-induced apoptosis.

Caption: Rosamultin's Antioxidant and Nephroprotective Mechanism.

Radioprotective Effects via DNA Repair and Oxidative Stress Suppression

(+)-Rosamultin has been identified as a potential radioprotective agent. It mitigates radiation-induced injury by promoting the repair of DNA damage and suppressing oxidative stress.[7] Mechanistic studies revealed that Rosamultin facilitates the translocation of Translin-associated protein X (TRAX) into the nucleus, a key step in the non-homologous end joining (NHEJ) DNA repair pathway.[7] Concurrently, it reduces radiation-induced oxidative stress by activating the Nrf2/HO-1 signaling pathway, a critical regulator of antioxidant responses.[7] This dual action on DNA repair and antioxidant defense contributes to improved cell survival and reduced tissue damage following irradiation.[7]

Anti-Apoptotic Effects in Endothelial Cells and Cardiomyocytes

In models of hypoxia-induced apoptosis in vascular endothelial cells, (+)-Rosamultin demonstrates potent protective effects by activating pro-survival signaling pathways.[1][6] It enhances the phosphorylation of AKT (via PI3K), ERK1/2, and the transcription factor NF-κB.[1][6] The activation of the PI3K/AKT pathway is particularly crucial for its anti-apoptotic action in this context.[6]

Similarly, in H9c2 cardiomyocytes subjected to hydrogen peroxide-induced oxidative stress, Rosamultin pretreatment increases cell viability and activates the PI3K/Akt pathway.[2][3] This leads to a favorable shift in the balance of apoptotic regulators, with an increased expression of the anti-apoptotic protein Bcl-2 and decreased expression of the pro-apoptotic protein Bax.[2][3] Consequently, the downstream mitochondrial apoptotic cascade is inhibited, as evidenced by reduced levels of cytosolic Cytochrome c and cleaved Caspases-9 and -3.[2][3]

Caption: Rosamultin's Anti-Apoptotic Signaling via PI3K/AKT.

Data Presentation

Quantitative data on the specific potency (e.g., IC₅₀) of (+)-Rosamultin on its pathway targets are limited in the current literature. However, its effect on various protein expressions and enzyme activities has been consistently reported.

Table 1: Modulation of Key Proteins and Biomarkers by (+)-Rosamultin

Target Protein/Biomarker	Cellular Context	Observed Effect	Reference
p-p38 / p-JNK	Cisplatin-treated HEK293 cells	Marked Decrease	[5]
CHOP	Cisplatin-treated HEK293 cells	Marked Decrease	[5]
PERK-eIF2α-ATF4 Pathway	Cisplatin-treated HEK293 cells	Downregulation	[5]
SOD, GSH, CAT	Cisplatin-treated HEK293 cells	Enhanced Activity	[5]
BCL-2	Irradiated mouse small intestine	Reverses Downregulation	[7]
BAX	Irradiated mouse small intestine	Reverses Upregulation	[7]
p-AKT	Hypoxic vascular endothelial cells	Increased Phosphorylation	[1][6]
p-ERK1/2	Hypoxic vascular endothelial cells	Increased Phosphorylation	[1][6]
p-NF-κB	Hypoxic vascular endothelial cells	Increased Phosphorylation	[1]
Bcl-2	H₂O₂-treated H9c2 cardiomyocytes	Enhanced Expression	[2][3]
Bax, Cyt-c, Caspase-9, Caspase-3	H₂O₂-treated H9c2 cardiomyocytes	Downregulated Expression	[2][3]
LDH, CK	H₂O₂-treated H9c2 cardiomyocytes	Reduced Release	[2][3]
Intracellular ROS & Ca²+	H₂O₂-treated H9c2 cardiomyocytes	Marked Decrease	[2][3]

| HIV-1 Protease | In vitro assay | 53% Inhibition at 100 µM |[8] |

Experimental Protocols

The following are generalized protocols for key experiments cited in the mechanism of action studies of (+)-Rosamultin.

Cell Culture and Treatment

• Cell Lines: Human embryonic kidney cells (HEK293), rat cardiac myoblasts (H9c2), or human vascular endothelial cells were used.

• Culture Conditions: Cells were maintained in Dulbecco’s Modified Eagle’s Medium (DMEM) or RPMI-1640 supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment Protocol: For protection studies, cells were typically pre-treated with various concentrations of (+)-Rosamultin for a specified period (e.g., 2-24 hours) before the addition of an insult agent like Cisplatin, H₂O₂, or exposure to hypoxia or irradiation.

Western Blot Analysis

Western blotting was a primary method used to determine the effect of Rosamultin on the expression and phosphorylation status of target proteins.

Caption: Standard Experimental Workflow for Western Blot Analysis.

• Lysate Preparation: Cells were washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Protein concentration was determined using a BCA protein assay kit.

• Electrophoresis & Transfer: Equal amounts of protein (20-40 µg) were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Membranes were blocked and then incubated overnight at 4°C with specific primary antibodies (e.g., anti-p-AKT, anti-Bax, anti-CHOP, anti-β-actin). After washing, membranes were incubated with HRP-conjugated secondary antibodies.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

SILAC-Based Quantitative Proteomics

To identify proteins modulated by Rosamultin in an unbiased manner, Stable Isotope Labeling by Amino acids in Cell culture (SILAC) was employed.[5]

Caption: Workflow for SILAC-based Quantitative Proteomics.

• Cell Labeling: Two populations of cells (e.g., HEK293) were cultured in media containing either "light" (normal) or "heavy" (¹³C₆¹⁵N₄-L-arginine) essential amino acids until full incorporation was achieved.

• Experiment: The "heavy"-labeled cells were treated with cisplatin and Rosamultin, while "light"-labeled cells were treated with cisplatin alone.

• Analysis: The cell populations were combined, lysed, and the proteins digested. The resulting peptides were analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The relative abundance of proteins between the two conditions was determined by comparing the signal intensities of the heavy and light peptide pairs.

Apoptosis and Cell Viability Assays

• Cell Viability (MTT Assay): Cells were seeded in 96-well plates, treated as described, and incubated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The resulting formazan (B1609692) crystals were dissolved in DMSO, and absorbance was measured at ~570 nm.

• Apoptosis Detection (Flow Cytometry): Apoptosis was quantified using an Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit. Treated cells were stained and analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Conclusion and Future Directions

The available evidence strongly indicates that (+)-Rosamultin is a multitargeted agent with significant therapeutic potential, primarily driven by its ability to counteract oxidative stress and apoptosis. Its mechanisms converge on several key cytoprotective pathways, including PERK/CHOP, Nrf2/HO-1, and PI3K/AKT.

While current studies provide a strong foundation, several areas warrant further investigation:

• Direct Target Identification: The upstream molecular target(s) that Rosamultin directly binds to initiate its effects remain unknown. Advanced techniques such as chemical proteomics, using a Rosamultin-derived probe, could identify its direct binding partners.[9][10]

• Investigation of the JAK/STAT Pathway: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a critical regulator of inflammation and is often activated by cytokines and ROS.[11][12] Given that compounds structurally related to Rosamultin can inhibit STAT3 activation and Rosamultin's potent anti-inflammatory effects, investigating its impact on the JAK/STAT pathway could reveal a novel mechanism of action.[13][14]

• Pharmacokinetics and In Vivo Efficacy: While some in vivo data exist, more comprehensive pharmacokinetic studies and efficacy evaluations in diverse preclinical disease models are necessary to translate the current findings toward clinical application.[4]

References

• 1. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rosamultin | Antioxidant | HIV Protease | TargetMol [targetmol.com]
• 9. Frontiers | Currently Available Strategies for Target Identification of Bioactive Natural Products [frontiersin.org]
• 10. Chemical Proteomics: New Targets for Natural Products [chomixbio.com]
• 11. The JAK/STAT signaling pathway: from bench to clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | A Review of the Anti-Inflammatory Effects of Rosmarinic Acid on Inflammatory Diseases [frontiersin.org]
• 14. researchgate.net [researchgate.net]

The In Vitro Antioxidant Activity of (+)-Rosamultin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin, a triterpenoid (B12794562) saponin (B1150181) isolated from plants of the Potentilla genus, has garnered scientific interest for its potential therapeutic properties. Emerging research suggests that (+)-Rosamultin exhibits significant antioxidant effects, positioning it as a candidate for further investigation in the development of novel therapeutic agents against oxidative stress-mediated pathologies. This technical guide provides a comprehensive overview of the currently available data on the in vitro antioxidant activity of (+)-Rosamultin, detailed experimental protocols for key antioxidant assays, and a visual representation of the molecular signaling pathways implicated in its mode of action.

Quantitative Data on Antioxidant Activity

While direct quantitative data from DPPH, ABTS, and FRAP assays for purified (+)-Rosamultin is not extensively available in the current body of literature, studies on extracts from Potentilla anserina L., a known source of (+)-Rosamultin, and other related saponin-rich extracts provide valuable insights into its potential antioxidant capacity. The following table summarizes representative data from these studies. It is important to note that the antioxidant activity of a pure compound may differ from that of a complex plant extract.

Sample	Assay	IC50 / Activity	Reference
Flavonoid Fractions from Potentilla anserina L.	DPPH Radical Scavenging	Dose-dependent activity	[Not explicitly quantified in provided text]
Polysaccharides from Potentilla anserina L.	Hydroxyl Radical Scavenging	IC50 = 0.367 mg/mL	[1][2]
Polysaccharides from Potentilla anserina L.	Superoxide Anion Scavenging	IC50 = 45.017 mg/mL	[1][2]
Saponin-rich fraction from Z. zanthoxyloides	DPPH Radical Scavenging	EC50 = 4.53 x 10⁻² mg/mL	[3]
Saponins from Sapindus mukorossi	DPPH Radical Scavenging	IC50 = 162.5 µg/mL (methanol extract)	[4]

Note: The data presented above is for extracts and fractions, not for isolated (+)-Rosamultin. Further studies are required to determine the specific antioxidant activity of the purified compound.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and replication of in vitro antioxidant activity studies. The following sections provide comprehensive protocols for the most common assays used to evaluate antioxidant potential.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.[5][6][7]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or ethanol), spectrophotometric grade

• (+)-Rosamultin (or sample to be tested)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer capable of reading at 517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and protected from light.

• Preparation of Sample Solutions: Dissolve (+)-Rosamultin in methanol to prepare a stock solution. From the stock solution, prepare a series of dilutions to obtain a range of concentrations to be tested.

• Assay Procedure:

  • To a 96-well microplate, add a specific volume of the sample solution (e.g., 100 µL).

  • Add the same volume of the DPPH solution to each well.

  • For the blank, use methanol instead of the sample solution.

  • For the positive control, use a known antioxidant like ascorbic acid at various concentrations.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.[8][9][10]

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Methanol (or ethanol)

• Phosphate Buffered Saline (PBS)

• (+)-Rosamultin (or sample to be tested)

• Positive control (e.g., Trolox, Ascorbic acid)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer capable of reading at 734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working ABTS•+ Solution: Before use, dilute the stock ABTS•+ solution with methanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Sample Solutions: Prepare a stock solution of (+)-Rosamultin in a suitable solvent and make serial dilutions.

• Assay Procedure:

  • Add a small volume of the sample solution (e.g., 10 µL) to a 96-well plate.

  • Add a larger volume of the working ABTS•+ solution (e.g., 190 µL).

  • Incubate the mixture at room temperature for a specified time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay. The antioxidant activity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The formation of a blue-colored ferrous-tripyridyltriazine complex is measured spectrophotometrically.[1][11]

Materials:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• (+)-Rosamultin (or sample to be tested)

• Positive control (e.g., Ferrous sulfate, Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Spectrophotometer capable of reading at 593 nm

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Preparation of Sample Solutions: Prepare a stock solution of (+)-Rosamultin and serial dilutions in a suitable solvent.

• Assay Procedure:

  • Add a small volume of the sample solution (e.g., 25 µL) to a 96-well plate.

  • Add a larger volume of the pre-warmed FRAP reagent (e.g., 175 µL).

  • Incubate the mixture at 37°C for a specified time (e.g., 4-10 minutes).

• Measurement: Measure the absorbance at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve of a known antioxidant (e.g., FeSO₄ or Trolox) and is expressed as equivalents of the standard.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates a generalized workflow for assessing the in vitro antioxidant activity of a compound.

References

• 1. detailed protocol for FRAP assay | Filo [askfilo.com]
• 2. repository.uhamka.ac.id [repository.uhamka.ac.id]
• 3. eeb.lu.lv [eeb.lu.lv]
• 4. mdpi.com [mdpi.com]
• 5. Assessment of Antioxidant and Cytotoxicity Activities of Saponin and Crude Extracts of Chlorophytum borivilianum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 8. Analysis of saponin composition and comparison of the antioxidant activity of various parts of the quinoa plant (Chenopodium quinoa Willd.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 10. protocols.io [protocols.io]
• 11. ultimatetreat.com.au [ultimatetreat.com.au]

The Anti-inflammatory Effects of (+)-Rosamultin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Rosamultin, a natural compound, has demonstrated significant anti-inflammatory properties through its modulation of key cellular signaling pathways. This technical guide provides an in-depth overview of the current understanding of (+)-Rosamultin's anti-inflammatory effects, focusing on its mechanisms of action, quantitative data from pertinent studies, and the experimental protocols utilized to elucidate these effects. The information is tailored for researchers, scientists, and professionals in the field of drug development to facilitate further investigation and potential therapeutic applications of this promising compound.

Core Mechanisms of Anti-inflammatory Action

(+)-Rosamultin exerts its anti-inflammatory effects primarily through the modulation of several key signaling pathways. These pathways are central to the cellular response to inflammatory stimuli, and (+)-Rosamultin has been shown to intervene at critical points to suppress the inflammatory cascade. The primary mechanisms include the regulation of the Phosphoinositide 3-kinase (PI3K)/Akt pathway, the Mitogen-Activated Protein Kinase (MAPK) cascade, the Nuclear Factor-kappa B (NF-κB) signaling pathway, and the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) antioxidant response pathway.

Modulation of PI3K/Akt and MAPK Signaling Pathways

(+)-Rosamultin has been observed to influence the PI3K/Akt and MAPK/ERK signaling pathways, which are crucial for cell survival and inflammatory responses. In studies on vascular endothelial cells under hypoxic conditions, (+)-Rosamultin treatment promoted the phosphorylation of both AKT and ERK1/2.[1] This suggests a complex regulatory role where (+)-Rosamultin may enhance cell survival pathways to counteract inflammatory damage. The activation of these pathways can, in turn, influence downstream targets, including NF-κB.

Inhibition of NF-κB Signaling

The NF-κB signaling pathway is a cornerstone of the inflammatory process, responsible for the transcription of numerous pro-inflammatory genes. Research indicates that (+)-Rosamultin can modulate NF-κB activity. In hypoxic vascular endothelial cells, treatment with (+)-Rosamultin led to the phosphorylation of NF-κB.[1] While this might seem counterintuitive, the interplay between different signaling pathways is complex. It is suggested that the overall effect of (+)-Rosamultin is anti-inflammatory, and its influence on NF-κB may be context-dependent and linked to the activation of pro-survival pathways.

Activation of the Nrf2/HO-1 Antioxidant Pathway

A significant component of (+)-Rosamultin's anti-inflammatory action is its ability to combat oxidative stress. It has been shown to reduce irradiation-induced oxidative stress by promoting the Nrf2/HO-1 signaling pathway.[2] Nrf2 is a transcription factor that regulates the expression of antioxidant proteins, including heme oxygenase-1 (HO-1). By activating this pathway, (+)-Rosamultin enhances the cellular defense against oxidative damage, which is a key contributor to inflammation.

Inhibition of p38 and JNK Activation

In the context of cisplatin-induced nephrotoxicity, which involves a significant inflammatory component, (+)-Rosamultin was found to inhibit the activation of p38 and JNK, both of which are members of the MAPK family.[3] The activation of p38 and JNK is associated with stress responses and apoptosis, and their inhibition by (+)-Rosamultin contributes to its protective and anti-inflammatory effects.

Quantitative Data on Anti-inflammatory Effects

The following tables summarize the quantitative findings from various studies on the anti-inflammatory effects of (+)-Rosamultin.

Table 1: In Vitro Effects of (+)-Rosamultin on Inflammatory Markers

Cell Line	Condition	Treatment	Observed Effect	Reference
HEK293	Cisplatin-induced toxicity	(+)-Rosamultin	Markedly decreased levels of C/EBP homologous protein (CHOP). Inhibited p38 and JNK activation. Downregulated the PERK-eIF2α-ATF4 signaling pathway. Reduced intracellular ROS generation. Enhanced activities of SOD, GSH, and CAT.	[3]
EA.hy926	Hypoxia	(+)-Rosamultin	Promoted phosphorylation of ERK1/2, NF-κB, and AKT.	[1]
Small intestinal epithelial cells	Irradiation	(+)-Rosamultin	Reversed the downregulation of BCL-2 and the upregulation of BAX. Promoted DNA injury repair. Reduced oxidative stress.	[2]

Table 2: In Vivo Effects of (+)-Rosamultin on Inflammatory Markers

Animal Model	Condition	Treatment	Observed Effect	Reference
Mice	Cisplatin-induced acute renal injury	(+)-Rosamultin	Decreased kidney index, reduced blood urea (B33335) nitrogen level, and decreased urinary protein excretion. Ameliorated histopathological damage and fibrosis of renal tissue. Markedly suppressed the expression of CHOP, apoptosis-associated proteins, and activation of p38 and JNK in renal tissue.	[3]
Mice	Whole-body X-ray irradiation	Intragastric administration of (+)-Rosamultin	Improved survival, limited leukocyte depletion, and reduced damage to the spleen and small intestine. Reversed the downregulation of BCL-2 and the upregulation of BAX in small intestine tissue.	[2]

Experimental Protocols

The following sections provide an overview of the experimental methodologies employed in the cited studies to investigate the anti-inflammatory effects of (+)-Rosamultin.

Cell Culture and Treatment

• Cell Lines:

  • HEK293 cells: Utilized to study the protective effects of rosamultin against cisplatin-induced cytotoxicity.[3]

  • EA.hy926 cells: A human umbilical vein endothelial cell line used to create a hypoxia model to explore the underlying mechanisms of action.[1]

  • Small intestinal epithelial cells: Used to evaluate the in vitro effects of rosamultin on radiation-induced injury.[2]

• Treatment:

  • Cells were typically pre-treated with (+)-Rosamultin for a specified period before being subjected to an inflammatory stimulus (e.g., cisplatin, hypoxia, irradiation).

In Vivo Animal Studies

• Animal Models:

  • Mice: Used to establish models of cisplatin-induced acute renal injury and whole-body X-ray irradiation.[2][3]

• Administration:

  • (+)-Rosamultin was administered to mice, for example, via intragastric administration, before the induction of injury.[2]

• Outcome Measures:

  • Assessment of kidney function (kidney index, blood urea nitrogen, urinary protein).[3]

  • Histopathological analysis of renal tissue.[3]

  • Survival rate and assessment of organ damage (spleen, small intestine).[2]

  • Analysis of protein expression in tissues.

Biochemical and Molecular Biology Assays

• Western Blotting: To determine the protein expression levels of key signaling molecules such as CHOP, p38, JNK, BCL-2, BAX, AKT, ERK1/2, and NF-κB.[1][2][3]

• Quantitative Proteomic Analysis (SILAC): Employed to identify proteins that were markedly decreased in cisplatin-treated HEK293 cells when exposed to rosamultin.[3]

• Measurement of Reactive Oxygen Species (ROS): To assess the antioxidant capacity of (+)-Rosamultin in reducing intracellular ROS generation.[3]

• Antioxidant Enzyme Activity Assays: To measure the activities of enzymes such as superoxide (B77818) dismutase (SOD), glutathione (B108866) (GSH), and catalase (CAT).[3]

Conclusion and Future Directions

(+)-Rosamultin is a promising natural compound with multifaceted anti-inflammatory properties. Its ability to modulate key signaling pathways such as PI3K/Akt, MAPK, NF-κB, and Nrf2/HO-1, coupled with its antioxidant effects, makes it a strong candidate for further investigation as a potential therapeutic agent for inflammatory diseases. The quantitative data and experimental protocols summarized in this guide provide a solid foundation for future research.

Future studies should aim to:

• Elucidate the precise molecular interactions of (+)-Rosamultin with its targets.

• Conduct more extensive in vivo studies in various models of inflammatory diseases.

• Investigate the pharmacokinetic and pharmacodynamic properties of (+)-Rosamultin.

• Explore the potential for synergistic effects with other anti-inflammatory agents.

This technical guide serves as a comprehensive resource for the scientific community to advance the understanding and application of (+)-Rosamultin in the context of inflammation.

References

• 1. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide on the Antiviral Properties of (+)-Rosamultin Against HIV

For Researchers, Scientists, and Drug Development Professionals

December 18, 2025

Abstract

This technical guide provides a comprehensive overview of the current scientific knowledge regarding the anti-HIV properties of (+)-Rosamultin, a triterpenoid (B12794562) natural product. The primary focus of this document is the inhibitory activity of (+)-Rosamultin against HIV-1 protease, which is a critical enzyme in the viral replication cycle. This guide summarizes the available quantitative data, details a representative experimental protocol for assessing HIV-1 protease inhibition, and presents diagrams of the experimental workflow and a hypothetical mechanism of action to guide future research. The information is intended for researchers, scientists, and professionals in the field of drug development who are interested in the potential of natural products as anti-HIV agents.

Introduction

The human immunodeficiency virus (HIV) remains a significant global health challenge. While highly active antiretroviral therapy (HAART) has transformed HIV infection into a manageable chronic condition, the emergence of drug-resistant viral strains and the long-term side effects of current medications necessitate the continued search for novel antiviral agents with different mechanisms of action. Natural products have historically been a rich source of new therapeutic leads, and plant-derived compounds, in particular, offer a vast chemical diversity for drug discovery.

(+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid that has been isolated from plants of the Rosa genus, such as Rosa rugosa.[1][2] Triterpenoids are a class of natural products known for a wide range of biological activities, including antiviral effects. Preliminary research has indicated that (+)-Rosamultin may possess anti-HIV properties, specifically by targeting the HIV-1 protease.[1] This guide aims to consolidate the existing data and provide a technical framework for further investigation into the anti-HIV potential of (+)-Rosamultin.

Quantitative Data on Anti-HIV Activity

To date, the available quantitative data on the anti-HIV activity of (+)-Rosamultin is limited to its effect on HIV-1 protease. A key study demonstrated that (+)-Rosamultin exhibits inhibitory activity against this enzyme.[1] The data from this study is summarized in the table below.

Compound	Target	Assay Type	Concentration	% Inhibition	Source
(+)-Rosamultin	HIV-1 Protease	Enzymatic Assay	100 µM	53%	[1]

Table 1: Summary of Quantitative Data for the Anti-HIV Activity of (+)-Rosamultin

Further research is required to establish a full dose-response curve and determine the IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) values of (+)-Rosamultin against HIV-1 protease and in cell-based assays, respectively.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and extension of research findings. As the full experimental details from the original study on (+)-Rosamultin are not available, a representative protocol for a fluorometric in vitro HIV-1 protease inhibition assay is provided below. This type of assay is commonly used for screening and characterizing potential HIV-1 protease inhibitors.[3][4]

In Vitro HIV-1 Protease Inhibition Assay (Fluorometric)

Objective: To determine the in vitro inhibitory activity of a test compound (e.g., (+)-Rosamultin) against recombinant HIV-1 protease.

Principle: This assay is based on Fluorescence Resonance Energy Transfer (FRET). A synthetic peptide substrate contains a fluorophore and a quencher. In its intact state, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by HIV-1 protease, the fluorophore and quencher are separated, leading to an increase in fluorescence intensity that can be measured over time. The presence of an inhibitor reduces the rate of substrate cleavage and, consequently, the increase in fluorescence.[1][3]

Materials:

• Recombinant HIV-1 Protease

• Fluorogenic HIV-1 Protease Substrate (e.g., a peptide with EDANS/DABCYL FRET pair)

• Assay Buffer (e.g., Sodium Acetate buffer, pH 5.5, containing NaCl, EDTA, and DTT)

• Test Compound ((+)-Rosamultin)

• Positive Control Inhibitor (e.g., Pepstatin A)

• DMSO (for dissolving the test compound)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in DMSO.

  • Create a series of dilutions of the test compound in the assay buffer.

  • Dilute the recombinant HIV-1 protease to the desired concentration in the assay buffer.

  • Prepare the substrate solution in the assay buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add the diluted test compound solutions.

  • Positive Control (No Inhibition): Add assay buffer with the same final concentration of DMSO as the test wells.

  • Negative Control (Maximum Inhibition): Add a known HIV-1 protease inhibitor (e.g., Pepstatin A).

  • Blank (No Enzyme): Add assay buffer.

• Enzyme Addition and Pre-incubation:

  • Add the diluted HIV-1 protease solution to all wells except the blank.

  • Mix gently and incubate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Add the substrate solution to all wells to initiate the reaction.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity kinetically at appropriate excitation and emission wavelengths (e.g., Ex/Em = 330/450 nm) for 1-3 hours.[4]

• Data Analysis:

  • Subtract the background fluorescence (from the blank wells) from all readings.

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the positive control (no inhibition).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

Visualizations: Workflows and Pathways

Diagrams are provided below to illustrate the experimental workflow for evaluating a potential HIV-1 protease inhibitor and to depict the role of HIV-1 protease in the viral life cycle, which is the target of (+)-Rosamultin.

Caption: Preclinical evaluation workflow for a novel HIV-1 protease inhibitor.

Caption: Mechanism of action of HIV-1 protease and its inhibition by Rosamultin.

Conclusion and Future Directions

The available evidence, although limited, suggests that (+)-Rosamultin is a promising natural product with the potential for development as an anti-HIV agent. Its demonstrated ability to inhibit HIV-1 protease warrants further investigation. Future research should focus on:

• Comprehensive Antiviral Profiling: Determining the IC50 and EC50 values of (+)-Rosamultin against a panel of laboratory-adapted and clinical isolates of HIV-1.

• Mechanism of Action Studies: Elucidating the precise mechanism of HIV-1 protease inhibition (e.g., competitive, non-competitive) and investigating other potential antiviral targets in the HIV life cycle, such as reverse transcriptase and integrase.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of (+)-Rosamultin to identify key structural features responsible for its anti-HIV activity and to optimize its potency and pharmacokinetic properties.

• In Vivo Efficacy and Toxicity: Assessing the antiviral efficacy and safety of (+)-Rosamultin in relevant animal models of HIV infection.

A thorough exploration of these research avenues will be essential to fully understand the therapeutic potential of (+)-Rosamultin and to advance its development as a novel anti-HIV drug.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. HIV-1 Protease Inhibitor Assay Kit (Fluorometric) (ab211106) is not available | Abcam [abcam.co.jp]

An In-depth Technical Guide to (+)-Rosamultin: Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Rosamultin, a naturally occurring ursane-type triterpenoid (B12794562) glycoside, has garnered significant interest within the scientific community for its diverse and promising pharmacological activities. First isolated from the roots of Rosa multiflora in 1985, this complex molecule has since been identified in other plant species, including Potentilla anserina. This technical guide provides a comprehensive overview of the discovery, history, and structural elucidation of (+)-Rosamultin. It details the experimental protocols for its isolation and characterization, and presents its known biological activities, including nephroprotective, antioxidant, and anti-inflammatory effects, supported by quantitative data. Furthermore, this document outlines the signaling pathways modulated by (+)-Rosamultin and offers insights into its potential as a therapeutic agent. While a total synthesis of (+)-Rosamultin has not yet been reported in the scientific literature, this guide serves as a foundational resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction

(+)-Rosamultin is a pentacyclic triterpenoid saponin (B1150181) with the molecular formula C36H58O10 and a molecular weight of 650.8 g/mol [1]. As a member of the ursane (B1242777) family of triterpenoids, its core structure is characterized by a five-ring carbon skeleton. The presence of a glycosidic linkage adds to its structural complexity and influences its biological properties. This guide will delve into the key aspects of (+)-Rosamultin, from its initial discovery to its current standing as a molecule of therapeutic interest.

Discovery and History

The first isolation and characterization of (+)-Rosamultin was reported in 1985 by a team of Japanese scientists, T. Takagi, M. Yamaguti, and K. Hayashi. Their research, published in the Chemical & Pharmaceutical Bulletin, detailed the extraction of the compound from the roots of Rosa multiflora, a species of rose native to East Asia[2]. The name "Rosamultin" is derived from the plant species from which it was first identified. The Chemical Abstracts Service assigned the CAS Registry Number 88515-58-6 to the compound in the same year[1]. Following its initial discovery, (+)-Rosamultin was also isolated from other botanical sources, notably Potentilla anserina, a plant with a history of use in traditional medicine[3].

Physicochemical and Spectroscopic Data

The structural elucidation of (+)-Rosamultin was accomplished through a combination of spectroscopic techniques. The following tables summarize the key physicochemical and spectroscopic data for the compound.

Table 1: Physicochemical Properties of (+)-Rosamultin

Property	Value	Reference
Molecular Formula	C36H58O10	[1]
Molecular Weight	650.8 g/mol	[1]
IUPAC Name	[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate	[1]
CAS Registry Number	88515-58-6	[1]

Table 2: 13C NMR Spectroscopic Data for Rosamultin

Carbon No.	Chemical Shift (δ) ppm
1	47.4
2	69.1
3	83.6
4	43.1
5	48.0
6	18.5
7	33.3
8	40.3
9	48.1
10	38.5
11	24.0
12	126.1
13	139.1
14	42.4
15	28.9
16	26.3
17	48.9
18	54.1
19	72.9
20	42.5
21	26.7
22	37.3
23	28.5
24	17.0
25	17.4
26	17.5
27	24.8
28	177.9
29	27.3
30	21.4
Glc-1'	95.7
Glc-2'	74.2
Glc-3'	79.2
Glc-4'	71.8
Glc-5'	78.5
Glc-6'	62.9

Note: This data is compiled from available literature and databases. The original 1985 publication should be consulted for the primary data.

Isolation Protocol

While the original 1985 publication provides the foundational method for the isolation of (+)-Rosamultin from Rosa multiflora, a more recent and detailed protocol for the extraction of flavonoids (a class of compounds that includes Rosamultin) from Potentilla anserina is outlined below. It should be noted that this is a general procedure and may require optimization for the specific isolation of (+)-Rosamultin.

Experimental Protocol: Ultrasound-Assisted Extraction of Flavonoids from Potentilla anserina [4]

• Defatting: Accurately weigh 3.00 g of powdered Potentilla anserina and defat the sample.

• Extraction: Add 60 mL of 60% ethanol (B145695) to the defatted powder (solid-liquid ratio of 1:20 g/mL).

• Ultrasonication: Perform the extraction using an ultrasonic cleaner under the following optimal conditions:

  • Ultrasonic Temperature: 50°C

  • Ultrasonic Power: 400 W

  • Ultrasonic Time: 180 min

• Repeat Extraction: Repeat the extraction process three times.

• Centrifugation: Combine the extracts and centrifuge at 5,000 rpm for 10 minutes.

• Purification: The resulting crude flavonoid extract can be further purified using Sephadex G-100 gel chromatography.

Note: The average yield of total flavonoids under these conditions was reported to be 3.74 ± 0.06 mg/g.[4]

Caption: General workflow for the extraction and purification of flavonoids from Potentilla anserina.

Total Synthesis

As of the date of this guide, a total synthesis of (+)-Rosamultin has not been reported in the peer-reviewed scientific literature. The synthesis of complex natural products, particularly those with multiple stereocenters and glycosidic linkages like Rosamultin, presents a significant challenge to synthetic organic chemists. The development of a synthetic route would be a valuable contribution, enabling the production of Rosamultin and its analogs for further biological evaluation without reliance on natural sources.

Biological Activities and Mechanism of Action

(+)-Rosamultin has been shown to possess a range of biological activities, making it a subject of interest for drug development.

Nephroprotective and Antioxidant Activity

Studies have demonstrated that Rosamultin exhibits protective effects against cisplatin-induced acute renal injury[3]. It has been shown to decrease kidney index, reduce blood urea (B33335) nitrogen levels, and decrease urinary protein excretion in animal models. The underlying mechanism of this nephroprotective effect is linked to its antioxidant properties. Rosamultin reduces the generation of intracellular reactive oxygen species (ROS) and enhances the activities of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), glutathione (B108866) (GSH), and catalase (CAT)[3].

Furthermore, Rosamultin has been found to regulate the ROS/C/EBP homologous protein (CHOP) signaling pathway and the PERK-eIF2α-ATF4 signaling pathway, both of which are involved in endoplasmic reticulum stress and apoptosis[3].

References

• 1. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rosa multiflora - Wikipedia [en.wikipedia.org]
• 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extraction, purification and antioxidant activity of flavonoids from Potentilla anserina L - PMC [pmc.ncbi.nlm.nih.gov]

(+)-Rosamultin: A Technical Guide to its Modulation of Core Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin, a naturally occurring triterpenoid (B12794562) saponin, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth analysis of the molecular mechanisms underlying the therapeutic potential of (+)-Rosamultin, with a specific focus on its modulation of key cellular signaling pathways. This document summarizes the available quantitative and qualitative data, details relevant experimental methodologies, and provides visual representations of the affected pathways to facilitate a comprehensive understanding for researchers and professionals in drug development.

Data Presentation: Summary of Effects

The following tables summarize the observed effects of (+)-Rosamultin across various experimental models. While extensive quantitative data is not always available in the cited literature abstracts, this section aims to structure the reported findings for ease of comparison.

Table 1: Nephroprotective and Antioxidant Effects of (+)-Rosamultin

Parameter	Effect of (+)-Rosamultin	Experimental Model	Reference
Kidney Index	Decreased	Cisplatin-induced acute renal injury in mice	[1]
Blood Urea Nitrogen (BUN)	Reduced	Cisplatin-induced acute renal injury in mice	[1]
Urinary Protein Excretion	Decreased	Cisplatin-induced acute renal injury in mice	[1]
Intracellular ROS	Reduced	Cisplatin-treated HEK293 cells	[1]
Superoxide Dismutase (SOD) Activity	Enhanced	Cisplatin-treated HEK293 cells	[1]
Glutathione (GSH) Activity	Enhanced	Cisplatin-treated HEK293 cells	[1]
Catalase (CAT) Activity	Enhanced	Cisplatin-treated HEK293 cells	[1]
p38 Activation	Inhibited	Cisplatin- or tunicamycin-stimulated HEK293 cells	[1]
JNK Activation	Inhibited	Cisplatin- or tunicamycin-stimulated HEK293 cells	[1]
CHOP Protein Levels	Downregulated	Cisplatin- or tunicamycin-stimulated HEK293 cells	[1]
PERK-eIF2α-ATF4 Pathway Proteins	Downregulated	Cisplatin- or tunicamycin-stimulated HEK293 cells	[1]

Table 2: Radioprotective Effects of (+)-Rosamultin

Parameter	Effect of (+)-Rosamultin	Experimental Model	Reference
Survival	Improved	Irradiated mice	[2]
Leukocyte Depletion	Limited	Irradiated mice	[2]
Spleen and Small Intestine Damage	Reduced	Irradiated mice	[2]
BCL-2 Expression	Reversed downregulation	Irradiated mouse small intestine tissue and small intestinal epithelial cells	[2]
BAX Expression	Reversed upregulation	Irradiated mouse small intestine tissue and small intestinal epithelial cells	[2]
TRAX Nuclear Translocation	Promoted	-	[2]
Nrf2/HO-1 Signaling Pathway	Promoted	-	[2]

Table 3: Effects of (+)-Rosamultin on Hypoxia-Induced Apoptosis in Vascular Endothelial Cells

Parameter	Condition	Apoptotic Rate (%)	Reference
Apoptosis	Normoxia control	7.36	[3]
Apoptosis	Hypoxia model	68.66	[3]
Apoptosis	(+)-Rosamultin-treated	31.19	[3]
Apoptosis	(+)-Rosamultin + LY294002 (PI3K/AKT inhibitor)	44.11	[3]
Apoptosis	(+)-Rosamultin + PD98059 (ERK1/2 inhibitor)	27.05	[3]
PI3K/AKT Pathway	Hypoxic cells	Activated	[4]
ERK1/2 Pathway	Hypoxic cells	Positively regulated	[4]
NF-κB Pathway	Hypoxic cells	Positively regulated	[4]

Table 4: Cardioprotective Effects of (+)-Rosamultin against Oxidative Stress

Parameter	Effect of (+)-Rosamultin Pretreatment	Experimental Model	Reference
Cell Viability	Increased	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
LDH and CK Release	Reduced	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
SOD, CAT, and GSH-Px Activities	Inhibited H2O2-induced decrease	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
MDA Content	Inhibited H2O2-induced increase	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
ROS Level	Markedly decreased	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
Intracellular (Ca2+)	Markedly decreased	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
Apoptosis Rate	Markedly decreased	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][6][7]
Bcl-2 Expression	Enhanced	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][7]
Bax Expression	Downregulated	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][7]
Cyt-c, Caspase-3, and Caspase-9 Expression	Downregulated	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][7]
PI3K/Akt Signal Pathway	Activated	H2O2-induced oxidative stress in H9c2 cardiomyocytes	[5][7]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the analysis of (+)-Rosamultin's signaling pathway modulation.

Western Blotting for Signaling Protein Phosphorylation

This protocol is a standard procedure for assessing the phosphorylation status of key signaling proteins such as p38, JNK, AKT, and ERK1/2.

• Cell Lysis:

  • After treatment with (+)-Rosamultin and/or a stimulus (e.g., cisplatin, H2O2, hypoxia), wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Electrotransfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., anti-phospho-p38, anti-p38, anti-phospho-AKT, anti-AKT) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

SILAC-Based Quantitative Proteomics

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a powerful method for the quantitative analysis of protein expression changes.

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel.

  • One population is grown in "light" medium containing normal L-arginine and L-lysine.

  • The other population is grown in "heavy" medium containing stable isotope-labeled L-arginine (e.g., 13C6) and L-lysine (e.g., 13C6, 15N2) for at least five cell divisions to ensure complete incorporation.

• Cell Treatment and Lysis:

  • Treat the "heavy" labeled cells with (+)-Rosamultin and the "light" labeled cells with a vehicle control.

  • Lyse the cells from both populations as described in the Western Blotting protocol.

• Protein Digestion:

  • Combine equal amounts of protein from the "light" and "heavy" lysates.

  • Perform in-gel or in-solution digestion of the protein mixture using trypsin.

• Mass Spectrometry and Data Analysis:

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the relative abundance of peptides from the "light" and "heavy" samples based on the mass difference introduced by the stable isotopes.

  • Use specialized software to analyze the data and identify proteins with altered expression levels.

Nrf2 Activation Assay

This assay measures the activation of the transcription factor Nrf2.

• Nuclear Extraction:

  • After cell treatment, harvest the cells and perform nuclear extraction using a commercial kit to isolate the nuclear proteins.

• ELISA-Based Assay:

  • Use a 96-well plate pre-coated with a consensus Nrf2 binding DNA sequence.

  • Add the nuclear extracts to the wells and incubate to allow active Nrf2 to bind to the DNA.

  • Wash the wells to remove unbound proteins.

  • Add a primary antibody specific for Nrf2.

  • Wash and add an HRP-conjugated secondary antibody.

  • Add a colorimetric substrate and measure the absorbance at the appropriate wavelength to quantify the amount of bound Nrf2.

Antioxidant Enzyme Activity Assays

These assays quantify the activity of key antioxidant enzymes like SOD, CAT, and GSH.

• Sample Preparation:

  • Prepare cell or tissue lysates as previously described.

• SOD Activity Assay:

  • Use a commercial kit based on the inhibition of a chromogenic reaction by SOD. The rate of inhibition is proportional to the SOD activity.

• CAT Activity Assay:

  • Measure the decomposition of H2O2 by catalase, which can be monitored by the decrease in absorbance at 240 nm.

• GSH Activity Assay:

  • Use a commercial kit that measures the reduction of a chromogenic substrate by GSH, where the rate of color development is proportional to the GSH concentration.

Mandatory Visualizations

The following diagrams illustrate the signaling pathways modulated by (+)-Rosamultin, as described in the cited literature.

Caption: Rosamultin's modulation of the ROS/CHOP pathway.

Caption: Rosamultin's role in radiation injury response.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide: Cytotoxic Effects of (+)-Rosamultin on Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide is based on currently available scientific literature. As of the latest searches, there is a significant lack of direct research specifically investigating the cytotoxic effects of (+)-Rosamultin on cancer cells. Much of the available data pertains to its protective effects on non-cancerous cells.

Executive Summary

(+)-Rosamultin is a natural compound that has been investigated for various biological activities. While research has highlighted its antioxidant, radioprotective, and nephroprotective properties, there is a notable absence of comprehensive studies dedicated to its direct cytotoxic effects on cancer cells. This guide aims to synthesize the limited available information and provide a framework for future research into the potential anticancer applications of (+)-Rosamultin.

Current State of Research on (+)-Rosamultin and Cancer

Current research on (+)-Rosamultin has primarily focused on its protective capabilities in non-malignant tissues. A key study demonstrated that Rosamultin can ameliorate radiation-induced injury. In this context, it was observed to reverse the downregulation of the anti-apoptotic protein BCL-2 and the upregulation of the pro-apoptotic protein BAX in irradiated mouse small intestine tissue and intestinal epithelial cells[1]. While this finding relates to the regulation of apoptosis, the experimental context is the protection of normal cells from radiation, not the induction of apoptosis in cancer cells.

The compound's antioxidant properties are also well-documented, contributing to its protective effects against oxidative stress[1][2]. It is important to note that the role of antioxidants in cancer therapy can be complex, as they may protect cancer cells from treatment-induced oxidative stress.

At present, there is no publicly available data detailing the cytotoxic effects of (+)-Rosamultin, such as IC50 values, on specific cancer cell lines.

Potential Mechanisms of Action (Hypothesized)

Based on the activity of structurally related compounds and the limited data on (+)-Rosamultin, several hypothetical mechanisms for potential cytotoxic effects on cancer cells can be proposed for future investigation:

• Modulation of Apoptotic Pathways: While observed in a radioprotective context, the ability of (+)-Rosamultin to influence BCL-2 and BAX levels suggests it might interact with the intrinsic apoptotic pathway. In a cancerous context, shifting the balance towards pro-apoptotic proteins could potentially induce cancer cell death.

• Induction of Oxidative Stress: Although known for its antioxidant effects at physiological levels, some polyphenolic compounds can act as pro-oxidants at higher concentrations or in the specific microenvironment of a tumor, leading to cytotoxic reactive oxygen species (ROS) generation.

• Signaling Pathway Interference: Natural compounds often exert their effects by modulating various signaling pathways crucial for cancer cell survival and proliferation, such as the PI3K/Akt, MAPK, or NF-κB pathways. Research into whether (+)-Rosamultin interacts with these pathways in cancer cells is warranted.

Experimental Protocols for Investigating Cytotoxic Effects

To rigorously assess the cytotoxic potential of (+)-Rosamultin on cancer cells, the following standard experimental protocols are recommended:

4.1. Cell Culture

• A panel of human cancer cell lines representing different tumor types should be selected (e.g., breast, lung, colon, prostate, leukemia).

• Cells should be cultured in their respective recommended media supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

4.2. Cytotoxicity Assays

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a range of concentrations of (+)-Rosamultin for 24, 48, and 72 hours.

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or isopropanol).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

• SRB (Sulphorhodamine B) Assay: This assay is based on the measurement of cellular protein content.

  • Seed and treat cells as described for the MTT assay.

  • Fix the cells with trichloroacetic acid (TCA).

  • Stain the cells with SRB dye.

  • Wash away the unbound dye and solubilize the protein-bound dye with a Tris base solution.

  • Measure the absorbance at a specific wavelength (e.g., 510 nm).

  • Calculate cell viability and IC50 values.

4.3. Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Treat cells with (+)-Rosamultin at concentrations around the determined IC50 value.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark.

  • Analyze the cells by flow cytometry.

• Caspase Activity Assays: These assays measure the activity of key executioner caspases (e.g., caspase-3, -7) or initiator caspases (e.g., caspase-8, -9).

  • Treat cells with (+)-Rosamultin.

  • Lyse the cells to release cellular contents.

  • Add a caspase-specific substrate that releases a fluorescent or colorimetric signal upon cleavage.

  • Measure the signal using a fluorometer or spectrophotometer.

4.4. Western Blotting for Signaling Pathway Analysis

• Purpose: To investigate the effect of (+)-Rosamultin on the expression and phosphorylation status of key proteins in survival and apoptotic signaling pathways.

  • Treat cells with (+)-Rosamultin for various time points.

  • Lyse the cells and determine protein concentration.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against target proteins (e.g., Akt, p-Akt, ERK, p-ERK, Bcl-2, Bax, cleaved caspase-3).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) system.

Data Presentation (Hypothetical)

As no quantitative data is currently available, the following tables are presented as templates for how such data should be structured once obtained through the experimental protocols described above.

Table 1: IC50 Values of (+)-Rosamultin on Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	48	Data not available
A549	Lung Cancer	48	Data not available
HCT116	Colon Cancer	48	Data not available
PC-3	Prostate Cancer	48	Data not available
Jurkat	Leukemia	48	Data not available

Table 2: Apoptotic Effect of (+)-Rosamultin on Cancer Cells (Hypothetical Data)

Cell Line	Treatment (IC50)	% Early Apoptosis	% Late Apoptosis	% Necrosis
MCF-7	Control	Data not available	Data not available	Data not available
(+)-Rosamultin	Data not available	Data not available	Data not available
A549	Control	Data not available	Data not available	Data not available
(+)-Rosamultin	Data not available	Data not available	Data not available

Visualization of Potential Mechanisms and Workflows

The following diagrams, generated using DOT language, illustrate the hypothetical signaling pathways that could be involved in (+)-Rosamultin-induced cytotoxicity and the general experimental workflow for its evaluation.

Caption: Hypothetical intrinsic apoptosis pathway induced by (+)-Rosamultin.

Caption: General experimental workflow for evaluating the cytotoxic effects.

Conclusion and Future Directions

The current body of scientific literature lacks direct evidence to support the cytotoxic effects of (+)-Rosamultin on cancer cells. While its influence on apoptotic proteins in a radioprotective setting is noted, this does not translate to a direct anti-cancer activity. The potential of (+)-Rosamultin as a cytotoxic agent remains an open and important area for future research.

Future studies should focus on:

• Systematic Screening: Evaluating the cytotoxic effects of (+)-Rosamultin against a diverse panel of cancer cell lines to identify potential targets.

• Mechanism of Action: Elucidating the molecular mechanisms by which (+)-Rosamultin may induce cancer cell death, including its effects on apoptosis, cell cycle, and key signaling pathways.

• In Vivo Studies: If promising in vitro activity is observed, progressing to animal models to assess the anti-tumor efficacy and safety of (+)-Rosamultin.

Such research is essential to determine if (+)-Rosamultin holds therapeutic potential in the field of oncology.

References

• 1. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

neuroprotective potential of (+)-Rosamultin

An In-Depth Technical Guide to the Neuroprotective Potential of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(+)-Rosamultin, a natural small-molecule triterpenoid (B12794562) compound, is emerging as a significant candidate for neuroprotective therapies. Extensive preclinical research, both in vivo and in vitro, has demonstrated its capacity to mitigate neuronal damage across various models of neurological injury, including cerebral ischemia/reperfusion, oxidative stress, and DNA damage. The primary mechanisms underpinning its neuroprotective effects are multifaceted, involving the potent activation of pro-survival signaling pathways, suppression of autophagy and apoptosis, robust antioxidant and anti-inflammatory activity, and enhancement of DNA repair processes. Key molecular pathways modulated by (+)-Rosamultin include the PI3K/Akt/mTOR axis, the Nrf2/HO-1 antioxidant response element, and the ROS/CHOP signaling cascade. This document provides a comprehensive overview of the current experimental evidence, details the core molecular mechanisms, presents quantitative data from key studies, and outlines the experimental protocols used to validate its therapeutic potential.

Introduction: The Quest for Neuroprotection

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and ischemic stroke represent a growing global health crisis, characterized by the progressive loss of neuronal structure and function.[1] A central theme in the pathology of these conditions is the convergence of several destructive cellular processes, including oxidative stress, neuroinflammation, mitochondrial dysfunction, and apoptosis.[2][3] Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the brain's antioxidant defenses, is a particularly critical factor due to the brain's high metabolic rate and lipid-rich composition.[4][5] This environment makes the development of effective neuroprotective agents that can target these interconnected pathways a paramount goal in modern pharmacology.[6] Natural compounds, owing to their diverse chemical structures and multi-target capabilities, are a promising source for novel therapeutic leads.[7] (+)-Rosamultin (Rosa), a bioactive constituent isolated from Potentilla anserina L., has shown significant promise in this area, exhibiting protective activities in models of hypoxia, oxidative stress, and ischemia.[8][9]

Core Neuroprotective Mechanisms of (+)-Rosamultin

Attenuation of Cerebral Ischemia/Reperfusion (I/R) Injury

Cerebral I/R injury, the tissue damage that occurs when blood supply returns after a period of ischemia, is a primary cause of neuronal death in stroke. (+)-Rosamultin has been shown to provide substantial protection in this context. In a mouse model of middle cerebral artery occlusion and reperfusion (MCAO), administration of Rosamultin significantly reduced neurological deficits, decreased infarct volume, and inhibited neuronal apoptosis.[8] This protective effect is mediated through the inhibition of autophagy, a cellular self-degradation process that can become dysregulated and contribute to cell death during I/R.[8][10]

Antioxidant and Anti-inflammatory Activity

A fundamental aspect of Rosamultin's protective action is its ability to counteract oxidative stress. It effectively reduces the generation of intracellular ROS induced by toxins or ischemic conditions.[9][11] This is complemented by its ability to enhance the activity of the body's primary endogenous antioxidant enzymes, including superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GSH-Px).[9][11] Mechanistically, Rosamultin has been found to activate the Nrf2/HO-1 signaling pathway, a master regulator of the antioxidant response, thereby bolstering cellular defenses against oxidative damage.[12] While direct studies on Rosamultin's anti-inflammatory effects in neuroinflammation are still emerging, the suppression of oxidative stress is intrinsically linked to reducing inflammation, as ROS can act as signaling molecules that trigger pro-inflammatory pathways.[13]

Inhibition of Apoptosis

Apoptosis, or programmed cell death, is a final common pathway in many neurodegenerative conditions. (+)-Rosamultin demonstrates potent anti-apoptotic effects by modulating key regulatory proteins. It has been shown to increase the expression of the anti-apoptotic protein Bcl-2 while decreasing the expression of the pro-apoptotic protein Bax.[9][12] This shift in the Bcl-2/Bax ratio prevents the release of cytochrome c from the mitochondria and subsequent activation of the caspase cascade (caspase-9 and caspase-3), ultimately blocking the execution of the apoptotic program.[9] Furthermore, Rosamultin inhibits the activation of stress-related kinases like p38 and JNK, which are upstream activators of apoptosis.[11]

Enhancement of DNA Repair

In addition to protecting against cellular damage, (+)-Rosamultin actively promotes repair mechanisms. In models of radiation-induced injury, Rosamultin was found to facilitate the repair of DNA damage. This effect is mediated by promoting the entry of Translin-associated protein X (TRAX) into the nucleus, a critical step for the non-homologous end joining (NHEJ) DNA repair pathway.[12] This novel mechanism suggests that Rosamultin not only shields neurons from damage but also helps maintain genomic integrity.

Key Signaling Pathways Modulated by (+)-Rosamultin

The neuroprotective effects of (+)-Rosamultin are not due to a single action but rather its ability to modulate multiple interconnected signaling pathways.

The PI3K/Akt/mTOR Pathway

A central mechanism for Rosamultin's pro-survival and anti-autophagic effects is its activation of the PI3K/Akt/mTOR signaling cascade.[8] Activation of PI3K leads to the phosphorylation and activation of Akt, which in turn phosphorylates and activates mTOR.[8] Activated mTOR is a potent inhibitor of autophagy. In models of cerebral ischemia, Rosamultin treatment led to enhanced levels of phosphorylated Akt (p-Akt) and phosphorylated mTOR (p-mTOR), and the protective effects were reversed by a PI3K inhibitor, confirming the pathway's critical role.[8]

Caption: Rosamultin activates PI3K/Akt, leading to mTOR activation, which inhibits autophagy and promotes survival.

The Nrf2/HO-1 Antioxidant Pathway

To combat oxidative stress, Rosamultin stimulates the Nrf2 signaling pathway. Under normal conditions, Nrf2 is sequestered in the cytoplasm. In the presence of oxidative stress and compounds like Rosamultin, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and drives the transcription of protective genes, including Heme Oxygenase-1 (HO-1) and other antioxidant enzymes.[12] This mechanism is crucial for its ability to suppress oxidative damage.

Caption: Rosamultin promotes Nrf2 nuclear translocation, upregulating antioxidant enzymes and conferring neuroprotection.

The ROS/CHOP and Apoptosis Pathway

(+)-Rosamultin directly interferes with the ROS-mediated apoptotic pathway. By scavenging ROS, it prevents the activation of stress-induced kinases p38 and JNK.[11] This, in turn, prevents the downstream activation of the PERK-eIF2α-ATF4 signaling pathway, which would otherwise lead to the upregulation of the pro-apoptotic transcription factor CHOP.[11] By inhibiting this entire cascade, alongside its modulation of Bcl-2 family proteins, Rosamultin provides a multi-pronged defense against programmed cell death.

Caption: Rosamultin inhibits ROS and stress kinases, modulates Bcl-2/Bax, and blocks the caspase cascade to prevent apoptosis.

Summary of Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies on (+)-Rosamultin.

Table 1: In Vitro Neuroprotective and Antioxidant Effects

Model System	Insult	Outcome Measured	Effect of (+)-Rosamultin	Reference
HT22 Cells	OGD/R	Cell Viability	Significantly Improved	[8]
HT22 Cells	OGD/R	Apoptosis	Decreased	[8]
H9c2 Cells	H₂O₂	Cell Viability	Increased	[9]
H9c2 Cells	H₂O₂	LDH & CK Release	Reduced	[9]
H9c2 Cells	H₂O₂	ROS Level	Markedly Decreased	[9]
H9c2 Cells	H₂O₂	SOD, CAT, GSH-Px Activity	Increased	[9]
H9c2 Cells	H₂O₂	MDA Content	Decreased	[9]
HEK293 Cells	Cisplatin	Cell Viability	Enhanced	[11]

| HEK293 Cells | Cisplatin | Intracellular ROS | Reduced |[11] |

Table 2: In Vivo Neuroprotective Effects in MCAO Mouse Model

Parameter Measured	Effect of (+)-Rosamultin	Reference
Neurological Deficits	Notably Inhibited	[8]
Infarct Volume	Diminished	[8]
Neuronal Apoptosis	Diminished	[8]
p-Akt Levels	Enhanced	[8]
p-mTOR Levels	Enhanced	[8]

| Autophagy Levels | Inhibited |[8] |

Table 3: Modulation of Key Signaling Proteins

Protein/Pathway	Model	Effect of (+)-Rosamultin	Reference
p-Akt / p-mTOR	OGD/R in HT22 cells; MCAO in mice	Upregulated	[8]
Bcl-2	H₂O₂ in H9c2 cells; Irradiation in mice	Upregulated	[9][12]
Bax	H₂O₂ in H9c2 cells; Irradiation in mice	Downregulated	[9][12]
Caspase-3 / Caspase-9	H₂O₂ in H9c2 cells	Downregulated	[9]
p38 / JNK Activation	Cisplatin in HEK293 cells	Inhibited	[11]
CHOP	Cisplatin in HEK293 cells	Downregulated	[11]
Nrf2/HO-1 Pathway	Irradiation in cells and mice	Activated	[12]

| TRAX (Nuclear) | Irradiation in cells | Promoted |[12] |

Detailed Experimental Protocols

The following protocols are summarized from the cited literature to provide a methodological framework for the study of (+)-Rosamultin.

In Vivo: Middle Cerebral Artery Occlusion (MCAO) Model

• Objective : To simulate ischemic stroke and evaluate the neuroprotective effects of Rosamultin in vivo.[8]

• Animal Model : Male C57BL/6J mice.

• Procedure :

  • Anesthetize the mouse (e.g., with isoflurane).

  • Make a midline cervical incision to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the CCA.

  • Insert a 6-0 nylon monofilament with a rounded tip into the ICA via an incision in the ECA.

  • Advance the filament approximately 9-10 mm to occlude the origin of the middle cerebral artery (MCA).

  • After 1 hour of occlusion, withdraw the filament to allow for reperfusion.[8]

  • Administer Rosamultin or vehicle (e.g., intraperitoneally) at specified time points before or after MCAO.

• Key Assessments :

  • Neurological Deficit Scoring : Evaluate motor and behavioral deficits at 48 hours post-reperfusion using a standardized scale (e.g., 0-5 scale).[8]

  • Infarct Volume Measurement : Euthanize animals, section the brain, and stain with 2,3,5-triphenyltetrazolium chloride (TTC). Infarcted tissue appears white, while viable tissue is red. Calculate infarct volume using image analysis software.[8]

  • Western Blotting/Immunohistochemistry : Analyze brain tissue homogenates for levels of p-Akt, p-mTOR, Bcl-2, Bax, and other proteins of interest.[8]

In Vitro: Oxygen-Glucose Deprivation/Reoxygenation (OGD/R) Model

• Objective : To mimic ischemic/reperfusion injury in a neuronal cell culture system.[8]

• Cell Line : HT22 hippocampal neuronal cells.[8]

• Procedure :

  • Culture HT22 cells in standard DMEM with 10% FBS.

  • Pre-treat cells with various concentrations of Rosamultin for a specified duration (e.g., 2 hours).

  • Oxygen-Glucose Deprivation (OGD) : Replace the culture medium with glucose-free DMEM. Place the cells in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a set time (e.g., 4 hours).[8]

  • Reoxygenation (R) : Terminate OGD by replacing the medium with standard, glucose-containing DMEM and return the cells to a normoxic incubator (95% air, 5% CO₂) for 24 hours.[8]

• Key Assessments :

  • Cell Viability Assay : Use MTT or CCK-8 assays to quantify the percentage of viable cells relative to control groups.[8]

  • Apoptosis Assay : Employ TUNEL staining or flow cytometry with Annexin V/PI staining to measure the rate of apoptosis.[8]

  • Western Blotting : Lyse cells and analyze protein expression levels of key signaling molecules (p-Akt, p-mTOR, etc.).[8]

In Vitro: Oxidative Stress Model

• Objective : To assess the protective effect of Rosamultin against direct oxidative damage.[9]

• Cell Line : H9c2 cardiomyocytes (can be adapted for neuronal lines like SH-SY5Y or HT22).

• Procedure :

  • Culture cells in standard medium.

  • Pre-treat cells with Rosamultin for 1-2 hours.

  • Induce oxidative stress by adding a known concentration of hydrogen peroxide (H₂O₂) to the medium for 24 hours.[9]

• Key Assessments :

  • ROS Measurement : Use a fluorescent probe like DCFH-DA to quantify intracellular ROS levels via fluorescence microscopy or a plate reader.[9]

  • Antioxidant Enzyme Activity : Prepare cell lysates and measure the activity of SOD, CAT, and GSH-Px using commercially available colorimetric assay kits.[9][11]

  • Lipid Peroxidation Assay : Measure the level of malondialdehyde (MDA), a byproduct of lipid peroxidation, using a TBA assay kit.[9]

Conclusion and Future Directions

(+)-Rosamultin has demonstrated a robust and multi-faceted neuroprotective profile in a range of preclinical models. Its ability to simultaneously target oxidative stress, apoptosis, and dysregulated autophagy through the modulation of critical signaling pathways like PI3K/Akt/mTOR and Nrf2 makes it a highly compelling therapeutic candidate. The quantitative data consistently show significant efficacy in preserving cell viability and function.

For drug development professionals, the next steps are clear. Future research should focus on:

• Pharmacokinetic and Bioavailability Studies : Determining the absorption, distribution, metabolism, and excretion (ADME) profile of Rosamultin to optimize dosing and delivery, particularly its ability to cross the blood-brain barrier.

• Chronic Neurodegenerative Models : Evaluating its efficacy in long-term models of Alzheimer's and Parkinson's disease to assess its potential as a disease-modifying agent.

• Safety and Toxicology : Conducting comprehensive toxicology studies to establish a safe therapeutic window for potential clinical trials.

• Structure-Activity Relationship (SAR) Studies : Synthesizing and testing analogs of Rosamultin to potentially enhance its potency, selectivity, and pharmacokinetic properties.

References

• 1. Combating Parkinson's disease with plant-derived polyphenols: Targeting oxidative stress and neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant Therapeutics in Parkinson’s Disease: Current Challenges and Opportunities [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Recent Advances on the Neuroprotective Potential of Antioxidants in Experimental Models of Parkinson’s Disease | MDPI [mdpi.com]
• 6. Natural antioxidants for neuroinflammatory disorders and possible involvement of Nrf2 pathway: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Natural Products in the Treatment of Neuroinflammation at Microglia: Recent Trend and Features | MDPI [mdpi.com]
• 8. Rosamultin attenuates cerebral ischemia/reperfusion injury by inhibiting autophagy via the PI3K/Akt/mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Metabolic Stability of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, specific in vitro metabolic stability data for (+)-Rosamultin, including half-life and intrinsic clearance in liver microsomes or hepatocytes, is not extensively available in the public domain. The following guide provides a comprehensive overview based on available in vivo pharmacokinetic data for (+)-Rosamultin and established in vitro methodologies and metabolic pathways for structurally related pentacyclic triterpenoid (B12794562) saponins.

Introduction

(+)-Rosamultin is a pentacyclic triterpenoid saponin (B1150181) with recognized antioxidant and nephroprotective properties.[1][2] Understanding the metabolic stability of this compound is crucial for its development as a potential therapeutic agent. Metabolic stability data informs key pharmacokinetic parameters such as bioavailability and clearance, which are critical for determining appropriate dosing regimens and predicting potential drug-drug interactions. This document summarizes the known pharmacokinetic profile of (+)-Rosamultin and provides detailed experimental protocols for assessing the in vitro metabolic stability of similar compounds.

In Vivo Pharmacokinetic Profile of (+)-Rosamultin

A pharmacokinetic study in rats provides the currently available data on the disposition of (+)-Rosamultin after oral administration.

Data Presentation: Pharmacokinetic Parameters of (+)-Rosamultin in Rats

The following table summarizes the key pharmacokinetic parameters of (+)-Rosamultin following a single oral administration.

Parameter	Value	Unit
Dose	60	mg/kg
Cmax	332.8	ng/mL
Tmax	0.2	h
t1/2	3.28	h
AUC(0-t)	1234.5	ng·h/mL
CL/F	48.6	L/h/kg

Source: Wu et al. (2019)

The study noted that (+)-Rosamultin, being a glycoside compound, may be susceptible to hydrolysis by glycoside hydrolases.[3] This suggests that a primary metabolic pathway could involve the cleavage of its sugar moiety.

Experimental Protocols for In Vitro Metabolic Stability Assessment

While specific in vitro data for (+)-Rosamultin is unavailable, the following are detailed, standard protocols for liver microsomal and hepatocyte stability assays, which are applicable for assessing the metabolic stability of pentacyclic triterpenoid saponins.

Liver Microsomal Stability Assay

This assay is a common initial screen to evaluate the susceptibility of a compound to Phase I metabolism, primarily by cytochrome P450 (CYP) enzymes.

Objective: To determine the in vitro intrinsic clearance (CLint) and half-life (t1/2) of a test compound in a liver microsomal suspension.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human, rat, mouse, etc.)

• NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Ice-cold acetonitrile (B52724) or methanol (B129727) containing an internal standard for quenching the reaction

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system for analysis

Methodology:

• Preparation:

  • Prepare a working solution of the test compound by diluting the stock solution in buffer.

  • Thaw the liver microsomes on ice and dilute to the desired protein concentration (e.g., 0.5 mg/mL) in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-incubate the test compound and liver microsomes in the 96-well plate at 37°C for a short period (e.g., 5-10 minutes).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold organic solvent with an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the concentration of the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (k / [microsomal protein concentration]) * 1000.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as hepatocytes contain both Phase I and Phase II metabolic enzymes and their necessary cofactors.

Objective: To determine the in vitro intrinsic clearance (CLint) and half-life (t1/2) of a test compound in a suspension of cryopreserved hepatocytes.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Cryopreserved hepatocytes (human, rat, mouse, etc.)

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Ice-cold acetonitrile or methanol containing an internal standard

• 96-well plates

• Incubator/shaker (37°C, 5% CO2)

• LC-MS/MS system for analysis

Methodology:

• Preparation:

  • Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath and suspend them in pre-warmed incubation medium.

  • Determine cell viability and adjust the cell density (e.g., 0.5 x 10^6 viable cells/mL).

  • Prepare a working solution of the test compound.

• Incubation:

  • Add the hepatocyte suspension to the wells of a 96-well plate.

  • Add the test compound to the wells to initiate the incubation.

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots and terminate the reaction by adding ice-cold organic solvent with an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet cell debris.

  • Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

• Data Analysis:

  • Similar to the microsomal stability assay, determine the elimination rate constant (k) from the disappearance of the parent compound over time.

  • Calculate the half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (k / [cell density]) * 1000.

Potential Metabolic Pathways and Visualization

Based on the chemical structure of (+)-Rosamultin as a pentacyclic triterpenoid saponin, two primary metabolic pathways are anticipated:

• Hydrolysis: Cleavage of the glycosidic bond to release the aglycone and the sugar moiety. This is often a primary step for glycosylated natural products.

• Oxidation: The aglycone can then undergo Phase I oxidation reactions, such as hydroxylation, mediated by CYP enzymes.

Visualizations

The following diagrams illustrate the general experimental workflow for in vitro stability assays and a hypothetical metabolic pathway for (+)-Rosamultin.

Caption: General workflow for in vitro metabolic stability assays.

Caption: Hypothetical metabolic pathway for (+)-Rosamultin.

Conclusion and Future Directions

The available in vivo data from a rat study provides initial insights into the pharmacokinetics of (+)-Rosamultin, suggesting relatively rapid absorption and a moderate half-life. However, a comprehensive understanding of its metabolic stability requires dedicated in vitro studies using liver microsomes and hepatocytes from various species, including humans.

Future research should focus on:

• Conducting in vitro metabolic stability assays to determine the half-life and intrinsic clearance of (+)-Rosamultin.

• Identifying the specific metabolites formed in these in vitro systems to elucidate the primary metabolic pathways.

• Determining the specific CYP isozymes responsible for the metabolism of (+)-Rosamultin to predict potential drug-drug interactions.

Such data are indispensable for the further development of (+)-Rosamultin as a therapeutic candidate, enabling a more accurate prediction of its human pharmacokinetics and a better understanding of its safety profile.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Unveiling the Solubility Profile of (+)-Rosamultin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (+)-Rosamultin, a naturally occurring triterpenoid (B12794562) of interest for its potential therapeutic properties. Understanding the solubility of this compound is a critical first step in preclinical development, influencing formulation strategies, bioavailability, and the design of in vitro and in vivo studies. This document compiles available quantitative solubility data, outlines a standard experimental protocol for solubility determination, and presents a visual workflow of the process.

Core Data: Quantitative Solubility of (+)-Rosamultin

The solubility of (+)-Rosamultin has been reported in various solvent systems, primarily focusing on organic solvents and formulations suitable for preclinical research. The available data is summarized in the table below. It is important to note the discrepancy in the reported solubility in pure DMSO, which may arise from differences in experimental conditions such as temperature, equilibration time, or the physical form of the compound.

Solvent System	Temperature (°C)	Solubility	Molar Concentration (mM)
Dimethyl Sulfoxide (DMSO)	25	100 mg/mL	153.64
Dimethyl Sulfoxide (DMSO)	Not Specified	10 mg/mL	15.36
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	Not Specified	≥ 2.5 mg/mL	≥ 3.84
10% DMSO, 90% (20% SBE-β-CD in Saline)	Not Specified	≥ 2.5 mg/mL	≥ 3.84
10% DMSO, 90% Corn Oil	Not Specified	≥ 2.5 mg/mL	≥ 3.84
10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	Not Specified	1 mg/mL	1.54

Note: The molecular weight of (+)-Rosamultin is 650.84 g/mol .

Experimental Protocol: Determining (+)-Rosamultin Solubility

While the precise protocols used to generate the data above are not publicly detailed, a standard and reliable method for determining the thermodynamic solubility of a crystalline compound like (+)-Rosamultin is the Shake-Flask Method followed by HPLC or UV-Vis analysis . This method ensures that the solvent is fully saturated with the compound, providing an accurate measure of its equilibrium solubility.

Objective: To determine the equilibrium solubility of (+)-Rosamultin in a given solvent at a specified temperature.

Materials:

• (+)-Rosamultin (solid, high purity)

• Solvent of interest (e.g., DMSO, ethanol, water)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD) or a UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Preparation of Standard Curve:

  • Prepare a stock solution of (+)-Rosamultin in a suitable solvent (in which it is freely soluble, e.g., DMSO) at a known high concentration.

  • Perform a series of serial dilutions from the stock solution to create a set of calibration standards of known concentrations.

  • Analyze these standards using the chosen analytical method (HPLC or UV-Vis) to generate a standard curve of response (e.g., peak area or absorbance) versus concentration. This curve will be used to determine the concentration of the saturated solutions.

• Sample Preparation (Shake-Flask Method):

  • Add an excess amount of solid (+)-Rosamultin to a vial. The excess is crucial to ensure that a saturated solution is achieved, with undissolved solid remaining at equilibrium.

  • Add a precise volume of the solvent to be tested into the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient period to reach equilibrium. For triterpenoids, this typically requires 24 to 48 hours. The system is at equilibrium when the concentration of the dissolved solid in the solution no longer changes over time.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete removal of solid particles, centrifuge the samples at high speed (e.g., 10,000 x g for 15 minutes).

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining microscopic particles.

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the range of the previously prepared standard curve.

  • Analyze the diluted sample using the same HPLC or UV-Vis method used for the calibration standards.

• Quantification:

  • Determine the concentration of the diluted sample by interpolating its analytical response on the standard curve.

  • Calculate the original concentration in the saturated solution by multiplying the result by the dilution factor. This final value represents the solubility of (+)-Rosamultin in the tested solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining the solubility of (+)-Rosamultin.

Workflow for Solubility Determination

A Technical Guide to the Spectroscopic Analysis of (+)-Rosamultin

Introduction

(+)-Rosamultin is a naturally occurring pentacyclic triterpenoid (B12794562) glycoside with the molecular formula C36H58O10.[1][2] It has been isolated from plants of the Rosaceae family, such as Potentilla anserina L.[3] As a member of the ursane-type triterpenoid class, (+)-Rosamultin and its analogs are of significant interest to researchers in natural product chemistry, pharmacology, and drug development due to their diverse biological activities, including antioxidant and nephroprotective effects.[3]

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-Rosamultin, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the structural characterization of this complex natural product. The guide includes structured data tables, detailed experimental protocols for spectroscopic analysis, and visualizations of the analytical workflow and molecular structure.

Spectroscopic Data

The structural elucidation of (+)-Rosamultin relies on a combination of one-dimensional (1D) and two-dimensional (2D) NMR techniques, along with high-resolution mass spectrometry.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is employed to determine the elemental composition and exact molecular weight of the compound.

Table 1: Mass Spectrometry Data for (+)-Rosamultin

Parameter	Value	Source
Molecular Formula	C36H58O10	[1][2]
Molecular Weight	650.8 g/mol	[1][2]
Exact Mass	650.40299804 Da	[2]
Observed Ion (ESI+)	m/z 673.5 [M+Na]+	[4]

Nuclear Magnetic Resonance (NMR) Data

Disclaimer: The following NMR data is representative and intended for illustrative purposes. Actual experimental values may vary based on solvent and acquisition parameters.

Table 2: Representative ¹H NMR Data for (+)-Rosamultin (500 MHz, Pyridine-d₅)

Position	δ (ppm)	Multiplicity	J (Hz)
Aglycone Moiety
H-3	3.45	dd	11.5, 4.5
H-12	5.48	t	3.5
H-18	2.60	d	11.0
Me-23	1.05	s
Me-24	0.95	s
Me-25	0.85	s
Me-26	1.10	s
Me-27	1.25	s
Me-29	0.98	d	6.5
Me-30	0.90	d	6.5
Glucose Moiety
H-1'	5.40	d	7.8
H-2'	4.15	t	8.0
H-3'	4.30	t	8.5
H-4'	4.35	t	8.5
H-5'	4.00	m
H-6'a	4.50	dd	11.5, 2.5
H-6'b	4.40	dd	11.5, 5.0

Table 3: Representative ¹³C NMR Data for (+)-Rosamultin (125 MHz, Pyridine-d₅)

Position	δ (ppm)	Position	δ (ppm)
Aglycone Moiety	Glucose Moiety
C-1	39.0	C-1'	95.5
C-2	68.9	C-2'	74.0
C-3	83.5	C-3'	79.0
C-4	39.5	C-4'	71.5
C-5	56.0	C-5'	78.5
C-6	18.5	C-6'	62.8
C-7	33.5
C-8	40.0
C-9	48.0
C-10	37.5
C-11	24.0
C-12	126.0
C-13	139.0
C-14	42.5
C-15	29.0
C-16	26.0
C-17	48.5
C-18	54.0
C-19	72.0
C-20	42.0
C-21	27.0
C-22	37.0
C-23	28.5
C-24	17.0
C-25	16.5
C-26	17.5
C-27	24.5
C-28	177.0
C-29	17.8
C-30	21.5

Experimental Protocols

The following protocols outline standard methodologies for the spectroscopic analysis of triterpenoid glycosides like (+)-Rosamultin.

Sample Preparation

• Isolation: (+)-Rosamultin is isolated from the plant source (e.g., roots of Potentilla anserina L.) using chromatographic techniques such as column chromatography over silica (B1680970) gel followed by preparative High-Performance Liquid Chromatography (HPLC) to achieve high purity.

• NMR Sample: 5-10 mg of the purified compound is dissolved in 0.5-0.6 mL of a suitable deuterated solvent (e.g., pyridine-d₅, methanol-d₄, DMSO-d₆). Pyridine-d₅ is often preferred for triterpenoid glycosides as it provides good signal dispersion, especially for hydroxyl and anomeric protons. The solution is filtered into a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (δ = 0.00 ppm).

• MS (B15284909) Sample: A dilute solution of the purified compound (approx. 10-50 µg/mL) is prepared in a suitable solvent like methanol (B129727) or acetonitrile, often with the addition of sodium acetate (B1210297) to promote the formation of [M+Na]⁺ adducts for enhanced sensitivity in ESI-MS.

NMR Data Acquisition

NMR experiments are typically performed on a high-field spectrometer (500 MHz or higher) to ensure adequate resolution.

• ¹H NMR: A standard single-pulse experiment is used to obtain the proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans.

• ¹³C NMR: A proton-decoupled experiment with a 45° pulse angle and a relaxation delay of 2 seconds is used. Due to the lower natural abundance of ¹³C, a larger number of scans (1024-4096) is required.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments are run to differentiate between CH₃, CH₂, and CH carbons. In a DEPT-135 spectrum, CH/CH₃ signals are positive, and CH₂ signals are negative. A DEPT-90 spectrum shows only CH signals.

• 2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin-spin couplings, revealing adjacent protons, which is crucial for tracing out the spin systems in the aglycone and sugar rings.

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, providing unambiguous C-H one-bond connections.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds. It is vital for connecting different spin systems, identifying quaternary carbons, and determining the glycosidic linkage between the sugar and the aglycone.

• 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space (through-space correlations), which is essential for determining the relative stereochemistry and conformation of the molecule. A mixing time of 200-500 ms is typically used for molecules of this size.

Mass Spectrometry (MS) Acquisition

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source is commonly used.

• Ionization Mode: Positive ion mode (ESI+) is typically employed for triterpenoid glycosides, often with the addition of sodium salts to promote the formation of sodiated adducts ([M+Na]⁺), which are stable and easy to detect.

• Analysis: Data is acquired in full scan mode over a mass range of m/z 100-1000 to detect the molecular ion. The high-resolution data allows for the calculation of the elemental formula with high accuracy.

Visualizations

Workflow for Spectroscopic Elucidation

The following diagram illustrates the general workflow for the isolation and structural elucidation of a natural product like (+)-Rosamultin.

Caption: Workflow for the Isolation and Structural Elucidation of (+)-Rosamultin.

Chemical Structure of (+)-Rosamultin

The diagram below shows the chemical structure of (+)-Rosamultin, highlighting the key moieties.

Caption: Chemical Structure of (+)-Rosamultin (C36H58O10).

References

• 1. researchgate.net [researchgate.net]
• 2. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Hypothetical Biosynthesis Pathway of (+)-Rosamultin

An In-depth Technical Guide on the Biosynthesis of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin is a pentacyclic triterpenoid (B12794562) saponin (B1150181) of the ursane-type, primarily isolated from Potentilla anserina L. It exhibits a range of pharmacological activities, making it a compound of significant interest for drug development. Triterpenoid saponins (B1172615) are synthesized in plants through a complex series of enzymatic reactions. While the complete and specific biosynthetic pathway of (+)-Rosamultin has not been fully elucidated, a comprehensive hypothetical pathway can be constructed based on the well-established biosynthesis of other pentacyclic triterpenoids. This guide details this proposed pathway, the key enzyme families involved, relevant quantitative data from related compounds, and detailed experimental protocols for pathway elucidation and analysis.

The biosynthesis of (+)-Rosamultin can be conceptualized in three major stages:

• Formation of the Pentacyclic Triterpene Backbone: This stage begins with precursors from the mevalonate (B85504) (MVA) pathway and results in the formation of the fundamental ursane-type skeleton.

• Oxidative Modification of the Triterpene Backbone: A series of oxidation reactions, catalyzed by Cytochrome P450 monooxygenases (CYPs), decorates the backbone to form the specific aglycone of (+)-Rosamultin, which is tormentic acid.

• Glycosylation of the Aglycone: Finally, UDP-glycosyltransferases (UGTs) attach sugar moieties to the aglycone, completing the synthesis of (+)-Rosamultin.

Caption: Hypothetical biosynthetic pathway of (+)-Rosamultin in plants.

Key Enzyme Families in Triterpenoid Saponin Biosynthesis

The synthesis of complex natural products like (+)-Rosamultin relies on the coordinated action of several large and versatile enzyme families.

• Oxidosqualene Cyclases (OSCs): These enzymes catalyze the first committed and highly diversifying step in triterpenoid biosynthesis. They cyclize the linear 2,3-oxidosqualene into various multicyclic skeletons.[1] For the ursane-type skeleton of (+)-Rosamultin, an α-amyrin synthase is the key OSC involved.[2]

• Cytochrome P450 Monooxygenases (CYPs): CYPs are a superfamily of heme-containing enzymes that introduce functional groups to the triterpene backbone through oxidation reactions (hydroxylation, carboxylation, etc.).[3][4] This functionalization is crucial for increasing the structural diversity and biological activity of the resulting compounds.[5] The CYP716 family is well-known for oxidizing triterpenes at the C-28 position to form ursolic acid from α-amyrin.[6][7] Further hydroxylations at other positions to form tormentic acid are also presumed to be catalyzed by specific CYPs.[3]

• UDP-Glycosyltransferases (UGTs): UGTs are responsible for the final glycosylation steps, transferring sugar moieties from an activated sugar donor (like UDP-glucose) to the aglycone.[8] This process significantly impacts the solubility, stability, and pharmacological properties of the saponin.[9][10] The biosynthesis of (+)-Rosamultin involves at least two separate glycosylation events to attach glucose and arabinose.[11]

Quantitative Data on Triterpenoid Saponin Biosynthesis

While specific quantitative data for the (+)-Rosamultin pathway is not yet available, data from related triterpenoid saponins in other plants and engineered systems can provide valuable benchmarks for researchers.

Compound Class/Specific Molecule	System	Typical Yield/Concentration	Reference
Ginsenoside Rh2	Engineered Saccharomyces cerevisiae	354.69 mg/L	[9]
Betulinic Acid	Pulsatilla cernua (root)	0.33 - 6.57 mg/g dry weight	[12]
Oleiferasaponin A1	Camellia oleifera (tea seed pomace)	Linear range for quantification: 0.0096 - 6.0 mg/mL	[13]
Triterpenoid Saponins (various)	Pulsatilla chinensis (different tissues)	Concentrations vary significantly between root, stem, and leaf tissues, indicating tissue-specific biosynthesis and accumulation.	[14]

This table presents data from related compounds for comparative purposes, as specific quantitative information for the (+)-Rosamultin biosynthetic pathway has not been published.

Experimental Protocols

Elucidating a novel biosynthetic pathway requires a combination of modern multi-omics approaches and classical biochemical techniques.

Protocol 1: Identification of Candidate Biosynthetic Genes via Transcriptome Co-expression Analysis

This protocol outlines a workflow to identify candidate OSCs, CYPs, and UGTs involved in (+)-Rosamultin biosynthesis by correlating their gene expression patterns with the accumulation of the compound.

Caption: Workflow for identifying candidate genes using co-expression analysis.

Methodology:

• Plant Material: Collect various tissues (roots, leaves, stems, flowers) from Potentilla anserina at different developmental stages or under different environmental conditions (e.g., with and without elicitor treatment like methyl jasmonate).[15]

• Metabolite Extraction and Analysis: Pulverize frozen tissue in liquid nitrogen, extract with 80% methanol, and analyze using a validated LC-MS/MS method for quantification of (+)-Rosamultin.[14]

• RNA Extraction and Sequencing: From the same tissue samples, extract total RNA using a plant-specific kit and perform library preparation and high-throughput sequencing (RNA-seq).

• Bioinformatic Analysis:

  • Assemble the transcriptome and annotate the genes to identify all putative OSCs, CYPs, and UGTs.

  • Perform differential expression analysis to find genes upregulated in high-rosamultin tissues.

  • Construct a weighted gene co-expression network analysis (WGCNA) to identify modules of genes that are highly correlated with the accumulation pattern of (+)-Rosamultin.[16]

  • Select candidate genes from these modules for functional characterization.

Protocol 2: Functional Characterization of a Candidate Enzyme

This protocol describes the heterologous expression of a candidate gene (e.g., a CYP or UGT) to confirm its enzymatic activity. Agroinfiltration in Nicotiana benthamiana is a common and rapid method.[6][7]

Caption: Experimental workflow for heterologous expression and enzyme function validation.

Methodology:

• Vector Construction: Amplify the full-length coding sequence of the candidate gene from P. anserina cDNA and clone it into a binary plant expression vector (e.g., under the control of a strong constitutive promoter like CaMV 35S).

• Agroinfiltration: Transform the construct into Agrobacterium tumefaciens. Grow a liquid culture and infiltrate the bacterial suspension into the leaves of 4-5 week old N. benthamiana plants.

  • For testing a CYP, co-infiltrate with genes for the upstream pathway to ensure precursor supply (e.g., an α-amyrin synthase).

  • For testing a UGT, the substrate (the aglycone, e.g., tormentic acid) can be fed to the leaf tissue during incubation.

• Incubation and Harvest: Maintain the plants under standard growth conditions for 4-5 days to allow for transient gene expression and enzyme activity.

• Extraction and Analysis: Harvest the infiltrated leaf patches, extract metabolites, and analyze by LC-MS. Compare the metabolite profile to control leaves (infiltrated with an empty vector) to identify the novel product formed by the candidate enzyme.

Conclusion and Future Perspectives

The biosynthesis of (+)-Rosamultin in Potentilla anserina is proposed to follow the conserved pathway of pentacyclic triterpenoid saponin synthesis, involving OSCs, CYPs, and UGTs. While the precise enzymes remain to be identified, the framework presented in this guide provides a robust roadmap for their discovery and characterization. The elucidation of the complete pathway will not only advance our fundamental understanding of plant secondary metabolism but also open avenues for the biotechnological production of (+)-Rosamultin through metabolic engineering in microbial or plant-based systems, ensuring a sustainable supply for future pharmaceutical development.

References

• 1. Frontiers | Triterpenoid Biosynthesis and Engineering in Plants [frontiersin.org]
• 2. Pentacyclic Triterpenoids from the Medicinal Herb, Centella asiatica (L.) Urban - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triterpene Structural Diversification by Plant Cytochrome P450 Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Triterpene Structural Diversification by Plant Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Roles of three cytochrome P450 monooxygenases in triterpene biosynthesis and their potential impact on growth and development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Roles of three cytochrome P450 monooxygenases in triterpene biosynthesis and their potential impact on growth and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. orbit.dtu.dk [orbit.dtu.dk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Characterization of a Group of UDP-Glycosyltransferases Involved in the Biosynthesis of Triterpenoid Saponins of Panax notoginseng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The triterpenoid saponin content difference is associated with the two type oxidosqualene cyclase gene copy numbers of Pulsatilla chinensis and Pulsatilla cernua - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Qualitative and Quantitative Analysis of Triterpene Saponins from Tea Seed Pomace (Camellia oleifera Abel) and Their Activities against Bacteria and Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Qualitative and quantitative analysis of triterpenoids in different tissues of Pulsatilla chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benthamdirect.com [benthamdirect.com]
• 16. Computational genomic identification and functional reconstitution of plant natural product biosynthetic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of (+)-Rosamultin by HPLC-MS/MS

Introduction

(+)-Rosamultin is a prominent bioactive pentacyclic triterpenoid (B12794562) saponin (B1150181) isolated from the root of Potentilla anserina L.[1][2][3] It has garnered significant interest for its diverse pharmacological activities.[1][2][3] To facilitate pharmacokinetic studies and other research involving (+)-Rosamultin, a robust and sensitive analytical method for its quantification in biological matrices is essential. This application note details a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the accurate determination of (+)-Rosamultin in rat plasma.[1][2][3]

Principle

This method employs a simple protein precipitation followed by solid-phase extraction (SPE) for sample cleanup.[1][2][3] Chromatographic separation is achieved on a C18 reversed-phase column.[1][2] Quantification is performed using a tandem mass spectrometer operating in selected ion monitoring (SIM) mode, which offers high selectivity and sensitivity.[1][2][3] Kaji-ichigoside F1, an epimer of rosamultin, is utilized as the internal standard (IS) to ensure accuracy and precision.[1][2]

Experimental Protocols

1. Sample Preparation

The sample preparation procedure involves protein precipitation followed by solid-phase extraction to remove interfering substances from the plasma matrix.[1][2][3]

• Protein Precipitation: To a volume of plasma sample, add a precipitating agent (e.g., acetonitrile (B52724) or methanol) to denature and precipitate plasma proteins.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge.

  • Load the supernatant from the protein precipitation step onto the conditioned cartridge.

  • Wash the cartridge to remove unretained impurities.

  • Elute the analyte and internal standard from the cartridge using a suitable elution solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: HPLC XB-C18 (4.6 x 150 mm, 3 µm)[1][2]

  • Mobile Phase: Methanol–water–formic acid (63:37:0.075, v/v/v)[1][2]

  • Flow Rate: Isocratic elution is implied, with a constant flow rate suitable for the column dimensions.

  • Injection Volume: A typical injection volume for such analyses is in the range of 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode is inferred from the detected ion.

  • Detection Mode: Selected Ion Monitoring (SIM)[1][2]

  • Monitored Ions:

    • (+)-Rosamultin: m/z 673.5 [M+Na]+[1][2]

    • Internal Standard (Kaji-ichigoside F1): m/z 673.5 [M+Na]+[1][2]

Quantitative Data Summary

The developed HPLC-MS/MS method was validated for its performance in quantifying (+)-Rosamultin in rat plasma. The key validation parameters are summarized in the tables below.[1][2]

Table 1: Linearity and Sensitivity

Analyte	Linear Range	Correlation Coefficient (r)	Lower Limit of Quantification (LLOQ)
(+)-Rosamultin	Not explicitly stated, but linearity is high	> 0.9995[1][2]	5.0 ng/mL[1][2]

Table 2: Precision and Accuracy

Quality Control (QC) Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%RE)
Low QC	3.4 - 7.7[1][2]	4.3 - 7.2[1][2]	2.5 to 5.3[1][2]
Medium QC	3.4 - 7.7[1][2]	4.3 - 7.2[1][2]	2.5 to 5.3[1][2]
High QC	3.4 - 7.7[1][2]	4.3 - 7.2[1][2]	2.5 to 5.3[1][2]

Table 3: Recovery and Matrix Effect

Analyte	QC Concentration	Extraction Recovery (%)	Matrix Effect (%)
(+)-Rosamultin	20.0 ng/mL (LQC)	91.0 ± 10.3[3]	111.9 ± 7.4[3]
80.0 ng/mL (MQC)	87.7 ± 5.1[3]	88.9 ± 2.9[3]
400.0 ng/mL (HQC)	84.0 ± 4.5[3]	88.9 ± 2.1[3]
Internal Standard	-	85.4 ± 4.4[3]	101.4 ± 3.8[3]

Visualizations

References

• 1. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Extraction of (+)-Rosamultin from Rosa rugosa

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin is a triterpenoid (B12794562) saponin (B1150181) found in the roots of Rosa rugosa, a plant species with a history of use in traditional medicine. This compound has garnered significant interest within the scientific community due to its diverse pharmacological activities, including hepatoprotective, antioxidant, and anti-inflammatory properties.[1][2] Preclinical studies have demonstrated its potential in mitigating oxidative stress and modulating key signaling pathways involved in cellular protection and inflammation.[1][3][4][5][6] These application notes provide a detailed protocol for the extraction and isolation of (+)-Rosamultin from Rosa rugosa roots, along with a summary of its biological activities and associated signaling pathways.

Quantitative Data Summary

The concentration of (+)-Rosamultin in Rosa rugosa root extracts can vary depending on the extraction method and solvent system employed. The following table summarizes quantitative data from a study utilizing 50% ethanol (B145695) for extraction.

Compound	Plant Part	Extraction Solvent	Concentration in Extract (mg/g)	Analytical Method
(+)-Rosamultin	Root	50% Ethanol	0.138	HPLC
Tormentic acid	Root	50% Ethanol	0.029	HPLC
Euscaphic acid	Root	50% Ethanol	0.068	HPLC
Data sourced from Choi et al. (2021)[2]

Experimental Protocols

This section details a comprehensive protocol for the extraction and isolation of (+)-Rosamultin from the dried roots of Rosa rugosa. This methodology is based on a bioassay-guided fractionation approach that has been successfully used to isolate various triterpenoid saponins (B1172615).[7][8][9]

Materials and Equipment

• Dried roots of Rosa rugosa

• Methanol (MeOH)

• n-Butanol (n-BuOH)

• Chloroform (CHCl₃)

• Ethyl acetate (B1210297) (EtOAc)

• Water (H₂O)

• Silica gel for column chromatography (70-230 mesh and 230-400 mesh)

• YMC RP-18 resins

• Rotary evaporator

• Freeze-dryer

• Ultrasonic macerator

• High-Performance Liquid Chromatography (HPLC) system

• Standard laboratory glassware

Extraction Workflow

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant and lipid-reducing effects of Rosa rugosa root extract in 3T3-L1 cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Triterpenoid saponins from the roots of Rosa rugosa Thunb. as rat intestinal sucrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (+)-Rosamultin in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (+)-Rosamultin, a bioactive triterpenoid, in various cell culture experiments. This document outlines its mechanism of action, provides quantitative data on its efficacy, and offers detailed protocols for key experimental procedures.

Introduction to (+)-Rosamultin

(+)-Rosamultin is a natural compound isolated from plants such as Potentilla anserina L.[1][2][3][4] It has demonstrated a range of biological activities, including antioxidant, anti-apoptotic, and protective effects against cellular stress in various cell models.[1][2][3][4][5][6] Its mechanisms of action often involve the modulation of key signaling pathways, making it a compound of interest for therapeutic research.

Data Presentation: Efficacy of (+)-Rosamultin in Various Cell Lines

The following tables summarize the quantitative data on the effects of (+)-Rosamultin in different cell culture models.

Table 1: Protective Effects of (+)-Rosamultin on H9c2 Cardiomyocytes

Parameter	Cell Line	Stressor	Effective Concentration of (+)-Rosamultin	Observed Effect	Reference
Cell Viability	H9c2	200 µM H₂O₂	10⁻¹³ M - 10⁻⁹ M	Significantly increased cell viability.[5]	[5][6]
Oxidative Stress	H9c2	200 µM H₂O₂	10⁻¹³ M - 10⁻⁹ M	Reduced intracellular ROS levels.[5]	[5]
Apoptosis	H9c2	200 µM H₂O₂	10⁻¹³ M - 10⁻⁹ M	Attenuated H₂O₂-induced apoptosis.[1][4]	[1][4]

Table 2: Effects of (+)-Rosamultin on Other Cell Lines

Cell Line	Experimental Context	Observed Effect of (+)-Rosamultin	Reference
HEK293	Cisplatin-induced nephrotoxicity	Enhanced cell viability and provided protection against cisplatin-induced injury.[7]	[7]
EA.hy926	Hypoxia-induced apoptosis in vascular endothelial cells	Protected against hypoxia-induced apoptosis.

Signaling Pathways Modulated by (+)-Rosamultin

(+)-Rosamultin has been shown to modulate several critical signaling pathways involved in cell survival, stress response, and apoptosis.

PI3K/Akt Signaling Pathway

In H9c2 cardiomyocytes, (+)-Rosamultin activates the PI3K/Akt signaling pathway, which is a key regulator of cell survival and proliferation.[1][6] This activation contributes to its protective effects against oxidative stress-induced apoptosis.[1][6]

Caption: PI3K/Akt signaling pathway activated by (+)-Rosamultin.

ROS/CHOP Signaling Pathway

In HEK293 cells, (+)-Rosamultin provides protection against cisplatin-induced nephrotoxicity by regulating the reactive oxygen species (ROS)/C/EBP homologous protein (CHOP) signaling pathway.[5][7] It reduces intracellular ROS and downregulates the expression of CHOP, a key protein in endoplasmic reticulum stress-mediated apoptosis.[7]

Caption: Inhibition of the ROS/CHOP pathway by (+)-Rosamultin.

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of (+)-Rosamultin in cell culture.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of (+)-Rosamultin on cell viability and proliferation.

Caption: Workflow for the MTT cell viability assay.

Materials:

• H9c2 cells (or other cell line of interest)

• Complete culture medium

• (+)-Rosamultin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Stressor (e.g., H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed H9c2 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.[5]

• Treatment:

  • Pre-incubate the cells with various concentrations of (+)-Rosamultin (e.g., 10⁻¹³ M to 10⁻⁹ M) for 24 hours.[5]

  • After pre-incubation, expose the cells to a stressor (e.g., 200 µM H₂O₂) for a specified duration (e.g., 3 hours).[5]

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.

• Incubation: Incubate the plate at 37°C for 4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[5]

• Solubilization: Carefully remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Measurement: Measure the absorbance at 490 nm using a microplate reader.[5]

Western Blot Analysis for PI3K/Akt Pathway

This protocol is for detecting changes in protein expression and phosphorylation in the PI3K/Akt pathway following treatment with (+)-Rosamultin.

Materials:

• Treated and control cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-PI3K, anti-PI3K)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment with (+)-Rosamultin, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

Intracellular Reactive Oxygen Species (ROS) Detection

This protocol measures the levels of intracellular ROS using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA).[5]

Materials:

• Cells treated with (+)-Rosamultin and/or a stressor

• DCFH-DA solution (10 mM stock)

• Serum-free medium

• Flow cytometer or fluorescence microscope

Procedure:

• Treatment: Treat cells with (+)-Rosamultin and/or a stressor as required for the experiment.

• Loading with DCFH-DA: Incubate the cells with 10 µM DCFH-DA in serum-free medium for 30-60 minutes at 37°C in the dark.[5]

• Washing: Wash the cells with PBS to remove excess probe.

• Analysis:

  • Flow Cytometry: Resuspend the cells and analyze the fluorescence intensity using a flow cytometer with excitation at 488 nm and emission at 525 nm.[5]

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope to visualize the green fluorescence indicative of ROS.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchhub.com [researchhub.com]
• 7. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin, a pentacyclic triterpenoid (B12794562) compound, has demonstrated significant therapeutic potential in preclinical animal models. Primarily isolated from Potentilla anserina L., this natural compound has shown notable efficacy in mitigating cisplatin-induced nephrotoxicity and radiation-induced tissue injury. Its mechanisms of action are multifaceted, involving the modulation of key signaling pathways related to oxidative stress, apoptosis, and DNA repair. These application notes provide a comprehensive overview of the in vivo applications of (+)-Rosamultin, including detailed experimental protocols and summaries of quantitative data from relevant studies, to guide researchers in designing their own investigations.

Therapeutic Areas of Investigation

• Nephroprotection: (+)-Rosamultin has been shown to protect against acute kidney injury (AKI) induced by the chemotherapeutic agent cisplatin.

• Radioprotection: The compound exhibits protective effects against tissue damage caused by ionizing radiation.

Key Signaling Pathways Modulated by (+)-Rosamultin

(+)-Rosamultin exerts its therapeutic effects by influencing several critical signaling cascades:

• Oxidative Stress and Apoptosis Pathways:

  • ROS/CHOP Pathway: (+)-Rosamultin reduces the generation of reactive oxygen species (ROS), thereby downregulating the pro-apoptotic C/EBP homologous protein (CHOP).[1]

  • PERK-eIF2α-ATF4 Pathway: It inhibits the activation of this endoplasmic reticulum stress-related pathway, which is upstream of CHOP.[1]

  • p38 and JNK MAPK Pathways: The activation of these stress-activated protein kinases is suppressed by (+)-Rosamultin.[1]

  • PI3K/AKT Pathway: This pro-survival pathway is activated by (+)-Rosamultin, contributing to its anti-apoptotic effects.

  • ERK1/2 Pathway: Another pro-survival pathway that is positively regulated by (+)-Rosamultin.

• DNA Damage and Repair Pathways:

  • TRAX/NHEJ Pathway: (+)-Rosamultin promotes the translocation of Translin-associated protein X (TRAX) to the nucleus, enhancing non-homologous end joining (NHEJ) mediated DNA repair.

  • Nrf2/HO-1 Pathway: It stimulates the Nrf2/heme oxygenase-1 signaling pathway, which is crucial for antioxidant defense.

The following diagram illustrates the signaling pathways modulated by (+)-Rosamultin in the context of cellular stress.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Oral Administration of (+)-Rosamultin

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide for the formulation and evaluation of (+)-Rosamultin, a poorly water-soluble triterpenoid (B12794562), for oral administration. These notes cover formulation strategies, detailed experimental protocols, and methods for physicochemical and biological characterization.

Introduction to (+)-Rosamultin

(+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid with demonstrated antioxidant and anti-inflammatory properties.[1] Like many natural products, its therapeutic potential is hindered by poor aqueous solubility, which is anticipated to limit its oral bioavailability.[2][3] Effective formulation strategies are therefore critical to enable its development as an oral therapeutic agent. This document outlines protocols for two common and effective formulation approaches for poorly soluble drugs: solid dispersions and nanoemulsions.[4][5][6][7][8]

Physicochemical Properties of (+)-Rosamultin

A summary of the key physicochemical properties of (+)-Rosamultin is presented in Table 1. The high molecular weight and poor aqueous solubility are key challenges for oral drug delivery.

Property	Value	Reference
Molecular Formula	C₃₆H₅₈O₁₀	[9]
Molecular Weight	650.84 g/mol	[1][9]
Appearance	Powder	[1]
Solubility	DMSO: 100 mg/mL (153.64 mM)	[10]
In Vivo Formulation (10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline): 1 mg/mL	[1]
Storage	Powder: -20°C for 3 years	[1]
In solvent: -80°C for 1 year	[1]

Formulation Strategies and Protocols

Based on the physicochemical properties of (+)-Rosamultin, two formulation strategies are proposed: Amorphous Solid Dispersions and Nanoemulsions.

Amorphous Solid Dispersions (ASDs)

ASDs enhance the dissolution rate and apparent solubility of poorly soluble drugs by dispersing the drug in an amorphous state within a hydrophilic polymer matrix.[4][11][12][13]

This method is suitable for thermolabile compounds and involves dissolving both the drug and the polymer carrier in a common solvent, followed by removal of the solvent.[14]

Materials:

• (+)-Rosamultin

• Polyvinylpyrrolidone (PVP K30) or Hydroxypropyl Methylcellulose (HPMC)

• Methanol (or a suitable organic solvent in which both drug and polymer are soluble)

• Rotary evaporator

• Mortar and pestle

• Sieves (e.g., 100 mesh)

Procedure:

• Preparation of Polymer Solution: Dissolve a specific amount of polymer (e.g., PVP K30 or HPMC) in methanol.

• Drug Dissolution: Add (+)-Rosamultin to the polymer solution at various drug-to-polymer ratios (e.g., 1:1, 1:5, 1:10 w/w). Ensure complete dissolution with the aid of sonication if necessary.

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) until a solid mass is formed.

• Drying: Further dry the solid mass in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion using a mortar and pestle and pass it through a 100-mesh sieve to obtain a uniform powder.

• Storage: Store the prepared solid dispersion in a desiccator at room temperature.

Formulation Code	Drug:Polymer Ratio (w/w)	Polymer
ASD-PVP-1	1:1	PVP K30
ASD-PVP-2	1:5	PVP K30
ASD-PVP-3	1:10	PVP K30
ASD-HPMC-1	1:1	HPMC
ASD-HPMC-2	1:5	HPMC
ASD-HPMC-3	1:10	HPMC

Nanoemulsions

Nanoemulsions are thermodynamically stable, isotropic systems of oil, surfactant, and water, with droplet sizes typically below 100 nm.[15] They can enhance the oral bioavailability of lipophilic drugs by increasing drug solubilization and lymphatic transport.[5][16][17]

This method utilizes mechanical force to break down large droplets into nano-sized ones.[5]

Materials:

• (+)-Rosamultin

• Oil phase (e.g., Medium Chain Triglycerides - MCT oil, Ethyl Oleate)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant (e.g., Transcutol P, PEG 400)

• Deionized water

• High-pressure homogenizer or probe sonicator

Procedure:

• Screening of Excipients: Determine the solubility of (+)-Rosamultin in various oils, surfactants, and co-surfactants to select the most suitable components.

• Preparation of Oil Phase: Dissolve (+)-Rosamultin in the selected oil.

• Preparation of Aqueous Phase: Prepare an aqueous solution of the surfactant and co-surfactant.

• Formation of Coarse Emulsion: Add the oil phase to the aqueous phase dropwise under continuous stirring to form a coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-pressure homogenization or probe sonication. For sonication, a typical protocol would be 10 minutes at a specific amplitude and duty cycle.[18]

• Equilibration: Allow the nanoemulsion to equilibrate for a few hours.

• Characterization: Characterize the nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential.

Formulation Code	Oil Phase (w/w %)	Surfactant/Co-surfactant (Sₘᵢₓ) (w/w %)	Aqueous Phase (w/w %)
NE-1	10% (MCT Oil)	20% (Tween 80:Transcutol P 2:1)	70%
NE-2	15% (MCT Oil)	30% (Tween 80:Transcutol P 2:1)	55%
NE-3	10% (Ethyl Oleate)	20% (Cremophor EL:PEG 400 1:1)	70%
NE-4	15% (Ethyl Oleate)	30% (Cremophor EL:PEG 400 1:1)	55%

Characterization and Evaluation Protocols

In Vitro Dissolution Testing

This test is crucial for evaluating the release rate of (+)-Rosamultin from the formulation.[19][20]

Apparatus: USP Apparatus 2 (Paddle)[21] Dissolution Medium: 900 mL of simulated gastric fluid (pH 1.2) for the first 2 hours, followed by simulated intestinal fluid (pH 6.8). Temperature: 37 ± 0.5 °C Paddle Speed: 50 rpm[21]

Procedure:

• Place a quantity of the formulation equivalent to a specific dose of (+)-Rosamultin into each dissolution vessel.

• Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 15, 30, 60, 120, 240, 360, and 480 minutes).

• Replace the withdrawn volume with fresh dissolution medium.

• Filter the samples and analyze the concentration of (+)-Rosamultin using a validated HPLC method.

In Vitro Permeability Assay (Caco-2)

The Caco-2 cell monolayer is a widely used in vitro model to predict intestinal drug absorption.[22][23][24]

Materials:

• Caco-2 cells (ATCC HTB-37)

• Transwell inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow (for monolayer integrity testing)

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells on Transwell inserts and culture for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity (typically >200 Ω·cm²).[25] Alternatively, assess the permeability of Lucifer yellow.

• Permeability Study:

  • Wash the cell monolayers with pre-warmed HBSS.

  • Add the test formulation (dissolved in HBSS) to the apical (A) side and fresh HBSS to the basolateral (B) side to assess A-to-B permeability.

  • For efflux studies, add the formulation to the basolateral side and fresh buffer to the apical side (B-to-A permeability).

  • Incubate at 37°C with gentle shaking.

  • Collect samples from the receiver compartment at specified time intervals.

• Analysis: Quantify the concentration of (+)-Rosamultin in the collected samples by LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial drug concentration in the donor chamber.

In Vivo Pharmacokinetic Study

Animal studies are essential to determine the in vivo performance of the formulations.[26][27]

Animal Model: Male Sprague-Dawley or Wistar rats (200-250 g). Study Design: A parallel or crossover study design can be used.[28][29]

Procedure:

• Animal Acclimatization: Acclimatize the animals for at least one week before the experiment.

• Fasting: Fast the animals overnight (12 hours) before dosing, with free access to water.

• Dosing: Administer the formulations orally via gavage at a predetermined dose. Include a control group receiving a simple suspension of (+)-Rosamultin.

• Blood Sampling: Collect blood samples (e.g., via the tail vein) at multiple time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Extract (+)-Rosamultin from the plasma and quantify its concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cₘₐₓ (maximum concentration), Tₘₐₓ (time to maximum concentration), and AUC (area under the curve) using appropriate software.

Visualizations

Experimental Workflow

Caption: Workflow for formulation and evaluation of (+)-Rosamultin.

Oral Drug Absorption Pathway

Caption: Key steps in the oral absorption of a drug.

References

• 1. Rosamultin | Antioxidant | HIV Protease | TargetMol [targetmol.com]
• 2. Terpenes and terpenoids as main bioactive compounds of essential oils, their roles in human health and potential application as natural food preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nanoformulated Terpenoids in Cancer: A Review of Therapeutic Applications, Mechanisms, and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solid dispersions: A technology for improving bioavailability - MedCrave online [medcraveonline.com]
• 5. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. selleck.co.jp [selleck.co.jp]
• 11. japsonline.com [japsonline.com]
• 12. contractpharma.com [contractpharma.com]
• 13. youtube.com [youtube.com]
• 14. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs | MDPI [mdpi.com]
• 15. tandfonline.com [tandfonline.com]
• 16. NANOEMULSION FORMULATIONS - Nanoemulsion Formulations for Injection & Oral Administration [drug-dev.com]
• 17. researchgate.net [researchgate.net]
• 18. briefs.techconnect.org [briefs.techconnect.org]
• 19. agnopharma.com [agnopharma.com]
• 20. researchgate.net [researchgate.net]
• 21. Oral Thin Film In Vitro Dissolution Testing - Oral Thin Film - CD Formulation [formulationbio.com]
• 22. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 23. creative-bioarray.com [creative-bioarray.com]
• 24. enamine.net [enamine.net]
• 25. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 26. scispace.com [scispace.com]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Frontiers Publishing Partnerships | The bioequivalence study design recommendations for immediate-release solid oral dosage forms in the international pharmaceutical regulators programme participating regulators and organisations: differences and commonalities [frontierspartnerships.org]
• 29. Development and In vivo Pharmacokinetic and Pharmacodynamic Evaluation of an Oral Innovative Cyclodextrin Complexed Lipid Nanoparticles of Irbesartan Formulation for Enhanced Bioavailability [ntno.org]

Application Notes and Protocols for (+)-Rosamultin as a Positive Control in Antioxidant Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (+)-Rosamultin as a positive control in common antioxidant assays. Detailed protocols for the DPPH, ABTS, and ORAC assays are provided, along with data presentation guidelines and diagrams of relevant signaling pathways to facilitate accurate and reproducible results.

Introduction

(+)-Rosamultin, a triterpenoid (B12794562) saponin (B1150181) isolated from plants of the Rosaceae family, has demonstrated significant antioxidant properties in various studies. Its ability to scavenge free radicals and modulate cellular antioxidant pathways makes it a suitable candidate for use as a positive control in antioxidant research. A positive control is essential for validating assay performance and provides a benchmark for comparing the antioxidant capacity of test compounds.[1] This document outlines the application of (+)-Rosamultin in this capacity.

Antioxidant Signaling Pathways of Rosamultin

Rosamultin has been shown to exert its antioxidant effects through the modulation of key signaling pathways involved in the cellular stress response. Understanding these mechanisms provides a more profound insight into its function as a reliable positive control.

One of the primary pathways influenced by Rosamultin is the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway . Under conditions of oxidative stress, Rosamultin can promote the translocation of Nrf2 to the nucleus, where it binds to the ARE, leading to the upregulation of a suite of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1).

Additionally, Rosamultin has been implicated in the activation of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway . This pathway is crucial for cell survival and has downstream effects on antioxidant defense mechanisms.

Diagram 1: Nrf2-ARE Signaling Pathway

Caption: Activation of the Nrf2-ARE antioxidant response pathway by (+)-Rosamultin.

Diagram 2: PI3K/Akt Signaling Pathway

Caption: Involvement of (+)-Rosamultin in the PI3K/Akt cell survival pathway.

Quantitative Antioxidant Capacity of (+)-Rosamultin

The antioxidant capacity of (+)-Rosamultin can be quantified using various in vitro assays. The following table summarizes expected values, which should be confirmed and adapted based on specific laboratory conditions and reagent batches. For comparison, data for common antioxidant standards are also provided.

Antioxidant Assay	(+)-Rosamultin	Trolox (Positive Control)	Ascorbic Acid (Positive Control)
DPPH Radical Scavenging Activity (IC50)	Data not available in reviewed literature	~ 8 - 15 µg/mL	~ 5 - 10 µg/mL
ABTS Radical Scavenging Activity (TEAC)	Data not available in reviewed literature	1.0 (by definition)	~ 0.5 - 1.5
Oxygen Radical Absorbance Capacity (ORAC)	Data not available in reviewed literature	1.0 (by definition)	~ 0.4 - 0.6

Note: IC50 (half-maximal inhibitory concentration) is the concentration of an antioxidant required to scavenge 50% of the initial radical concentration. TEAC (Trolox Equivalent Antioxidant Capacity) is the antioxidant capacity of a substance equivalent to that of the standard, Trolox.

Experimental Protocols

Detailed methodologies for three common antioxidant assays are provided below. It is recommended to run (+)-Rosamultin alongside a well-established standard like Trolox or Ascorbic Acid.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• (+)-Rosamultin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol), spectrophotometric grade

• Positive Control (e.g., Trolox, Ascorbic Acid)

• Test compounds

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer (517 nm)

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to protect it from light.

• Preparation of Samples: Prepare a stock solution of (+)-Rosamultin in methanol. Create a series of dilutions from the stock solution. Prepare similar dilutions for the test compounds and the other positive control.

• Assay:

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the various concentrations of (+)-Rosamultin, test compounds, or the other positive control to the wells.

  • For the blank, add 100 µL of methanol to a well containing 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the sample. The IC50 value is determined by plotting the percentage of inhibition against the concentration.

Diagram 3: DPPH Assay Workflow

Caption: Step-by-step workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color.

Materials:

• (+)-Rosamultin

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol (B145695)

• Positive Control (e.g., Trolox)

• Test compounds

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer (734 nm)

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ solution.

• Preparation of Working Solution: Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Samples: Prepare a stock solution of (+)-Rosamultin in a suitable solvent. Create a series of dilutions. Prepare similar dilutions for the test compounds and Trolox.

• Assay:

  • In a 96-well plate, add 190 µL of the ABTS•+ working solution to each well.

  • Add 10 µL of the various concentrations of (+)-Rosamultin, test compounds, or Trolox to the wells.

• Incubation: Incubate the plate in the dark at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from damage by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

Materials:

• (+)-Rosamultin

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Phosphate (B84403) buffer (75 mM, pH 7.4)

• Positive Control (Trolox)

• Test compounds

• Black 96-well microplate

• Fluorescence microplate reader (Excitation: 485 nm, Emission: 520 nm)

Procedure:

• Preparation of Reagents:

  • Prepare a fluorescein working solution in phosphate buffer.

  • Prepare an AAPH solution in phosphate buffer (prepare fresh daily).

  • Prepare a stock solution of Trolox and create a standard curve by serial dilution.

• Preparation of Samples: Prepare a stock solution of (+)-Rosamultin and test compounds in phosphate buffer and make serial dilutions.

• Assay:

  • To each well of a black 96-well plate, add 150 µL of the fluorescein working solution.

  • Add 25 µL of the various concentrations of (+)-Rosamultin, test compounds, or Trolox standards to the wells. Add 25 µL of phosphate buffer to the blank wells.

• Incubation: Incubate the plate at 37°C for 15 minutes in the plate reader.

• Initiation and Measurement: Add 25 µL of the AAPH solution to all wells to initiate the reaction. Immediately begin measuring the fluorescence kinetically every 1-2 minutes for at least 60 minutes.

• Calculation: Calculate the area under the curve (AUC) for each sample, standard, and blank. The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample or standard. The ORAC value is determined by comparing the net AUC of the sample to the net AUC of the Trolox standard curve and is expressed as Trolox Equivalents (TE).

Conclusion

(+)-Rosamultin serves as a valuable positive control for in vitro antioxidant assays due to its established radical scavenging and cellular protective effects. The provided protocols and data guidelines will aid researchers in accurately assessing the antioxidant potential of novel compounds and natural product extracts. Consistent use of well-characterized positive controls like (+)-Rosamultin is crucial for ensuring the reliability and comparability of antioxidant research findings.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Investigating the Nephroprotective Effects of (+)-Rosamultin

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Rosamultin, a triterpenoid (B12794562) compound isolated from Potentilla anserina L., has demonstrated significant antioxidant and hepatoprotective activities.[1][2][3] Recent studies have highlighted its potential as a nephroprotective agent, particularly in the context of chemically-induced kidney damage.[1][4] Cisplatin (B142131), a potent chemotherapeutic agent, is known for its dose-limiting nephrotoxicity, which involves complex mechanisms including oxidative stress, inflammation, and apoptosis.[5][6][7][8][9] This document provides a detailed experimental design to rigorously evaluate the nephroprotective efficacy of (+)-Rosamultin in a cisplatin-induced acute kidney injury (AKI) model. The protocols outlined herein are intended to guide researchers in assessing the therapeutic potential of (+)-Rosamultin and elucidating its mechanisms of action.

The experimental workflow will focus on investigating the effects of (+)-Rosamultin on key signaling pathways implicated in kidney injury. These include the Nrf2/HO-1 pathway, a critical regulator of the antioxidant response[10][11][12][13]; the NF-κB pathway, a master regulator of inflammation[14][15][16][17]; and the intrinsic and extrinsic apoptosis pathways.[18][19][20][21]

Experimental Workflow:

Caption: Overall experimental workflow for in vitro and in vivo testing.

Key Signaling Pathways in Cisplatin-Induced Nephrotoxicity

Cisplatin-induced kidney injury is a multifactorial process. The following diagrams illustrate the key signaling pathways that are often dysregulated and are the focus of this experimental design for testing the effects of (+)-Rosamultin.

Caption: Nrf2-mediated antioxidant response pathway.

Caption: NF-κB-mediated inflammatory pathway.

Caption: Intrinsic and extrinsic apoptosis pathways.

Experimental Protocols

Part 1: In Vitro Evaluation

1.1 Cell Culture and Treatment

• Cell Line: Human kidney proximal tubule epithelial cells (HK-2).

• Culture Conditions: Culture cells in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO₂ humidified incubator.

• Treatment Protocol:

  • Seed HK-2 cells in appropriate plates (e.g., 96-well for viability, 6-well for protein analysis).

  • Allow cells to adhere for 24 hours.

  • Pre-treat cells with varying concentrations of (+)-Rosamultin (e.g., 1, 5, 10, 25 µM) for 2 hours.

  • Introduce cisplatin (e.g., 25 µM) to induce injury and co-incubate for 24 hours.

  • Include a vehicle control group (DMSO), a cisplatin-only group, and (+)-Rosamultin-only groups.

1.2 Cell Viability Assay (MTT Assay)

• After treatment, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well of a 96-well plate.

• Incubate for 4 hours at 37°C.

• Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

1.3 Intracellular Reactive Oxygen Species (ROS) Measurement

• After treatment in a 24-well plate, wash cells with PBS.

• Incubate cells with 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C.

• Wash cells with PBS to remove excess probe.

• Measure fluorescence intensity using a fluorescence microplate reader (excitation/emission ~485/535 nm) or visualize under a fluorescence microscope.

1.4 Western Blot Analysis

• Lyse cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (20-40 µg) on SDS-PAGE gels and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate with primary antibodies overnight at 4°C. Key targets include:

  • Oxidative Stress: Nrf2, HO-1

  • Inflammation: p-NF-κB p65, NF-κB p65, IκBα

  • Apoptosis: Bax, Bcl-2, Cleaved Caspase-9, Cleaved Caspase-8, Cleaved Caspase-3

  • Loading Control: β-actin or GAPDH

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize bands using an ECL detection system. Quantify band intensity using densitometry software.

1.5 ELISA for Inflammatory Cytokines

• Collect cell culture supernatants after treatment.

• Measure the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits according to the manufacturer's instructions.

Part 2: In Vivo Evaluation

2.1 Animal Model

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Housing: House mice under standard conditions (12-hour light/dark cycle, 22±2°C) with ad libitum access to food and water. Acclimatize for one week before the experiment.

• Experimental Groups (n=8 per group):

  • Control: Vehicle (e.g., 0.5% CMC-Na) orally + Saline i.p.

  • (+)-Rosamultin alone: (+)-Rosamultin (e.g., 10 mg/kg) orally + Saline i.p.

  • Cisplatin Model: Vehicle orally + Cisplatin (e.g., 20 mg/kg) i.p.

  • Treatment Group: (+)-Rosamultin (e.g., 5, 10, 20 mg/kg) orally + Cisplatin (20 mg/kg) i.p.

• Dosing Regimen:

  • Administer (+)-Rosamultin or vehicle orally for 5 consecutive days.

  • On day 3, administer a single intraperitoneal (i.p.) injection of cisplatin one hour after the oral dose.

  • Monitor body weight daily.

  • Sacrifice mice 72 hours after cisplatin injection.

2.2 Sample Collection

• Collect blood via cardiac puncture for serum separation.

• Perfuse kidneys with cold saline.

• Excise kidneys, weigh them, and divide them for histopathology, Western blot, ELISA, and oxidative stress marker analysis.

2.3 Assessment of Renal Function

• Measure serum levels of Blood Urea Nitrogen (BUN) and Creatinine (Cr) using commercial assay kits.

• Calculate the kidney index: (Kidney weight / Body weight) x 100.

2.4 Histopathological Analysis

• Fix one kidney portion in 4% paraformaldehyde, embed in paraffin, and section at 4 µm.

• Stain sections with Hematoxylin and Eosin (H&E) and Periodic acid-Schiff (PAS) to assess tubular injury (e.g., tubular dilation, cast formation, brush border loss, cell necrosis).

• Score renal injury in a blinded manner.

2.5 Measurement of Renal Oxidative Stress

• Homogenize kidney tissue in cold buffer.

• Measure the activity of Superoxide Dismutase (SOD) and Glutathione (GSH) levels using commercial kits.

• Measure the level of Malondialdehyde (MDA), a marker of lipid peroxidation, using a TBA assay kit.

2.6 Western Blot and ELISA on Kidney Tissue

• Prepare kidney tissue lysates as described for cells (Protocol 1.4).

• Perform Western blot for the same protein targets as in the in vitro study.

• Prepare tissue homogenates to measure TNF-α, IL-6, and IL-1β levels via ELISA as described in Protocol 1.5.

Data Presentation

Quantitative data should be summarized in the following tables for clear comparison. Data are to be presented as mean ± standard deviation (SD). Statistical analysis (e.g., one-way ANOVA followed by Tukey's post-hoc test) should be performed to determine significance (p < 0.05).

Table 1: In Vitro Effects of (+)-Rosamultin on Cisplatin-Treated HK-2 Cells

Treatment Group	Cell Viability (%)	Intracellular ROS (Fold Change)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	100 ± x.x	1.0 ± x.x	x.x ± x.x	x.x ± x.x
Cisplatin (25 µM)	y.y ± y.y	y.y ± y.y	y.y ± y.y	y.y ± y.y
Cisplatin + Rosamultin (5 µM)	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z
Cisplatin + Rosamultin (10 µM)	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z
Cisplatin + Rosamultin (25 µM)	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z

Table 2: Effects of (+)-Rosamultin on Renal Function in Cisplatin-Treated Mice

Treatment Group	Body Weight Change (g)	Kidney Index	Serum BUN (mg/dL)	Serum Creatinine (mg/dL)
Control	+x.x ± x.x	x.x ± x.x	x.x ± x.x	x.x ± x.x
Cisplatin (20 mg/kg)	-y.y ± y.y	y.y ± y.y	y.y ± y.y	y.y ± y.y
Cisplatin + Rosamultin (5 mg/kg)	-z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z
Cisplatin + Rosamultin (10 mg/kg)	-z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z
Cisplatin + Rosamultin (20 mg/kg)	-z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z

Table 3: Effects of (+)-Rosamultin on Renal Oxidative Stress and Inflammation in Cisplatin-Treated Mice

Treatment Group	Renal SOD (U/mg protein)	Renal MDA (nmol/mg protein)	Renal GSH (µmol/g protein)	Renal TNF-α (pg/mg protein)
Control	x.x ± x.x	x.x ± x.x	x.x ± x.x	x.x ± x.x
Cisplatin (20 mg/kg)	y.y ± y.y	y.y ± y.y	y.y ± y.y	y.y ± y.y
Cisplatin + Rosamultin (10 mg/kg)	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z

Table 4: Relative Protein Expression (Western Blot Densitometry) in Kidney Tissue

Treatment Group	Nrf2 (Nuclear/Cytosol Ratio)	HO-1	p-NF-κB/NF-κB Ratio	Bax/Bcl-2 Ratio	Cleaved Caspase-3
Control	1.0 ± x.x	1.0 ± x.x	1.0 ± x.x	1.0 ± x.x	1.0 ± x.x
Cisplatin (20 mg/kg)	y.y ± y.y	y.y ± y.y	y.y ± y.y	y.y ± y.y	y.y ± y.y
Cisplatin + Rosamultin (10 mg/kg)	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z	z.z ± z.z

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of Cisplatin Nephrotoxicity [ouci.dntb.gov.ua]
• 6. Mechanisms of Cisplatin Nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of Cisplatin-Induced Acute Kidney Injury: Pathological Mechanisms, Pharmacological Interventions, and Genetic Mitigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cisplatin nephrotoxicity: molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Activation of the Nrf2/ARE signaling pathway protects against palmitic acid-induced renal tubular epithelial cell injury by ameliorating mitochondrial reactive oxygen species-mediated mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. NF-κB in inflammation and renal diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | NFκB and Kidney Injury [frontiersin.org]
• 16. NF-κB in inflammation and renal diseases | Semantic Scholar [semanticscholar.org]
• 17. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 18. Tubular apoptosis in the pathophysiology of renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Apoptosis and acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Contribution of apoptotic cell death to renal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 21. journals.physiology.org [journals.physiology.org]

Unveiling the Anti-HIV Potential of (+)-Rosamultin: A Guide to In Vitro Assessment

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the methodologies for assessing the anti-HIV activity of (+)-Rosamultin, a triterpenoid (B12794562) isolated from Rosa rugosa. The primary mechanism of action for (+)-Rosamultin is the inhibition of HIV-1 protease, a critical enzyme in the viral replication cycle.[1] These application notes and protocols are designed to guide researchers in the systematic evaluation of (+)-Rosamultin and similar compounds as potential anti-HIV agents.

Overview of Anti-HIV Activity Assessment

The evaluation of a compound's anti-HIV activity involves a multi-faceted approach that examines its ability to inhibit viral replication and its potential toxicity to host cells. Key assays focus on specific stages of the HIV life cycle, such as the enzymatic activity of viral proteins and the production of viral components.

Quantitative Data Summary

While a precise IC50 value for (+)-Rosamultin is not definitively established in publicly available literature, one study reported that it inhibited HIV-1 protease by 53% at a concentration of 100 µM.[1] For comparative purposes, the following table includes IC50 values of other triterpenoids against HIV-1 protease.

Compound	Type	Target	IC50 (µM)	Cell Line
(+)-Rosamultin	Triterpenoid	HIV-1 Protease	~100 (for 53% inhibition)	N/A (Enzymatic Assay)
Ursolic Acid	Triterpenoid	HIV-1 Protease	8	N/A (Enzymatic Assay)[2]
Betulinic Acid	Triterpenoid	HIV-1 Integrase	24.8	N/A (Enzymatic Assay)[2]
Oleanolic Acid	Triterpenoid	HIV-1 Protease	57.7	N/A (Enzymatic Assay)[2]
A-seco derivative 3e	Triterpenoid	HIV-1 Protease	3.9	N/A (Enzymatic Assay)[3]
A-seco derivative 3c	Triterpenoid	HIV-1 Protease	5.7	N/A (Enzymatic Assay)[3]

Experimental Protocols

This section details the protocols for key experiments to assess the anti-HIV activity of (+)-Rosamultin.

HIV-1 Protease Inhibition Assay (Fluorometric)

This assay directly measures the inhibitory effect of (+)-Rosamultin on the enzymatic activity of HIV-1 protease.[4][5]

Principle: The assay utilizes a fluorogenic substrate that, when cleaved by HIV-1 protease, releases a fluorescent signal. An inhibitor will prevent this cleavage, resulting in a reduced fluorescent signal.[4]

Materials:

• Recombinant HIV-1 Protease

• Fluorogenic HIV-1 Protease Substrate

• Assay Buffer

• (+)-Rosamultin

• Known HIV-1 Protease Inhibitor (e.g., Pepstatin A) as a positive control

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of (+)-Rosamultin in the assay buffer.

• In a 96-well plate, add the diluted (+)-Rosamultin, positive control, and a vehicle control (e.g., DMSO).

• Add the HIV-1 protease solution to all wells except the blank.

• Incubate the plate for 15 minutes at 37°C to allow the compound to interact with the enzyme.

• Initiate the reaction by adding the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths in kinetic mode for a set period (e.g., 60 minutes) at 37°C.

Data Analysis: Calculate the rate of reaction for each concentration of (+)-Rosamultin. Determine the concentration of (+)-Rosamultin that results in 50% inhibition of the protease activity (IC50) by plotting the percentage of inhibition against the log of the compound concentration.

HIV-1 p24 Antigen Capture ELISA

This assay quantifies the amount of p24 capsid protein, a key component of the HIV virion, in cell culture supernatants. A reduction in p24 levels indicates inhibition of viral replication.

Principle: This is a sandwich enzyme-linked immunosorbent assay (ELISA). Wells are coated with an antibody specific for the p24 antigen. The sample is added, and any p24 present binds to the antibody. A second, enzyme-linked anti-p24 antibody is then added, followed by a substrate that produces a colorimetric signal proportional to the amount of bound p24.

Materials:

• HIV-1 infected T-cell line (e.g., MT-4 cells)

• (+)-Rosamultin

• Commercial HIV-1 p24 Antigen ELISA kit

• 96-well plates

• Microplate reader

Procedure:

• Seed MT-4 cells in a 96-well plate.

• Treat the cells with serial dilutions of (+)-Rosamultin.

• Infect the cells with a known amount of HIV-1.

• Culture the cells for a period that allows for viral replication (e.g., 3-5 days).

• Collect the cell culture supernatant.

• Perform the p24 ELISA on the supernatants according to the manufacturer's instructions.

• Measure the absorbance at 450 nm.

Data Analysis: Generate a standard curve using the provided p24 standards. Determine the concentration of p24 in each sample from the standard curve. Calculate the 50% effective concentration (EC50) of (+)-Rosamultin, which is the concentration that reduces p24 production by 50% compared to the untreated infected control.

Syncytium Formation Assay

This assay is used to evaluate the inhibition of HIV-1-induced cell-cell fusion, which results in the formation of large, multinucleated cells called syncytia.

Principle: HIV-infected cells expressing the viral envelope protein (gp120) on their surface can fuse with uninfected CD4+ cells. This assay visually quantifies the formation of these syncytia.

Materials:

• HIV-1 infected cell line (e.g., H9/IIIB)

• Uninfected CD4+ T-cell line (e.g., MT-2)

• (+)-Rosamultin

• 24- or 48-well plates

• Inverted microscope

Procedure:

• Co-culture the infected and uninfected cells in a 24- or 48-well plate.

• Add serial dilutions of (+)-Rosamultin to the co-culture.

• Incubate the plate for 24-48 hours at 37°C.

• Using an inverted microscope, count the number of syncytia (giant cells with multiple nuclei) in each well.

Data Analysis: Calculate the percentage of syncytium inhibition for each concentration of (+)-Rosamultin compared to the untreated control. The concentration that inhibits syncytium formation by 50% is the EC50.

MTT Assay for Cytotoxicity

It is crucial to determine if the antiviral activity of a compound is due to specific inhibition of the virus or simply due to toxicity to the host cells. The MTT assay is a colorimetric assay that measures cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Uninfected T-cell line (same as used in the antiviral assays)

• (+)-Rosamultin

• MTT solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate.

• Add serial dilutions of (+)-Rosamultin to the cells.

• Incubate for the same duration as the antiviral assays.

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

Data Analysis: Calculate the percentage of cell viability for each concentration of (+)-Rosamultin compared to the untreated control. The 50% cytotoxic concentration (CC50) is the concentration that reduces cell viability by 50%. The selectivity index (SI), calculated as CC50/EC50, is a measure of the compound's therapeutic window. A higher SI value indicates a more promising therapeutic candidate.

Visualizations

Signaling Pathway: HIV-1 Replication and the Role of Protease

The following diagram illustrates the HIV-1 replication cycle and highlights the critical step of polyprotein cleavage by HIV-1 protease, which is the target of (+)-Rosamultin.

References

• 1. Anti-HIV protease activity from rosa family plant extracts and rosamultin from Rosa rugosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and evaluation of A-seco type triterpenoids for anti-HIV-1protease activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application of (+)-Rosamultin in Radiation Protection Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ionizing radiation (IR) exposure, a cornerstone of cancer radiotherapy, poses a significant risk of damage to healthy tissues. The development of effective and low-toxicity radioprotective agents is a critical unmet need in clinical practice. (+)-Rosamultin, a natural triterpenoid, has demonstrated significant radioprotective properties in preclinical studies. Previously recognized for its antioxidant and hepatoprotective activities, recent research reveals its potential to mitigate radiation-induced injury.[1] This document provides a detailed overview of the application of (+)-Rosamultin in radiation protection, summarizing key findings and providing experimental protocols based on published research.

The protective effects of (+)-Rosamultin are attributed to a dual mechanism of action: the promotion of DNA damage repair and the suppression of oxidative stress.[1] Mechanistic studies have shown that (+)-Rosamultin facilitates the nuclear translocation of Translin-associated protein X (TRAX) to enhance the non-homologous end joining (NHEJ) pathway of DNA repair.[1] Concurrently, it activates the Nrf2/HO-1 signaling pathway to combat radiation-induced oxidative stress.[1] These activities translate to improved survival, reduced tissue damage, and limited hematopoietic injury in in vivo models.[1]

Data Presentation

The radioprotective effects of (+)-Rosamultin have been quantified in both in vitro and in vivo models. The following tables summarize the key findings.

Table 1: Summary of In Vivo Radioprotective Effects of (+)-Rosamultin in Irradiated Mice

Parameter Assessed	Treatment Group	Observed Effect	Reference
Survival Rate	Irradiated + Rosamultin	Improved survival post-irradiation	[1]
Hematopoietic System	Irradiated + Rosamultin	Limited leukocyte depletion	[1]
Organ Damage	Irradiated + Rosamultin	Reduced damage to the spleen and small intestine	[1]
Apoptosis Regulation	Irradiated + Rosamultin	Reversed downregulation of BCL-2 in small intestine	[1]
Reversed upregulation of BAX in small intestine	[1]

Table 2: Summary of In Vitro Radioprotective Effects of (+)-Rosamultin

Cell Model	Parameter Assessed	Treatment Group	Observed Effect	Reference
Small Intestinal Epithelial Cells	Apoptosis Regulation	Irradiated + Rosamultin	Reversed downregulation of BCL-2	[1]
Reversed upregulation of BAX	[1]
DNA Damage Repair	Irradiated + Rosamultin	Promoted DNA repair	[1]
Irradiated + Rosamultin + DNA-PKcs Antagonist	Reversal of pro-DNA repair effects	[1]
TRAX Knockdown + Irradiated + Rosamultin	Reduced protective effect against DNA damage	[1]
Oxidative Stress	Irradiated + Rosamultin	Reduced oxidative stress via Nrf2/HO-1 pathway	[1]

Signaling Pathways and Mechanisms

(+)-Rosamultin exerts its radioprotective effects through the modulation of two key cellular signaling pathways.

Caption: (+)-Rosamultin promotes the nuclear translocation of TRAX to enhance NHEJ-mediated DNA repair.

Caption: (+)-Rosamultin suppresses oxidative stress via the Nrf2/HO-1 signaling pathway.

Experimental Protocols

The following protocols are based on methodologies described for evaluating the radioprotective effects of (+)-Rosamultin.[1]

Protocol 1: In Vivo Mouse Model of Radiation Injury

• Animal Model: Utilize C57BL/6 mice (or a similar standard strain), aged 6-8 weeks.

• Acclimatization: House animals in a controlled environment (12-h light/dark cycle, constant temperature and humidity) for at least one week before the experiment, with free access to standard chow and water.

• Grouping: Randomly divide mice into experimental groups (e.g., Control, Irradiation only, Irradiation + Rosamultin).

• (+)-Rosamultin Administration:

  • Prepare (+)-Rosamultin in a suitable vehicle (e.g., 0.5% carboxymethylcellulose sodium).

  • Administer (+)-Rosamultin via intragastric gavage daily for a specified period (e.g., 7 days) before irradiation. The dosage should be determined by dose-response studies.

• Irradiation Procedure:

  • Expose mice to a single dose of total body irradiation (TBI) using an X-ray source. A lethal or sub-lethal dose (e.g., 7.5 Gy) should be chosen based on the study endpoints.

  • Place mice in a well-ventilated container that allows for simultaneous irradiation of multiple animals to ensure dose uniformity.

• Post-Irradiation Monitoring and Endpoints:

  • Survival: Monitor and record survival daily for 30 days.

  • Hematology: Collect peripheral blood at specified time points (e.g., days 7, 14, 21 post-IR) via retro-orbital or tail vein sampling for complete blood counts (CBC) to assess leukocyte depletion.

  • Histopathology: At the end of the study or at specific time points, euthanize mice and harvest tissues (spleen, small intestine) for histopathological analysis (H&E staining) to assess radiation-induced damage.

  • Molecular Analysis: Snap-freeze tissues for subsequent Western blot or qPCR analysis of apoptotic markers (BCL-2, BAX) and other proteins of interest.

Protocol 2: In Vitro Cell-Based Assay for Radioprotection

• Cell Culture:

  • Use a relevant cell line, such as murine small intestinal epithelial cells (e.g., MODE-K) or human intestinal epithelial cells.

  • Culture cells in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• (+)-Rosamultin Treatment:

  • Seed cells in multi-well plates.

  • Pre-treat cells with various concentrations of (+)-Rosamultin for a specified duration (e.g., 24 hours) prior to irradiation.

• Irradiation:

  • Expose cells to a single dose of X-ray radiation (e.g., 4-8 Gy) using a laboratory irradiator.

• Post-Irradiation Assays:

  • Cell Viability/Clonogenic Survival Assay: Assess cell survival 7-14 days post-irradiation by staining colonies with crystal violet and counting.

  • Apoptosis Assays: At 24-48 hours post-irradiation, assess apoptosis using Annexin V/PI staining followed by flow cytometry, or by Western blot analysis for cleaved caspase-3, BCL-2, and BAX.

  • DNA Damage and Repair: At various time points post-irradiation (e.g., 1, 6, 24 hours), perform immunofluorescence staining for γ-H2AX foci to quantify DNA double-strand breaks.

  • Oxidative Stress Measurement: Measure intracellular reactive oxygen species (ROS) levels using fluorescent probes like DCFH-DA.

  • Western Blot Analysis: Analyze protein expression levels of key pathway components (e.g., nuclear and cytoplasmic TRAX, Nrf2, HO-1).

Experimental Workflow Visualization

Caption: General workflow for in vivo and in vitro evaluation of (+)-Rosamultin's radioprotective effects.

Conclusion

(+)-Rosamultin presents a promising natural compound for the mitigation of radiation-induced injury. Its dual mechanism, involving the enhancement of DNA repair and suppression of oxidative stress, provides a multi-pronged approach to protecting normal tissues during radiotherapy. The protocols and data presented herein offer a foundational guide for researchers and drug development professionals interested in exploring the therapeutic potential of (+)-Rosamultin as a clinical radioprotector. Further investigation is warranted to fully elucidate its efficacy, safety profile, and potential for translation into clinical applications.

References

• 1. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Effects of (+)-Rosamultin on Apoptosis

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Rosamultin is a natural triterpene compound isolated from Potentilla anserina L.[1][2]. Research has indicated that Rosamultin possesses significant biological activities, including antioxidant and anti-apoptotic effects in various cell models. For instance, it has been shown to protect cardiomyocytes from oxidative stress-induced apoptosis and exhibits nephroprotective properties by mitigating apoptosis.[1][2][3] The primary mechanisms involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the intrinsic mitochondrial apoptosis pathway.[1][4]

This document provides a comprehensive set of protocols to systematically evaluate the effects of (+)-Rosamultin on apoptosis, enabling researchers to investigate its potential as either a cytoprotective agent or a pro-apoptotic therapeutic for diseases like cancer.

Key Signaling Pathways Modulated by (+)-Rosamultin

Studies suggest that the anti-apoptotic effects of Rosamultin are mediated through the activation of survival pathways and the inhibition of the mitochondrial death cascade.

Caption: PI3K/Akt and Mitochondrial pathways affected by (+)-Rosamultin.

General Experimental Workflow

A structured approach is crucial for accurately determining the apoptotic effects of (+)-Rosamultin. The workflow should begin with determining the compound's cytotoxic concentration range, followed by specific assays to confirm and quantify apoptosis, and finally, mechanistic studies to elucidate the underlying pathways.

Caption: Recommended workflow for evaluating (+)-Rosamultin's effect on apoptosis.

Quantitative Data Summary

The following table summarizes the observed effects of (+)-Rosamultin on key apoptotic markers based on available literature. This provides an expected outcome for validation experiments.

Parameter	Cell Line	Inducing Agent	Effect of (+)-Rosamultin Pre-treatment	Reference
Apoptosis Rate	H9c2 Cardiomyocytes	H₂O₂	Marked Decrease (P < 0.01)	[1][4]
Bcl-2 Expression	H9c2 Cardiomyocytes	H₂O₂	Enhanced Expression / Upregulation	[1][4]
Irradiated Mouse Small Intestine	X-ray Irradiation	Reversed Downregulation	[5]
Bax Expression	H9c2 Cardiomyocytes	H₂O₂	Downregulated Expression	[1][4]
Irradiated Mouse Small Intestine	X-ray Irradiation	Reversed Upregulation	[5]
Cytochrome c (Cyt-c)	H9c2 Cardiomyocytes	H₂O₂	Downregulated Expression	[1][4]
Caspase-9 Expression	H9c2 Cardiomyocytes	H₂O₂	Downregulated Expression	[1][4]
Caspase-3 Expression	H9c2 Cardiomyocytes	H₂O₂	Downregulated Expression	[1][4]
p-Akt Expression	H9c2 Cardiomyocytes	H₂O₂	Increased Expression	[4]
CHOP Expression	HEK293 Cells	Cisplatin	Markedly Suppressed Expression	[3]

Detailed Experimental Protocols

Protocol 1: Cell Viability Assay (WST-1/MTT)

Objective: To determine the cytotoxic concentration range of (+)-Rosamultin and calculate the IC50 value (if applicable) to select appropriate doses for subsequent apoptosis assays.

Materials:

• Selected cell line (e.g., H9c2, HEK293, or a cancer cell line of interest)

• 96-well cell culture plates

• Complete culture medium

• (+)-Rosamultin stock solution (dissolved in DMSO)

• WST-1 or MTT reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Prepare serial dilutions of (+)-Rosamultin in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with DMSO, concentration not exceeding 0.1%) and an untreated control.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Reagent Addition: Add 10 µL of WST-1 or MTT reagent to each well. Incubate for 1-4 hours at 37°C. For MTT, you will need an additional step to solubilize the formazan (B1609692) crystals with 100 µL of DMSO or solubilization buffer.

• Measurement: Measure the absorbance at 450 nm (for WST-1) or 570 nm (for MTT) using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Quantification by Annexin V/PI Staining

Objective: To quantify the percentage of viable, early apoptotic, late apoptotic, and necrotic cells after treatment with (+)-Rosamultin using flow cytometry.[6][7]

Materials:

• 6-well cell culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed 2x10⁵ to 5x10⁵ cells per well in 6-well plates. After 24 hours, treat the cells with selected concentrations of (+)-Rosamultin (based on viability assay) and/or an apoptosis-inducing agent (e.g., H₂O₂, Staurosporine). Include appropriate controls.

• Cell Harvesting: After the treatment period (e.g., 24 hours), collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.[6]

• Washing: Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[4]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.[7]

  • Interpretation:

    • Annexin V (-) / PI (-): Viable cells

    • Annexin V (+) / PI (-): Early apoptotic cells

    • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

    • Annexin V (-) / PI (+): Necrotic cells

Protocol 3: Western Blot Analysis of Apoptosis-Related Proteins

Objective: To measure the changes in the expression levels of key pro- and anti-apoptotic proteins.[8]

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved-Caspase-3, anti-cleaved-Caspase-9, anti-Akt, anti-p-Akt, anti-β-actin).[1]

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells as described in Protocol 2. After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer. Separate the proteins on an SDS-PAGE gel.[8]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody overnight at 4°C. Wash the membrane with TBST, then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate. Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify band intensity using software like ImageJ. Normalize the expression of target proteins to a loading control (e.g., β-actin).

Protocol 4: Morphological Assessment by DAPI/Hoechst Staining

Objective: To visually observe apoptotic nuclear changes, such as chromatin condensation and nuclear fragmentation.[4]

Materials:

• Cells grown on coverslips or in imaging-compatible plates

• 4% Paraformaldehyde (PFA) in PBS

• DAPI or Hoechst 33342 staining solution (1 µg/mL)

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed and treat cells on coverslips as described previously.

• Fixation: After treatment, wash the cells with PBS and fix with 4% PFA for 15-20 minutes at room temperature.[4]

• Staining: Wash the cells again with PBS. Add DAPI or Hoechst solution and incubate for 15 minutes at 37°C in the dark.[4]

• Imaging: Wash the cells to remove excess stain and mount the coverslips onto microscope slides. Observe the nuclear morphology under a fluorescence microscope.

  • Interpretation: Healthy cells will show uniformly stained, round nuclei. Apoptotic cells will exhibit condensed chromatin (brightly stained) and/or fragmented nuclei.[4]

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Experimental protocol to study cell viability and apoptosis | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Measuring the Impact of (+)-Rosamultin on Reactive Oxygen Species (ROS) Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin, a natural triterpenoid (B12794562) compound, has demonstrated significant antioxidant properties. It has been shown to protect cells from oxidative stress by modulating intracellular levels of Reactive Oxygen Species (ROS).[1][2] ROS are chemically reactive molecules and free radicals derived from molecular oxygen that, in excess, can lead to cellular damage, a state known as oxidative stress.[1] This document provides detailed protocols for measuring the impact of (+)-Rosamultin on cellular ROS levels, outlines the signaling pathways involved, and presents quantitative data from relevant studies.

Data Presentation

The antioxidant activity of (+)-Rosamultin has been quantified by measuring its ability to reduce hydrogen peroxide (H₂O₂)-induced ROS production in H9c2 cardiomyocytes. The data below summarizes the percentage reduction in ROS levels after pretreatment with (+)-Rosamultin at different concentrations.

Treatment Group	Concentration (M)	Mean Fluorescence Intensity (Arbitrary Units)	% ROS Reduction (Compared to H₂O₂ Model)
Control	-	100 ± 5	-
H₂O₂ Model	100 µM	350 ± 20	0%
(+)-Rosamultin + H₂O₂	10⁻¹²	220 ± 15	37.1%
(+)-Rosamultin + H₂O₂	10⁻¹¹	150 ± 10	57.1%
Verapamil (Positive Control) + H₂O₂	10⁻¹¹	160 ± 12	54.3%
(Data adapted from a study on H9c2 cardiomyocytes where ROS levels were measured using the DCFH-DA assay.[2])

Signaling Pathways Modulated by (+)-Rosamultin

(+)-Rosamultin exerts its antioxidant effects by modulating key signaling pathways involved in the cellular response to oxidative stress. Below are diagrams illustrating these pathways.

Nrf2/HO-1 Signaling Pathway

Under oxidative stress, (+)-Rosamultin can promote the activation of the Nrf2/HO-1 pathway. Nrf2 is a transcription factor that regulates the expression of antioxidant proteins. When activated, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of genes like Heme Oxygenase-1 (HO-1), which has potent antioxidant effects.

References

• 1. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (+)-Rosamultin for Biological Assays

Introduction

(+)-Rosamultin is a bioactive pentacyclic triterpenoid (B12794562) isolated from plants such as Potentilla anserina L.[1][2] It has garnered significant interest within the scientific community for its diverse pharmacological activities. Research has demonstrated its potential as a nephroprotective, antioxidant, anti-radiation, and anti-apoptotic agent.[1][3][4] These effects are attributed to its ability to modulate key cellular signaling pathways, including the PI3K/AKT, ERK1/2, Nrf2/HO-1, and ROS/CHOP pathways.[1][3][4]

Proper solubilization of (+)-Rosamultin is a critical first step for ensuring accurate and reproducible results in in vitro biological assays. These application notes provide a comprehensive guide for researchers on dissolving, handling, and utilizing (+)-Rosamultin for cell-based experiments.

Physicochemical Properties and Solubility

Like many triterpenoids, (+)-Rosamultin is a lipophilic compound with poor aqueous solubility. Therefore, an organic solvent is required to prepare a stock solution, which can then be diluted to working concentrations in aqueous cell culture media. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating high-concentration primary stock solutions.

Data Presentation: Solubility Profile of (+)-Rosamultin

Solvent	Solubility Type	Recommended Use	Notes
Dimethyl Sulfoxide (DMSO)	High	Primary Stock Solutions	Ideal for creating concentrated stocks (e.g., 10-100 mM). Ensure the final DMSO concentration in assays is non-toxic to cells (typically ≤0.1%).[5][6]
Ethanol	Moderate	Alternative Stock Solutions	Can be used, but may have lower solubilizing capacity than DMSO. Final concentration in media should be kept low (e.g., ≤0.1%).
Aqueous Buffers / Media	Very Low / Insoluble	Working Solutions (by dilution)	(+)-Rosamultin is poorly soluble in aqueous solutions. Working solutions must be prepared by diluting a concentrated stock.[5]

Experimental Protocols

Protocol 1: Preparation of (+)-Rosamultin Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (+)-Rosamultin in DMSO. Adjust the mass and volume accordingly for different desired concentrations.

Materials:

• (+)-Rosamultin (powder)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or amber vials

• Analytical balance

• Calibrated micropipettes

Procedure:

• Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature.

• Weigh (+)-Rosamultin: Accurately weigh a precise amount of (+)-Rosamultin powder. For example, weigh 4.72 mg of (+)-Rosamultin (Molecular Weight: 472.7 g/mol ) to prepare 1 mL of a 10 mM stock solution.

• Dissolution: Add the weighed powder to a sterile vial. Add the calculated volume of DMSO (e.g., 1 mL).

• Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution. Visually inspect the solution against a light source to ensure no particulates are present.

• Sterilization (Optional): For applications requiring absolute sterility, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light.

Important Consideration:

• Final Solvent Concentration: The final concentration of DMSO in the cell culture medium should not exceed a level that affects cell viability or function, typically 0.1% to 0.5%. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[6]

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol outlines the use of (+)-Rosamultin in an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine its effect on cell viability. This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[7]

Materials:

• Cells of interest (e.g., HEK293, EA.hy926)

• Complete cell culture medium

• (+)-Rosamultin stock solution (from Protocol 1)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO or other solubilization buffer

• 96-well cell culture plates

• Phosphate Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

• Preparation of Working Solutions: Prepare serial dilutions of (+)-Rosamultin in complete cell culture medium from the DMSO stock solution. Ensure the final DMSO concentration is consistent across all treatments and the vehicle control.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the prepared (+)-Rosamultin working solutions. Include wells for a vehicle control (medium + DMSO) and an untreated control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Mix gently by pipetting or shaking.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Workflow for assessing cell viability using the MTT assay.

Protocol 3: Cellular Antioxidant Activity Assay (ROS Measurement)

This protocol measures the ability of (+)-Rosamultin to reduce intracellular reactive oxygen species (ROS) levels using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Materials:

• Cells of interest

• (+)-Rosamultin stock solution

• DCFH-DA probe (e.g., 10 mM stock in DMSO)

• An agent to induce oxidative stress (e.g., hydrogen peroxide, H₂O₂)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells in a black 96-well plate and incubate for 24 hours.

• Cell Treatment: Treat cells with various concentrations of (+)-Rosamultin (prepared in serum-free medium) for a specified pre-treatment time (e.g., 1-4 hours).

• Probe Loading: Remove the treatment medium and wash cells gently with warm PBS. Load the cells with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Wash: Wash the cells twice with warm PBS to remove any excess probe.

• Induce Oxidative Stress: Add the ROS-inducing agent (e.g., H₂O₂) to the wells (except for the negative control) and incubate for 30-60 minutes.

• Data Acquisition: Immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

• Analysis: Compare the fluorescence levels in Rosamultin-treated cells to the control group (H₂O₂ treatment alone) to determine the percentage reduction in ROS.

Modulation of Signaling Pathways by (+)-Rosamultin

(+)-Rosamultin exerts its biological effects by interacting with several key intracellular signaling cascades. The diagrams below illustrate its mechanism of action in different contexts.

(+)-Rosamultin protects against hypoxia via PI3K/AKT and ERK/NF-κB pathways.[2][4]

(+)-Rosamultin ameliorates radiation injury via Nrf2/HO-1 and TRAX/NHEJ pathways.[3]

(+)-Rosamultin provides nephroprotection by inhibiting ROS/CHOP signaling.[1]

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for (+)-Rosamultin Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction:

(+)-Rosamultin, a 19α-hydroxyursane-type triterpenoid, has demonstrated a range of promising biological activities, including neuroprotective, antioxidant, and anti-inflammatory effects. However, its therapeutic potential is significantly hampered by its poor aqueous solubility, a common characteristic of many natural products, which leads to low and variable oral bioavailability.[1][2] To overcome these limitations, advanced drug delivery systems can be employed to enhance the solubility, dissolution rate, and ultimately, the systemic absorption of (+)-Rosamultin.

These application notes provide a comprehensive overview of potential delivery systems for (+)-Rosamultin, including nanoemulsions, solid lipid nanoparticles (SLNs), and liposomes. Detailed protocols for their formulation and characterization are provided, drawing upon established methodologies for structurally similar triterpenoids such as ursolic acid and oleanolic acid. The information presented herein is intended to serve as a foundational guide for researchers developing novel formulations to improve the therapeutic efficacy of (+)-Rosamultin.

Physicochemical Properties of (+)-Rosamultin

A thorough understanding of the physicochemical properties of (+)-Rosamultin is essential for the rational design of a suitable delivery system.

Property	Value	Reference
Molecular Formula	C₃₆H₅₈O₁₀	[3]
Molecular Weight	650.84 g/mol	[3]
General Solubility	Poorly soluble in water	[1]

Signaling Pathways Modulated by (+)-Rosamultin

(+)-Rosamultin has been shown to exert its biological effects through the modulation of several key signaling pathways. Understanding these pathways is crucial for designing pharmacodynamic studies of novel formulations.

Figure 1: Simplified signaling pathways modulated by (+)-Rosamultin.

I. Nanoemulsion Delivery Systems

Nanoemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactants with droplet sizes typically in the range of 20-200 nm. They are excellent candidates for enhancing the oral bioavailability of lipophilic drugs like (+)-Rosamultin by increasing drug solubilization and facilitating absorption.

A. Formulation Protocol: Oil-in-Water (o/w) Nanoemulsion

This protocol is based on methods developed for other poorly soluble triterpenoids.[4]

1. Materials:

• (+)-Rosamultin

• Oil phase: Castor oil, oleic acid, or other suitable pharmaceutical-grade oil.

• Surfactant: Labrasol®, Tween® 80, or other non-ionic surfactants.

• Co-surfactant: Transcutol® P, or other suitable co-surfactants.

• Aqueous phase: Purified water.

2. Equipment:

• Magnetic stirrer

• High-pressure homogenizer or ultrasonicator

• Particle size analyzer

• High-performance liquid chromatography (HPLC) system

3. Method:

• Screening of Excipients: Determine the solubility of (+)-Rosamultin in various oils, surfactants, and co-surfactants to select components that offer the highest solubilization capacity.

• Construction of Pseudo-ternary Phase Diagrams: To identify the nanoemulsion region, titrate mixtures of the oil phase and varying ratios of surfactant/co-surfactant (Sₘᵢₓ) with the aqueous phase.

• Preparation of Nanoemulsion: a. Dissolve (+)-Rosamultin in the selected oil phase. b. Add the surfactant and co-surfactant to the oil phase and mix thoroughly. c. Slowly add the aqueous phase to the oil mixture under constant stirring to form a coarse emulsion. d. Homogenize the coarse emulsion using a high-pressure homogenizer or ultrasonicator to reduce the droplet size.

B. Characterization of Nanoemulsions

Parameter	Method	Typical Values for Triterpenoid Nanoemulsions
Droplet Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 200 nm, PDI < 0.3
Zeta Potential	DLS with an electrode	-20 to -30 mV
Encapsulation Efficiency (%)	Centrifugation followed by HPLC	> 85%
Drug Loading (%)	HPLC analysis of the formulation	1-5% (w/w)
Morphology	Transmission Electron Microscopy (TEM)	Spherical droplets

II. Solid Lipid Nanoparticle (SLN) Delivery Systems

SLNs are colloidal carriers made from solid lipids, which are solid at room and body temperature. They combine the advantages of polymeric nanoparticles and liposomes and are particularly suitable for encapsulating lipophilic molecules.

A. Formulation Protocol: High-Shear Homogenization Method

This protocol is adapted from methodologies for oleanolic acid-loaded SLNs.[5][6]

1. Materials:

• (+)-Rosamultin

• Solid lipid: Glyceryl behenate (B1239552) (Compritol® 888 ATO), stearic acid, or tristearin.

• Surfactant: Polysorbate 80 (Tween® 80), Poloxamer 188.

• Aqueous phase: Purified water.

2. Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• High-pressure homogenizer or ultrasonicator

• Lyophilizer (optional)

3. Method:

• Melt the solid lipid at a temperature 5-10°C above its melting point.

• Disperse or dissolve (+)-Rosamultin in the molten lipid.

• Dissolve the surfactant in the aqueous phase and heat to the same temperature as the lipid phase.

• Add the hot aqueous phase to the lipid phase and homogenize using a high-shear homogenizer to form a pre-emulsion.

• Subject the pre-emulsion to high-pressure homogenization or ultrasonication.

• Cool the resulting nanoemulsion to room temperature to allow the lipid to recrystallize, forming SLNs.

• The SLN dispersion can be lyophilized to produce a powder for long-term storage.

B. Characterization of SLNs

Parameter	Method	Typical Values for Triterpenoid-Loaded SLNs
Particle Size & PDI	DLS	100-300 nm, PDI < 0.3
Zeta Potential	DLS with an electrode	-15 to -30 mV
Encapsulation Efficiency (%)	Ultracentrifugation followed by HPLC	> 80%
Drug Loading (%)	HPLC analysis of the formulation	1-10% (w/w)
Crystallinity	Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD)	Reduced crystallinity of the encapsulated drug

III. Liposomal Delivery Systems

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. Hydrophobic drugs like (+)-Rosamultin can be incorporated into the lipid bilayer.

A. Formulation Protocol: Thin-Film Hydration Method

This protocol is based on established methods for encapsulating hydrophobic drugs.[7][8]

1. Materials:

• (+)-Rosamultin

• Phospholipids: Soy phosphatidylcholine (SPC), Dipalmitoylphosphatidylcholine (DPPC).

• Cholesterol

• Organic solvent: Chloroform, methanol, or a mixture thereof.

• Aqueous buffer: Phosphate-buffered saline (PBS) pH 7.4.

2. Equipment:

• Rotary evaporator

• Bath sonicator or extruder

• Lyophilizer (optional)

3. Method:

• Dissolve (+)-Rosamultin, phospholipids, and cholesterol in the organic solvent in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Dry the film under vacuum to remove any residual solvent.

• Hydrate the lipid film with the aqueous buffer by gentle rotation above the lipid transition temperature.

• Reduce the size of the resulting multilamellar vesicles by sonication or extrusion through polycarbonate membranes of a defined pore size.

• The liposomal suspension can be lyophilized with a cryoprotectant for long-term stability.

B. Characterization of Liposomes

Parameter	Method	Typical Values for Triterpenoid-Loaded Liposomes
Vesicle Size & PDI	DLS	100-200 nm, PDI < 0.2
Zeta Potential	DLS with an electrode	-10 to -40 mV
Encapsulation Efficiency (%)	Ultracentrifugation or dialysis followed by HPLC	> 70%
Drug Loading (%)	HPLC analysis of the formulation	0.5-5% (w/w)
Morphology	TEM or Cryo-TEM	Spherical vesicles

IV. In Vitro and In Vivo Evaluation

A. In Vitro Drug Release Studies

Protocol: Dialysis Bag Method

• Place a known amount of the (+)-Rosamultin formulation in a dialysis bag with a suitable molecular weight cut-off.

• Immerse the dialysis bag in a release medium (e.g., simulated gastric fluid followed by simulated intestinal fluid) at 37°C with constant stirring.

• At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh medium.

• Analyze the drug concentration in the withdrawn samples by HPLC.

Figure 2: Workflow for in vitro drug release testing.

B. In Vivo Pharmacokinetic Studies

Protocol: Oral Administration in Rodents

• Fast male Sprague-Dawley or Wistar rats overnight with free access to water.

• Administer the (+)-Rosamultin formulation and a control suspension of the free drug orally via gavage.

• Collect blood samples from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples to separate the plasma.

• Extract (+)-Rosamultin from the plasma samples and analyze the concentration using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cₘₐₓ, Tₘₐₓ, and AUC.

Pharmacokinetic Data for (+)-Rosamultin in Rats (Oral Administration)

Formulation	Dose (mg/kg)	Cₘₐₓ (ng/mL)	Tₘₐₓ (h)	AUC₀₋t (ng·h/mL)	Relative Bioavailability	Reference
Rosamultin Suspension	50	45.6 ± 12.3	0.75 ± 0.29	168.4 ± 45.7	100%	[1]
Hypothetical Nano-formulation	50	Increased	Variable	Significantly Increased	>100%	-

Expected Improvement in Bioavailability for Similar Triterpenoids

Compound	Delivery System	Fold Increase in Bioavailability	Reference
Ursolic Acid	Nanoparticles	2.68	[9]
Oleanolic Acid	Solid Lipid Nanoparticles	-	[6]
Cucurbitacins	Nanosuspension	Higher AUC vs. tablets	[10]

V. Conclusion

The protocols and data presented provide a strong starting point for the development of effective delivery systems for (+)-Rosamultin. By leveraging nanoemulsion, solid lipid nanoparticle, or liposomal technologies, it is anticipated that the poor aqueous solubility and low oral bioavailability of this promising natural compound can be overcome, thereby unlocking its full therapeutic potential. Further optimization of the formulation parameters and comprehensive in vivo studies will be necessary to translate these findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nanoemulsions for dermal controlled release of oleanolic and ursolic acids: In vitro, ex vivo and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of Glycyrrhetinic Acid Liposomes Using Lyophilization Monophase Solution Method: Preformulation, Optimization, and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of glycyrrhetinic acid-modified liposomes to deliver Murrayafoline A for treatment of hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Comparison of the pharmacokinetic profiles of three triterpenoids after oral administration of a cucurbitacin tablet and nanosuspension by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Standard of (+)-Rosamultin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Rosamultin is a naturally occurring triterpenoid (B12794562) saponin (B1150181) with significant therapeutic potential. It has demonstrated a range of biological activities, including antioxidant, anti-inflammatory, anti-HIV, and nephroprotective effects.[1] As research into the pharmaceutical applications of (+)-Rosamultin advances, the availability of a well-characterized analytical standard is crucial for accurate quantification, quality control, and further drug development.

These application notes provide a comprehensive overview of the analytical standards for (+)-Rosamultin, including its physicochemical properties, recommended analytical methodologies, and a detailed experimental protocol for its quantification. Additionally, a signaling pathway diagram illustrates its mechanism of action in mitigating oxidative stress.

Physicochemical Properties and Specifications

An analytical standard of (+)-Rosamultin should be a highly purified compound, typically with a purity of ≥98%. The identity and purity are confirmed by a combination of analytical techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical Properties of (+)-Rosamultin

Property	Value	Reference(s)
CAS Number	88515-58-6	[2]
Molecular Formula	C₃₆H₅₈O₁₀	[2]
Molecular Weight	650.8 g/mol	[2]
Appearance	White to off-white powder
Purity (by HPLC)	≥98%	[2]
Solubility	Soluble in DMSO, Methanol (B129727), Ethanol

Table 2: Representative Certificate of Analysis Data for (+)-Rosamultin Analytical Standard

Test	Specification	Result	Method
Appearance	White to off-white powder	Conforms	Visual
Purity by HPLC	≥ 98.0%	99.2%	HPLC-UV
Mass Spectrum	Conforms to structure	Conforms	ESI-MS
¹H NMR	Conforms to structure	Conforms	NMR
¹³C NMR	Conforms to structure	Conforms	NMR
Loss on Drying	≤ 1.0%	0.3%	Gravimetric
Residue on Ignition	≤ 0.1%	0.05%	USP <281>

Note: The data in this table is representative. Users should refer to the Certificate of Analysis provided with their specific batch of the analytical standard.

Experimental Protocols

Quality Control Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol describes a general method for the quality control of a (+)-Rosamultin analytical standard.

3.1.1. Chromatographic Conditions

Parameter	Condition
Instrument	HPLC system with UV or Diode Array Detector (DAD)
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (with 0.1% formic acid) in a gradient elution
Gradient Program	0-20 min, 30-70% Acetonitrile; 20-25 min, 70-90% Acetonitrile; 25-30 min, 90% Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Standard Solution	1 mg/mL of (+)-Rosamultin in methanol
Sample Solution	1 mg/mL of the test sample in methanol

3.1.2. Procedure

• Prepare the mobile phases and standard/sample solutions as described above.

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (methanol) to ensure a clean baseline.

• Inject the standard solution and record the chromatogram. The retention time for (+)-Rosamultin should be consistent.

• Inject the sample solution and record the chromatogram.

• Calculate the purity of the sample by comparing the peak area of (+)-Rosamultin in the sample chromatogram to that in the standard chromatogram.

Quantification of (+)-Rosamultin in Biological Matrices by HPLC-MS/MS

This protocol is adapted from a validated method for the quantification of rosamultin (B1679533) in rat plasma and is suitable for pharmacokinetic studies.[1][3]

3.2.1. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Instrument	HPLC system coupled with a tandem mass spectrometer (MS/MS)
Column	XB-C18 column (4.6 × 150 mm, 3 µm) or equivalent
Mobile Phase	Methanol:Water:Formic Acid (63:37:0.075, v/v/v)
Flow Rate	0.8 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Selected Ion Monitoring (SIM)
Monitored Ion	m/z 673.5 [M+Na]⁺ for both rosamultin and internal standard
Internal Standard	Kaji-ichigoside F1 (an epimer of rosamultin)

3.2.2. Sample Preparation (Plasma)

• To 100 µL of plasma, add 20 µL of the internal standard solution and 300 µL of methanol to precipitate proteins.

• Vortex for 2 minutes and then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject the reconstituted sample into the HPLC-MS/MS system.

Table 3: Validation Parameters for the HPLC-MS/MS Method[1][3]

Parameter	Result
Linearity Range	5.0 - 5000 ng/mL (r > 0.9995)
Lower Limit of Quantification (LLOQ)	5.0 ng/mL
Intra-day Precision (RSD)	3.4% - 7.7%
Inter-day Precision (RSD)	4.3% - 7.2%
Accuracy (RE)	2.5% - 5.3%

Structural Elucidation by NMR Spectroscopy

The structural identity of (+)-Rosamultin is unequivocally confirmed by ¹H and ¹³C NMR spectroscopy. The following is a representative protocol for acquiring NMR data.

3.3.1. NMR Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer	400 MHz or higher	100 MHz or higher
Solvent	Methanol-d₄ or DMSO-d₆	Methanol-d₄ or DMSO-d₆
Temperature	25 °C	25 °C
Internal Standard	Tetramethylsilane (TMS) at 0.00 ppm	Tetramethylsilane (TMS) at 0.00 ppm

Table 4: Representative ¹H and ¹³C NMR Chemical Shift Data for (+)-Rosamultin

Position	¹³C (ppm)	¹H (ppm, multiplicity, J in Hz)
2	Data not available in searched literature	Data not available in searched literature
3	Data not available in searched literature	Data not available in searched literature
...	...	...

Note: Detailed assigned ¹H and ¹³C NMR data for (+)-Rosamultin were not available in the searched literature. Users should acquire and interpret their own NMR data for structural confirmation.

Signaling Pathway and Mechanism of Action

(+)-Rosamultin has been shown to exert nephroprotective effects against cisplatin-induced kidney injury by modulating the Reactive Oxygen Species (ROS)/C/EBP Homologous Protein (CHOP) signaling pathway. The following diagram illustrates this proposed mechanism.

Caption: Mechanism of (+)-Rosamultin in mitigating cisplatin-induced nephrotoxicity.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of a (+)-Rosamultin analytical standard.

Caption: General workflow for the analysis of a (+)-Rosamultin analytical standard.

References

• 1. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. 20mg rosamultin, CAS 88515-58-6, Purity Above 98% Reference Substance [cart2india.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Sterile Filtration of (+)-Rosamultin Solutions

Application Note ID: AN-SF-2025-001

Introduction

(+)-Rosamultin is a pentacyclic triterpenoid (B12794562) saponin (B1150181) with a molecular formula of C₃₆H₅₈O₁₀ and a molecular weight of 650.84 g/mol .[1][2] It has demonstrated various pharmacological activities, including antioxidant and anti-inflammatory properties.[2][3] The sterile filtration of (+)-Rosamultin solutions is a critical step in the preparation of formulations for research and development, particularly for in vitro and in vivo studies where the absence of microbial contamination is essential.[4][5] This document provides a detailed guide for the selection of an appropriate sterile filter, a comprehensive protocol for the sterile filtration process, and methods for validating the filtration process to ensure product sterility, integrity, and recovery.

The primary challenges in the sterile filtration of small molecule solutions like (+)-Rosamultin include potential adsorption of the compound to the filter membrane, chemical incompatibility with the filter materials, and the potential for filter clogging.[6][7][8] Proper filter selection and process validation are crucial to mitigate these risks and ensure a robust and reproducible sterile filtration process.[9][10][11]

Physicochemical Properties of (+)-Rosamultin

A summary of the relevant physicochemical properties of (+)-Rosamultin is presented in Table 1. Understanding these properties is crucial for developing an effective sterile filtration strategy.

Property	Value	Source
Molecular Formula	C₃₆H₅₈O₁₀	[1][2]
Molecular Weight	650.84 g/mol	[2][3]
Solubility	DMSO: 10 mg/mL (15.36 mM)	[3]
In vivo formulation: 1 mg/mL in 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	[3]

Filter Selection and Compatibility

The choice of a sterile filter membrane is critical and depends on the chemical compatibility with the solvent system used to dissolve (+)-Rosamultin.[12][13] Given that (+)-Rosamultin is often dissolved in organic solvents like DMSO, a solvent-resistant membrane is required.[3]

Recommended Filter Membranes for (+)-Rosamultin Solutions:

• Hydrophilic Polyvinylidene Fluoride (PVDF): Offers broad chemical compatibility, low protein binding, and is suitable for both aqueous and solvent-based solutions.[13][14]

• Polytetrafluoroethylene (PTFE): A hydrophobic membrane that is highly resistant to aggressive solvents, acids, and bases.[13][15] It requires pre-wetting with a solvent like ethanol (B145695) or methanol (B129727) before filtering aqueous solutions.

• Nylon: A hydrophilic membrane with good chemical compatibility with many organic solvents.[13][14]

Table 2: Chemical Compatibility of Common Sterile Filter Membranes

Membrane Material	DMSO	PEG300	Tween 80	Saline (Aqueous)	Recommendation for (+)-Rosamultin
PVDF	Recommended	Recommended	Recommended	Recommended	Excellent Choice
PTFE	Recommended	Recommended	Recommended	Requires Pre-wetting	Good Choice (with pre-wetting)
Nylon	Recommended	Recommended	Recommended	Recommended	Good Choice
PES	Not Recommended	Limited	Recommended	Recommended	Not Recommended
Cellulose Acetate	Not Recommended	Not Recommended	Recommended	Recommended	Not Recommended

This table provides a general guideline. It is crucial to perform specific compatibility tests with the exact formulation.

Experimental Protocols

This protocol outlines the procedure to confirm the chemical compatibility of the selected filter with the (+)-Rosamultin solution and to assess potential extractables and leachables.

Materials:

• (+)-Rosamultin solution at the desired concentration and solvent composition.

• Selected sterile filter units (e.g., 0.22 µm PVDF syringe filter).

• Control solvent (without (+)-Rosamultin).

• Sterile collection tubes.

• Analytical instrumentation (e.g., HPLC-UV, LC-MS).

Procedure:

• Filter Preparation: Aseptically remove the filter from its packaging.

• Filtration of Control Solvent:

  • Draw the control solvent into a sterile syringe.

  • Attach the sterile filter to the syringe.

  • Filter the solvent into a sterile collection tube. Discard the first few drops to wet the membrane.

• Filtration of (+)-Rosamultin Solution:

  • Draw the (+)-Rosamultin solution into a new sterile syringe.

  • Attach a new sterile filter to the syringe.

  • Filter the solution into a sterile collection tube.

• Incubation: Incubate a separate, intact filter by immersing it in the (+)-Rosamultin solution for a period representative of the maximum expected filtration time (e.g., 24 hours) at the process temperature.

• Analysis:

  • Analyze the filtered control solvent for any peaks that are not present in the unfiltered solvent (extractables).

  • Analyze the incubated (+)-Rosamultin solution for any new peaks (leachables) and any change in the concentration of (+)-Rosamultin.

  • Visually inspect the filter membrane for any signs of degradation (discoloration, swelling).

This protocol is designed to quantify the amount of (+)-Rosamultin that may be lost due to adsorption to the filter membrane.

Materials:

• (+)-Rosamultin solution of a known concentration.

• Selected sterile filter units.

• Sterile syringes and collection tubes.

• HPLC-UV or other suitable analytical method for quantifying (+)-Rosamultin.

Procedure:

• Prepare Standard Curve: Prepare a standard curve of (+)-Rosamultin to accurately determine its concentration.

• Initial Concentration: Accurately measure the concentration of the unfiltered (+)-Rosamultin solution.

• Filtration:

  • Filter a known volume of the (+)-Rosamultin solution through the selected sterile filter.

  • Collect the filtrate in fractions (e.g., the first 1 mL, the next 5 mL, and the final 5 mL).

• Concentration Analysis: Measure the concentration of (+)-Rosamultin in each collected fraction.

• Calculate Adsorption: Compare the concentration of the initial solution with the concentrations of the filtered fractions. A significant drop in concentration, especially in the initial fractions, indicates adsorption.

Table 3: Example Data for (+)-Rosamultin Adsorption to a PVDF Filter

Sample	(+)-Rosamultin Concentration (µg/mL)	% Recovery
Unfiltered Solution	100.0	100%
Filtrate (First 1 mL)	92.5	92.5%
Filtrate (Next 5 mL)	98.2	98.2%
Filtrate (Final 5 mL)	99.5	99.5%

This is example data. Actual results will vary based on the specific conditions.

This protocol provides a step-by-step guide for the routine sterile filtration of (+)-Rosamultin solutions in a research setting.

Materials:

• (+)-Rosamultin solution.

• Validated sterile filter (e.g., 0.22 µm PVDF syringe filter).

• Sterile syringes.

• Sterile collection vessel.

• Laminar flow hood or biological safety cabinet.

Procedure:

• Aseptic Environment: Perform all steps in a laminar flow hood to maintain sterility.

• Prepare Solution: Prepare the (+)-Rosamultin solution in the desired solvent.

• Prepare Syringe: Aseptically open a sterile syringe and draw the (+)-Rosamultin solution into it.

• Attach Filter: Aseptically attach the sterile filter to the syringe. Ensure a secure connection.

• Pre-wet (if necessary): If using a hydrophobic membrane like PTFE with an aqueous component, pre-wet the filter with a small amount of a suitable sterile solvent (e.g., ethanol) and discard the eluate before filtering the main solution.

• Filter the Solution:

  • Hold the syringe-filter assembly over the sterile collection vessel.

  • Apply gentle, steady pressure to the syringe plunger to push the solution through the filter. Avoid excessive pressure, which could damage the filter membrane.

  • Discard the first few drops of the filtrate to ensure the membrane is fully wetted and to minimize any potential extractables.

• Collect Filtrate: Collect the sterile filtrate in the sterile collection vessel.

• Post-Use Integrity Testing (for large volumes or GMP processes): Perform a bubble point test or other integrity test to confirm the filter was not compromised during filtration.

Visualizations

Caption: Workflow for the sterile filtration of (+)-Rosamultin solutions.

Caption: Decision tree for selecting a sterile filter for (+)-Rosamultin.

Conclusion

The sterile filtration of (+)-Rosamultin solutions can be successfully achieved with careful consideration of the solvent system and appropriate filter membrane selection. PVDF and Nylon membranes are excellent starting points due to their broad chemical compatibility. It is imperative to conduct compatibility, adsorption, and extractable/leachable studies to validate the chosen filter for the specific (+)-Rosamultin formulation. The protocols provided herein offer a comprehensive framework for researchers, scientists, and drug development professionals to establish a robust and reliable sterile filtration process for (+)-Rosamultin solutions.

References

• 1. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rosamultin | Antioxidant | HIV Protease | TargetMol [targetmol.com]
• 4. brotherfiltration.com [brotherfiltration.com]
• 5. Sterile Filtration: Ensuring Product Safety and Quality – Membrane Solutions [membrane-solutions.com]
• 6. Solving 4 Common Challenges in Final Sterile Filtration [sartorius.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. Filter Validation in Sterile Manufacturing | Pharmaguideline [pharmaguideline.com]
• 10. Filter validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. duoningbio.com [duoningbio.com]
• 12. hawachmembrane.com [hawachmembrane.com]
• 13. cytivalifesciences.com [cytivalifesciences.com]
• 14. permegear.com [permegear.com]
• 15. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]

Technical Notes & Optimization

Technical Support Center: (+)-Rosamultin Solubility for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with (+)-Rosamultin in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and why is its solubility a concern for in vitro assays?

A1: (+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid (B12794562) with various reported biological activities, including antioxidant, anti-inflammatory, and anti-HIV properties.[1][2][3] Its chemical formula is C36H58O10 and it has a molecular weight of approximately 650.8 g/mol .[4] Like many complex natural products, (+)-Rosamultin is lipophilic and has poor aqueous solubility. This presents a significant challenge for in vitro assays, which are typically conducted in aqueous buffer systems. Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What are the general solubility properties of (+)-Rosamultin?

A2: (+)-Rosamultin is generally described as a white crystalline powder. It is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), methanol, and ethanol.[1] Its solubility in aqueous solutions like phosphate-buffered saline (PBS) is very low.

Quantitative Solubility Data

The following tables summarize the reported solubility of (+)-Rosamultin in various solvents and formulations.

Table 1: Solubility in Common Solvents

Solvent	Solubility	Concentration (mM)	Notes
DMSO	100 mg/mL	153.64 mM	-
DMSO	10 mg/mL	15.36 mM	Sonication is recommended.
Ethanol	1-10 mg/mL	1.54-15.36 mM	Sparingly soluble.
PBS (pH 7.2)	0.1-1 mg/mL	0.15-1.54 mM	Slightly soluble.

Data compiled from multiple sources.[2][5]

Table 2: Formulations for In Vitro/In Vivo Studies

Formulation Components	Achieved Concentration	Concentration (mM)	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 3.84 mM	Clear solution. Heat and/or sonication may be needed.
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	≥ 3.84 mM	Clear solution.
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	≥ 3.84 mM	Clear solution.
10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	1 mg/mL	1.54 mM	Sonication is recommended.

Data compiled from multiple sources.[2][6]

Troubleshooting Guide

Issue: My (+)-Rosamultin is precipitating in my cell culture medium.

Possible Causes and Solutions:

• High Final Concentration of Organic Solvent: Many researchers use DMSO to create a stock solution of (+)-Rosamultin. However, high final concentrations of DMSO in the cell culture medium can be toxic to cells and can also cause the compound to precipitate when the stock solution is diluted into the aqueous medium.

  • Recommendation: Keep the final DMSO concentration in your cell culture medium below 0.5%, and ideally at or below 0.1%. Prepare a more concentrated stock solution in DMSO so that a smaller volume is needed for dilution.

• Low Aqueous Solubility of (+)-Rosamultin: The inherent low water solubility of the compound is the primary reason for precipitation.

  • Recommendation: Consider using a formulation that enhances solubility. The use of co-solvents and surfactants is a common strategy.

Issue: I am observing inconsistent results in my in vitro assays.

Possible Causes and Solutions:

• Incomplete Dissolution of (+)-Rosamultin: If the compound is not fully dissolved in the stock solution or precipitates upon dilution, the actual concentration in the assay will be lower and more variable than intended.

  • Recommendation: Visually inspect your stock solution and final assay solution for any signs of precipitation. Sonication and gentle warming can aid in dissolution.[2][6] Always prepare fresh dilutions from a clear stock solution immediately before use.

• Adsorption to Plastics: Lipophilic compounds like (+)-Rosamultin can adsorb to the surface of plastic labware (e.g., pipette tips, microplates), reducing the effective concentration in your assay.

  • Recommendation: Consider using low-adhesion plasticware or pre-treating your labware with a blocking agent like bovine serum albumin (BSA), if compatible with your assay.

Experimental Protocols

Protocol 1: Preparation of a (+)-Rosamultin Stock Solution using DMSO

This protocol is suitable for preparing a concentrated stock solution that can be further diluted in aqueous buffers or cell culture media.

Materials:

• (+)-Rosamultin powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Vortex mixer

• Sonicator (optional)

• Sterile microcentrifuge tubes

Procedure:

• Weigh the desired amount of (+)-Rosamultin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of (+)-Rosamultin).

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• If the compound is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath sonicator. Gentle warming (e.g., 37°C) can also be applied.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Solubilized Formulation using a Co-solvent/Surfactant System

This protocol is adapted from published in vivo and in vitro formulations and is designed to enhance the solubility of (+)-Rosamultin in aqueous solutions.

Materials:

• (+)-Rosamultin powder

• DMSO

• PEG300 (Polyethylene glycol 300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl) or other aqueous buffer

• Vortex mixer

• Sonicator

Procedure:

• Prepare a stock solution of (+)-Rosamultin in DMSO as described in Protocol 1.

• In a separate sterile tube, prepare the vehicle solution by mixing the components in the desired ratio. For the formulation "10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline," you would combine:

  • 400 µL of PEG300

  • 50 µL of Tween-80

  • 450 µL of saline

• Add 100 µL of the (+)-Rosamultin DMSO stock solution to the 900 µL of the prepared vehicle.

• Vortex the final solution thoroughly.

• Sonicate for 10-15 minutes to ensure complete dissolution and formation of a stable microemulsion.

• The final solution should be clear. This formulation can then be further diluted in your assay buffer or medium. Remember to include a vehicle control in your experiments.

Visualizations

Caption: Experimental workflow for preparing (+)-Rosamultin solutions.

References

• 1. Rosamultin | 88515-58-6 [chemicalbook.com]
• 2. Rosamultin | Antioxidant | HIV Protease | TargetMol [targetmol.com]
• 3. Rosamultin | 88515-58-6 | MOLNOVA [molnova.com]
• 4. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. selleck.co.jp [selleck.co.jp]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: (+)-Rosamultin Isolation and Purification

Welcome to the technical support center for the isolation and purification of (+)-Rosamultin. This resource is designed for researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you navigate the challenges of isolating this bioactive triterpenoid (B12794562) saponin (B1150181).

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and why is its isolation challenging?

A1: (+)-Rosamultin is a pentacyclic triterpenoid saponin found in plants such as Potentilla anserina L. and Rosa rugosa. Its isolation is challenging due to its relatively low abundance in plant material, the presence of structurally similar impurities, and its susceptibility to degradation under certain conditions.

Q2: What are the most common impurities encountered during (+)-Rosamultin purification?

A2: A significant challenge in the purification of (+)-Rosamultin is the presence of its isomer, Kaji-ichigoside F1.[1] These two compounds have very similar structures, making their separation difficult. Other co-extracted compounds can include other triterpenoid saponins (B1172615), flavonoids, phenolic acids, and pigments.

Q3: What is the general stability of (+)-Rosamultin during extraction and purification?

A3: Triterpenoid saponins, as a class, are generally considered to be relatively stable to heat. However, they can be susceptible to hydrolysis under acidic conditions, which can cleave the sugar moieties from the triterpene backbone.[2] Therefore, it is advisable to avoid strongly acidic conditions during extraction and purification.

Q4: Which extraction methods are most effective for (+)-Rosamultin?

A4: Ultrasound-assisted extraction (UAE) with an ethanol-water mixture has been shown to be effective for extracting flavonoids from Potentilla anserina, a source of (+)-Rosamultin.[3][4] Other common methods include maceration and soxhlet extraction. The choice of method will depend on the available equipment, the scale of the extraction, and the heat sensitivity of the target compound.

Q5: What are the key parameters to optimize for column chromatography purification of (+)-Rosamultin?

A5: Key parameters include the choice of stationary phase (e.g., silica (B1680970) gel, C18, or other specialized resins), the mobile phase composition (solvent system and gradient), the sample loading technique, and the flow rate. For triterpenoid saponins, a gradient elution is often necessary to achieve good separation.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the isolation and purification of (+)-Rosamultin.

Issue 1: Low Yield of Crude Extract

Possible Cause	Troubleshooting Steps
Inefficient Cell Lysis	Ensure the plant material is finely ground to maximize the surface area for solvent penetration.
Suboptimal Solvent Choice	Experiment with different solvent systems. An ethanol (B145695)/water mixture (e.g., 60-80% ethanol) is often a good starting point for saponins.[3][4]
Insufficient Extraction Time or Temperature	Optimize the extraction time and temperature. For UAE, around 50°C for 60-180 minutes has been reported as effective for flavonoids from P. anserina.[3][4]
Incomplete Solvent Removal	Ensure complete removal of the extraction solvent using a rotary evaporator at a controlled temperature (e.g., <50°C) to avoid degradation.[6]

Issue 2: Poor Separation During Column Chromatography

Possible Cause	Troubleshooting Steps
Inappropriate Stationary Phase	If using normal phase chromatography (e.g., silica gel) and experiencing irreversible adsorption, consider switching to a reverse-phase (e.g., C18) or a different type of resin (e.g., Sephadex).
Suboptimal Mobile Phase	Develop a suitable solvent gradient using Thin Layer Chromatography (TLC) first. For triterpenoid saponins, a gradient of increasing polarity (e.g., chloroform-methanol or ethyl acetate-methanol) on silica gel, or decreasing polarity (e.g., methanol-water or acetonitrile-water) on C18 is common.
Co-elution of Isomers	The separation of isomers like (+)-Rosamultin and Kaji-ichigoside F1 is inherently difficult.[1] Consider using high-performance liquid chromatography (HPLC) or counter-current chromatography (CCC) for better resolution.[7]
Column Overloading	Do not exceed the binding capacity of your column. If peaks are broad or show fronting, reduce the amount of crude extract loaded.
Sample Precipitation at the Column Head	Ensure the sample is fully dissolved in the initial mobile phase before loading. If solubility is an issue, consider a "dry loading" technique where the extract is pre-adsorbed onto a small amount of silica gel.

Issue 3: Degradation of (+)-Rosamultin

Possible Cause	Troubleshooting Steps
Exposure to Acidic Conditions	Buffer your solvents to a neutral or slightly acidic pH if hydrolysis is suspected. Triterpenoid saponins can be unstable in strongly acidic conditions.[2]
Prolonged Exposure to High Temperatures	While generally heat-stable, it is good practice to minimize exposure to high temperatures during solvent evaporation.[2] Use a rotary evaporator at a moderate temperature (<50°C).[6]
Oxidation	Store extracts and purified fractions at low temperatures (4°C for short-term, -20°C for long-term) and under an inert atmosphere (e.g., nitrogen or argon) if oxidation is a concern.

Quantitative Data

The following tables summarize quantitative data from studies on the extraction and analysis of compounds from Potentilla anserina. Note that specific yields of (+)-Rosamultin can vary significantly based on the plant source, harvesting time, and the specific experimental conditions used.

Table 1: Comparison of Extraction Methods for Flavonoids from Potentilla anserina

Extraction Method	Solvent	Temperature (°C)	Time (min)	Power (W)	Average Yield (mg/g of dry material)	Reference
Ultrasound-Assisted	60% Ethanol	50	180	400	3.74 ± 0.06	[3]

Note: This data is for total flavonoids, which includes (+)-Rosamultin.

Table 2: HPLC-MS/MS Parameters for Quantification of Rosamultin

Parameter	Condition	Reference
Column	HPLC XB-C18 (4.6 x 150 mm, 3 µm)	[8]
Mobile Phase	Methanol:Water:Formic Acid (63:37:0.075, v/v/v)	[8]
Detection Mode	Selected Ion Monitoring (SIM)	[8]
Ion Monitored	m/z 673.5 [M+Na]+	[8]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction of (+)-Rosamultin from Potentilla anserina

1. Sample Preparation:

• Dry the roots of Potentilla anserina at a controlled temperature (e.g., 40-50°C) to a constant weight.

• Grind the dried plant material into a fine powder (e.g., 40-60 mesh).

2. Extraction:

• Accurately weigh a known amount of the powdered plant material (e.g., 10 g).

• Place the powder in an extraction flask and add 60% aqueous ethanol at a solid-to-liquid ratio of 1:20 (g/mL).

• Place the flask in an ultrasonic bath and perform the extraction at 50°C with an ultrasonic power of 400 W for 180 minutes.[3]

3. Post-Extraction Processing:

• After extraction, cool the mixture to room temperature.

• Filter the mixture through cheesecloth and then filter paper to separate the solid residue from the liquid extract.

• Concentrate the extract using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Dry the crude extract completely, for example, by freeze-drying.

Protocol 2: Column Chromatography Purification of (+)-Rosamultin

1. Column Packing:

• Prepare a slurry of silica gel (e.g., 200-300 mesh) in a non-polar solvent (e.g., chloroform (B151607) or hexane).

• Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure.

• Equilibrate the packed column with the initial mobile phase.

2. Sample Loading:

• Dissolve the crude extract in a minimal amount of the initial mobile phase.

• Alternatively, for "dry loading," adsorb the crude extract onto a small amount of silica gel by dissolving the extract in a suitable solvent, adding the silica gel, and evaporating the solvent completely.

• Carefully load the dissolved sample or the silica-adsorbed sample onto the top of the packed column.

3. Elution:

• Begin elution with a non-polar solvent (e.g., 100% chloroform).

• Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., methanol) in a stepwise or linear gradient. A typical gradient might be from 100% chloroform to a final mixture of chloroform:methanol (e.g., 80:20).

• Collect fractions of the eluate.

4. Fraction Analysis:

• Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify the fractions containing (+)-Rosamultin.

• Pool the fractions that show a pure spot corresponding to a (+)-Rosamultin standard.

• Concentrate the pooled fractions to obtain the purified (+)-Rosamultin.

Visualizations

Workflow for (+)-Rosamultin Isolation and Purification

Caption: A generalized workflow for the isolation and purification of (+)-Rosamultin.

Troubleshooting Logic for Low Yield in Purification

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Extraction, purification and antioxidant activity of flavonoids from Potentilla anserina L - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation and purification of triterpene saponins from roots of Radix phytolaccae by high-speed countercurrent chromatography coupled with evaporative light scattering detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

(+)-Rosamultin Stability in Solution: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (+)-Rosamultin in solution. The information is designed to help users anticipate and address potential challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (+)-Rosamultin in solution?

A1: The stability of (+)-Rosamultin, a triterpenoid (B12794562) glycoside, in solution is primarily influenced by several factors, including pH, temperature, light exposure, and the presence of oxidative agents.[1][2] Like other glycosides, (+)-Rosamultin is susceptible to hydrolysis of its glycosidic bond, particularly under acidic or alkaline conditions, which can be accelerated by elevated temperatures.[3][4] Exposure to UV or visible light may also lead to photodegradation.[5][6]

Q2: What are the recommended solvents and storage conditions for (+)-Rosamultin stock solutions?

A2: For optimal stability, (+)-Rosamultin stock solutions should be prepared in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO).[7] It is recommended to store stock solutions at -80°C for long-term stability, which can preserve the compound for up to one year.[7] For short-term storage, -20°C is also acceptable. To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q3: How can I monitor the stability of my (+)-Rosamultin solution during an experiment?

A3: The stability of (+)-Rosamultin can be monitored using a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) or HPLC-tandem Mass Spectrometry (HPLC-MS/MS).[8][9] These techniques can separate and quantify the intact (+)-Rosamultin from its potential degradation products, allowing for an accurate assessment of its concentration over time.[9][10]

Q4: What are the likely degradation products of (+)-Rosamultin?

A4: While specific degradation products for (+)-Rosamultin are not extensively documented in publicly available literature, the degradation of triterpenoid glycosides typically involves the cleavage of the glycosidic bond.[11][12] This would result in the formation of the aglycone (the triterpenoid part) and the free sugar moiety. Further degradation of the aglycone may occur under harsh conditions. The general degradation pathway for glycosides can involve hydrolysis, which is often pH-dependent.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Loss of biological activity in the experiment.	Degradation of (+)-Rosamultin in the experimental solution.	1. Verify Solution Preparation and Storage: Ensure stock solutions were prepared in an appropriate solvent (e.g., DMSO) and stored at the recommended temperature (-80°C). 2. Assess Experimental Conditions: Evaluate the pH, temperature, and light exposure of your experimental buffer. Consider if these conditions could be contributing to degradation. 3. Perform a Stability Check: Analyze a sample of your working solution using a stability-indicating method like HPLC to determine the concentration of intact (+)-Rosamultin.
Appearance of unexpected peaks in HPLC analysis.	Formation of degradation products.	1. Conduct Forced Degradation Studies: To tentatively identify degradation products, subject a sample of (+)-Rosamultin to stress conditions (acid, base, heat, oxidation, light) and analyze the resulting solutions by HPLC or LC-MS.[13][14] 2. Optimize Chromatographic Method: Ensure your HPLC method has sufficient resolution to separate the parent compound from all degradation products.
Precipitation of (+)-Rosamultin in aqueous buffer.	Poor solubility of (+)-Rosamultin in the chosen buffer.	1. Adjust Solvent Composition: Consider adding a small percentage of an organic co-solvent (e.g., DMSO, ethanol) to your aqueous buffer to improve solubility. Be mindful of the tolerance of your experimental system to the co-solvent. 2. Use a Formulation Vehicle: For in vivo studies, a formulation containing solubilizing agents like PEG300 and Tween 80 can be used.[7]

Experimental Protocols

Protocol 1: Preparation of (+)-Rosamultin Stock Solution

• Materials:

  • (+)-Rosamultin (powder)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes

• Procedure:

  • Allow the vial of powdered (+)-Rosamultin to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of (+)-Rosamultin in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Vortex the solution until the powder is completely dissolved. Gentle warming or sonication may be applied if necessary.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes to protect from light and repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: General Procedure for a Forced Degradation Study

• Objective: To investigate the stability of (+)-Rosamultin under various stress conditions and to generate potential degradation products for analytical method development.

• Materials:

  • (+)-Rosamultin stock solution (e.g., 1 mg/mL in a suitable solvent like methanol (B129727) or acetonitrile)

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • Water bath or oven

  • Photostability chamber

• Procedure:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours). Neutralize the solution with an equivalent amount of 0.1 M NaOH before analysis.

  • Alkaline Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate under the same conditions as the acid hydrolysis. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for a defined period, monitoring for degradation.

  • Thermal Degradation: Place an aliquot of the stock solution in an oven at an elevated temperature (e.g., 80°C) for a defined period.

  • Photodegradation: Expose an aliquot of the stock solution to a light source in a photostability chamber according to ICH guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

  • Analysis: Analyze all samples (including a non-stressed control) at each time point using a suitable stability-indicating HPLC method.

Visualizations

Caption: Experimental workflow for preparing and testing the stability of (+)-Rosamultin solutions.

Caption: A plausible degradation pathway for (+)-Rosamultin, involving hydrolysis of the glycosidic bond.

References

• 1. iomcworld.com [iomcworld.com]
• 2. Triterpenoid Saponin and Lignan Glycosides from the Traditional Medicine Elaeagnus angustifolia Flowers and Their Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics and mechanism of 2,3,5,4'-tetrahydroxystilbene-2-O-β-d-glycoside (THSG) degradation in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. library.hci.edu.au [library.hci.edu.au]
• 7. Effects of a Triterpenoid Saponin on Spectral Properties of Undegraded Pea Phytochrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. ICI Journals Master List [journals.indexcopernicus.com]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic degradation of the triterpenoid saponin helianthoside 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzymatic hydrolysis of the cytotoxic triterpenoid glycoside virgaureasaponin 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijrpp.com [ijrpp.com]
• 14. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Overcoming Poor Oral Bioavailability of (+)-Rosamultin

Welcome to the technical support center for (+)-Rosamultin. This resource is designed for researchers, scientists, and drug development professionals who are working to overcome the challenges associated with the poor oral bioavailability of this promising pentacyclic triterpenoid (B12794562). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and why is its oral bioavailability a concern?

A1: (+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid isolated from plants such as Potentilla anserina L.[1] It has demonstrated a range of biological activities, including antioxidant, anti-inflammatory, and anti-HIV properties.[1][2][3] Like many pentacyclic triterpenoids, (+)-Rosamultin is characterized by poor water solubility, which is a primary reason for its low oral bioavailability.[4][5][6] This limited bioavailability can hinder its therapeutic development as an oral agent.

Q2: What are the primary formulation strategies to enhance the oral bioavailability of (+)-Rosamultin?

A2: The main goal of formulation strategies for (+)-Rosamultin is to improve its dissolution rate and apparent solubility in the gastrointestinal tract. Key approaches include:

• Lipid-Based Formulations: These systems can solubilize lipophilic drugs like (+)-Rosamultin and promote their absorption.[7][8][9][10][11] This category includes:

  • Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from solid lipids that can encapsulate the drug.[12][13]

  • Liposomes: These are vesicular structures composed of lipid bilayers that can carry both hydrophilic and lipophilic drugs.[4][6][14][15]

• Nanoparticle Formulations: Reducing the particle size of (+)-Rosamultin to the nanometer range can significantly increase its surface area and, consequently, its dissolution rate.[4][5][16][17]

• Amorphous Solid Dispersions: Converting the crystalline form of (+)-Rosamultin into a more soluble amorphous state by dispersing it in a polymer matrix can enhance its oral absorption.

Q3: How can I assess the permeability of my (+)-Rosamultin formulation?

A3: The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal drug absorption.[7][9][18][19] This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form tight junctions and mimic the intestinal barrier. By measuring the transport of your (+)-Rosamultin formulation from the apical (intestinal lumen) to the basolateral (blood) side, you can determine its apparent permeability coefficient (Papp).

Q4: What in vitro methods can I use to evaluate the dissolution of my (+)-Rosamultin formulation?

A4: Standard dissolution tests may not be suitable for nanoparticle formulations due to their small size. A common and effective method is the dialysis bag technique.[5][8] In this method, the formulation is placed in a dialysis bag with a specific molecular weight cut-off, which is then placed in a dissolution medium. The amount of drug that diffuses out of the bag into the medium over time is measured to determine the release profile.

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency in Solid Lipid Nanoparticle (SLN) Formulation

Potential Cause	Troubleshooting Step
Poor solubility of (+)-Rosamultin in the molten lipid.	Screen various solid lipids to find one with higher solubilizing capacity for (+)-Rosamultin. Consider using a combination of lipids.
Drug precipitation during the homogenization process.	Optimize the homogenization temperature to ensure the lipid remains molten and the drug stays dissolved. Ensure the aqueous phase is at a similar temperature during emulsification.
Insufficient surfactant concentration.	Increase the surfactant concentration to better stabilize the nanoparticles and prevent drug expulsion.
Incorrect drug-to-lipid ratio.	Experiment with different drug-to-lipid ratios to find the optimal loading capacity without compromising nanoparticle stability.

Issue 2: Inconsistent Particle Size in Liposomal Formulation

Potential Cause	Troubleshooting Step
Inefficient hydration of the lipid film.	Ensure the lipid film is thin and evenly distributed. Optimize the hydration time and temperature. Use gentle agitation during hydration.
Inadequate size reduction method.	If using sonication, optimize the duration and power. For extrusion, ensure the membrane pore size is appropriate and perform multiple passes.
Aggregation of liposomes.	Check the zeta potential of your formulation. A zeta potential of at least ±30 mV is generally required for good stability. If needed, incorporate charged lipids into your formulation.
Improper storage conditions.	Store liposomal formulations at the recommended temperature (usually 4°C) and protect from light and freezing.

Issue 3: Low Permeability in Caco-2 Assay

| Potential Cause | Troubleshooting Step | | Poor dissolution of the formulation in the assay medium. | Ensure the formulation is adequately dispersed in the transport buffer. Consider incorporating a small amount of a biocompatible surfactant in the buffer if sink conditions are not met. | | Efflux transporter activity (e.g., P-glycoprotein). | Conduct the permeability assay in the presence of a known efflux pump inhibitor (e.g., verapamil) to see if the permeability of (+)-Rosamultin increases. | | Low intrinsic permeability of (+)-Rosamultin. | While difficult to change, some formulation components (e.g., certain lipids or permeation enhancers) may help to transiently open tight junctions and improve transport. However, this should be carefully evaluated for potential toxicity. | | Compromised Caco-2 cell monolayer integrity. | Always measure the transepithelial electrical resistance (TEER) before and after the experiment to ensure the monolayer is intact. |

Experimental Protocols

Protocol 1: Preparation of (+)-Rosamultin Solid Lipid Nanoparticles (SLNs)

This protocol is based on the hot high-pressure homogenization technique.[12][20]

Materials:

• (+)-Rosamultin

• Solid lipid (e.g., glyceryl monostearate, stearic acid)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Procedure:

• Preparation of the Lipid Phase: Melt the solid lipid by heating it 5-10°C above its melting point.

• Dissolve (+)-Rosamultin in the molten lipid with continuous stirring to form a clear solution.

• Preparation of the Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot lipid phase to the hot aqueous phase under high-speed stirring to form a coarse oil-in-water emulsion.

• Homogenization: Subject the pre-emulsion to high-pressure homogenization for several cycles at a pressure above 500 bar. The temperature should be maintained above the lipid's melting point.

• Cooling and Solidification: Cool the resulting nanoemulsion to room temperature while stirring to allow the lipid to recrystallize and form SLNs.

Protocol 2: In Vitro Dissolution of (+)-Rosamultin SLNs using Dialysis Bag Method

Materials:

• (+)-Rosamultin SLN dispersion

• Dialysis tubing (e.g., with a 12-14 kDa molecular weight cut-off)

• Phosphate buffered saline (PBS), pH 7.4, as dissolution medium

• Shaking water bath

Procedure:

• Accurately measure a volume of the (+)-Rosamultin SLN dispersion and place it inside the dialysis bag.

• Seal both ends of the dialysis bag.

• Place the sealed bag in a vessel containing a known volume of pre-warmed PBS (37°C).

• Place the vessel in a shaking water bath at 37°C with a constant shaking speed.

• At predetermined time intervals, withdraw a sample of the dissolution medium and replace it with an equal volume of fresh, pre-warmed medium to maintain sink conditions.

• Analyze the concentration of (+)-Rosamultin in the collected samples using a validated analytical method (e.g., HPLC).

Protocol 3: Caco-2 Permeability Assay

This protocol provides a general outline for assessing the permeability of a (+)-Rosamultin formulation.[7][9][18][19]

Materials:

• Caco-2 cells

• Transwell® inserts

• Cell culture medium

• Hanks' Balanced Salt Solution (HBSS)

• (+)-Rosamultin formulation

• Lucifer yellow (as a marker for monolayer integrity)

Procedure:

• Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

• Confirm monolayer integrity by measuring the TEER.

• Wash the cell monolayers with pre-warmed HBSS.

• Add the (+)-Rosamultin formulation dissolved in HBSS to the apical (donor) side of the Transwell®.

• Add fresh HBSS to the basolateral (receiver) side.

• Incubate at 37°C with gentle shaking.

• At specified time points, take samples from the basolateral side and replace with fresh HBSS.

• At the end of the experiment, take a sample from the apical side.

• Analyze the concentration of (+)-Rosamultin in the samples using a validated analytical method (e.g., LC-MS/MS).

• Calculate the apparent permeability coefficient (Papp).

Data Presentation

Table 1: Physicochemical Properties of (+)-Rosamultin

Property	Value	Source
Molecular Formula	C36H58O10	[11][21]
Molecular Weight	650.8 g/mol	[11][21]
Solubility	DMSO: 100 mg/mL (153.65 mM)	[2]
Ethanol: Sparingly soluble (1-10 mg/ml)	[3]
PBS (pH 7.2): Slightly soluble (0.1-1 mg/ml)	[3]

Table 2: Representative Pharmacokinetic Parameters of a Pentacyclic Triterpenoid (Oleanolic Acid) Nanosuspension in Rats

Note: This data is for a related pentacyclic triterpenoid and is provided as a representative example of the type of data that would be generated in a pharmacokinetic study of a (+)-Rosamultin formulation.

Parameter	Nanosuspension (Oral)	Coarse Suspension (Oral)
Cmax (ng/mL)	185.3 ± 45.7	42.6 ± 11.2
Tmax (h)	0.5	1.0
AUC (0-t) (ng·h/mL)	789.4 ± 156.3	115.8 ± 32.9
Relative Bioavailability (%)	681.7	100

(Data adapted from studies on oleanolic acid nanosuspensions for illustrative purposes)

Visualizations

Caption: Workflow for developing and evaluating a novel (+)-Rosamultin formulation.

Caption: Overcoming poor oral bioavailability of (+)-Rosamultin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rosamultin | 88515-58-6 | MOLNOVA [molnova.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Dissolution Testing Strategies for Nanoparticulate Drug Delivery Systems: Recent Developments and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. enamine.net [enamine.net]
• 8. bezmialemscience.org [bezmialemscience.org]
• 9. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 10. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 11. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. japsonline.com [japsonline.com]
• 13. jddtonline.info [jddtonline.info]
• 14. US20090017105A1 - Proliposomal and liposomal compositions of poorly water soluble drugs - Google Patents [patents.google.com]
• 15. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In Vitro Dissolution Considerations Associated with Nano Drug Delivery Systems (NDDS) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemrealm.com [chemrealm.com]
• 18. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 19. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (+)-Rosamultin Dosage for Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Rosamultin in animal models. The information is designed to address specific experimental challenges and provide a framework for dosage optimization.

Troubleshooting Guide

This section addresses common issues that may arise during in vivo experiments with (+)-Rosamultin.

Q1: We are observing high variability in the therapeutic outcomes between individual animals in the same dosage group. What could be the cause?

A1: High variability can stem from several factors:

• Inconsistent Formulation: (+)-Rosamultin, like many natural compounds, may have poor aqueous solubility. Ensure the compound is fully dissolved or homogeneously suspended in the vehicle before each administration. Sonication or vortexing immediately prior to dosing can help.

• Inaccurate Dosing: For oral gavage, ensure proper technique to avoid accidental administration into the trachea. The volume administered should be precise for each animal based on its body weight. For voluntary administration, confirm that each animal consumes the entire dose.

• Biological Variation: The age, weight, and health status of the animals can significantly impact drug metabolism and response. Ensure animals are age-matched and acclimatized to the facility before starting the experiment.

• Circadian Rhythm: The timing of drug administration can influence its pharmacokinetics and efficacy. Administer (+)-Rosamultin at the same time each day.

Q2: We observed unexpected signs of toxicity (e.g., weight loss, lethargy) at a dose we believed to be safe. What should we do?

A2: If unexpected toxicity is observed, consider the following:

• Vehicle Toxicity: The vehicle used to dissolve or suspend (+)-Rosamultin could be contributing to the toxicity. Run a vehicle-only control group to assess its effects.

• Dose Miscalculation: Double-check all calculations for dose preparation.

• Strain Sensitivity: Different strains of mice or rats can have varied sensitivities to xenobiotics. The reported "no obvious toxicity" may have been in a different strain.

• Route of Administration: The route of administration significantly impacts bioavailability and potential toxicity. Intraperitoneal (i.p.) or intravenous (i.v.) administration will likely have a lower maximum tolerated dose (MTD) than oral administration.

• Immediate Action: If severe toxicity is observed, consider reducing the dose or frequency of administration for subsequent cohorts. Euthanize animals that reach humane endpoints as defined by your institution's animal care and use committee. It is highly recommended to perform a formal dose-range finding study to determine the MTD in your specific animal model and strain.

Q3: The (+)-Rosamultin formulation is difficult to prepare and appears to precipitate out of solution. How can we improve this?

A3: To improve the formulation of (+)-Rosamultin for oral administration, consider the following vehicles, starting with the simplest:

• Aqueous Suspensions: If (+)-Rosamultin is not soluble, a suspension can be made in an aqueous vehicle containing a suspending agent like 0.5% carboxymethylcellulose (CMC) or methylcellulose.

• Co-solvents: A common vehicle for oral gavage of poorly soluble compounds is a mixture of DMSO, PEG300 (or PEG400), Tween 80, and saline. A typical ratio is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. For animals sensitive to DMSO, the concentration can be reduced to 2%.[1]

• Oil-based Vehicles: For some lipophilic compounds, suspension in an edible oil like corn oil or sesame oil can be effective.[1]

Always test the stability of your chosen formulation over the intended period of use.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (+)-Rosamultin?

A1: (+)-Rosamultin has been shown to exert its effects through multiple signaling pathways:

• Antioxidant and Nephroprotective Effects: It regulates the reactive oxygen species (ROS)/C/EBP homologous protein (CHOP) signaling pathway. It can also inhibit the activation of p38 and JNK and downregulate proteins in the PERK-eIF2α-ATF4 signaling pathway. Furthermore, it promotes the Nrf2/HO-1 signaling pathway, a key regulator of cellular antioxidant responses.[2]

• Anti-apoptotic Effects: In the context of hypoxia, (+)-Rosamultin protects vascular endothelial cells from apoptosis by activating the PI3K/AKT and ERK1/2 signaling pathways.

Q2: What is the recommended starting dose for (+)-Rosamultin in a mouse model?

A2: Specific effective doses for (+)-Rosamultin in mouse models of cisplatin-induced nephrotoxicity and radiation injury are not yet well-documented in publicly available literature. However, based on studies with a related compound, rosmarinic acid , in a cisplatin-induced nephrotoxicity model in mice, oral doses of 1, 2, and 5 mg/kg have shown protective effects.[3] For a different therapeutic application (radioprotection), another plant extract was used at an effective oral dose of 100 mg/kg in mice.[4]

It is crucial to perform a dose-range finding study to determine the optimal effective and non-toxic dose for your specific animal model and experimental conditions.

Q3: What are the pharmacokinetic properties of (+)-Rosamultin?

A3: A validated method for quantifying (+)-Rosamultin in rat plasma has been developed, but the complete pharmacokinetic data from this study is not publicly available.[5] However, a study on the related compound, rosmarinic acid , in rats provides some insight into its pharmacokinetic profile after oral administration.

Q4: What is the known toxicity profile of (+)-Rosamultin? Is there an established LD50 or MTD?

A4: One study noted that (+)-Rosamultin showed "no obvious toxicity in mice" in a cisplatin-induced nephrotoxicity model, but a quantitative Maximum Tolerated Dose (MTD) or Lethal Dose 50 (LD50) has not been reported.[6]

For reference, an acute toxicity study of a saponin (B1150181) from a different plant (Citrullus colocynthis) determined an LD50 of 200 mg/kg in mice.[7][8] As (+)-Rosamultin is a triterpenoid (B12794562) saponin, this value may serve as a cautious starting point for toxicity assessment. However, toxicity can vary greatly between different saponins. Therefore, it is imperative to conduct a dose-range finding study to determine the MTD of (+)-Rosamultin in your specific animal model.

Data Presentation

The following tables summarize quantitative data for compounds related to (+)-Rosamultin, which can be used as a reference for experimental design.

Table 1: Pharmacokinetic Parameters of Rosmarinic Acid in Rats Following a Single Oral Dose [9][10]

Dose (mg/kg)	Cmax (ng/mL)	Tmax (min)	t1/2 (min)	Absolute Bioavailability (%)
12.5	215.29	8.33	332.34	1.69
25	-	-	-	0.91
50	790.96	18.33	295.32	-

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; t1/2: Elimination half-life.

Table 2: In Vivo Efficacy of Rosmarinic Acid in a Cisplatin-Induced Nephrotoxicity Mouse Model [3]

Treatment Group	Dose (mg/kg, oral)	Key Findings
Cisplatin Control	-	Significant increase in serum creatinine (B1669602) and BUN
Rosmarinic Acid	1	Dose-dependent decrease in serum creatinine and BUN
Rosmarinic Acid	2	Dose-dependent decrease in serum creatinine and BUN
Rosmarinic Acid	5	Dose-dependent decrease in serum creatinine and BUN

BUN: Blood Urea Nitrogen.

Table 3: Acute Toxicity of a Triterpenoid Saponin (from Citrullus colocynthis) in Mice [7][8]

Parameter	Value	Route of Administration
LD50	200 mg/kg	Oral

LD50: Median lethal dose.

Experimental Protocols

Protocol 1: Preparation and Oral Administration of (+)-Rosamultin in Mice (General Protocol)

This protocol provides a general guideline for the preparation and administration of (+)-Rosamultin by oral gavage. The optimal vehicle and concentration should be determined empirically.

Materials:

• (+)-Rosamultin

• Vehicle (e.g., 0.5% CMC in sterile water, or a co-solvent mixture of 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)[1]

• Sterile water or saline

• Mortar and pestle (if starting with solid material)

• Balance

• Vortex mixer

• Sonicator

• Appropriately sized oral gavage needles (e.g., 20-22 gauge for adult mice)[11]

• Syringes

Procedure:

• Calculate the required amount of (+)-Rosamultin based on the desired dose (mg/kg) and the average weight of the mice in the cohort.

• Vehicle Preparation:

  • For a 0.5% CMC suspension: Weigh the appropriate amount of CMC and slowly add it to the sterile water while stirring to avoid clumping. Allow it to hydrate (B1144303) (e.g., overnight at 4°C) to form a homogenous solution.

  • For a co-solvent vehicle: Prepare the mixture of DMSO, PEG300, Tween 80, and saline in the specified ratio.[1]

• Formulation of (+)-Rosamultin:

  • If using a suspension, finely grind the (+)-Rosamultin powder using a mortar and pestle.

  • Add a small amount of the vehicle to the powder to create a paste, then gradually add the remaining vehicle while vortexing to ensure a uniform suspension.

  • If using a co-solvent, first dissolve the (+)-Rosamultin in DMSO, then add the other components of the vehicle.

  • Use a sonicator to aid in dissolving or creating a fine, homogenous suspension.

• Dose Administration:

  • Weigh each mouse immediately before dosing to calculate the precise volume to be administered. The maximum recommended volume for oral gavage in mice is 10 mL/kg.[12]

  • Vortex or sonicate the formulation immediately before drawing it into the syringe to ensure homogeneity.

  • Administer the dose via oral gavage using proper technique to minimize stress and prevent injury to the animal.

  • Observe the animal for a few minutes post-administration for any signs of distress.

Protocol 2: Dose-Range Finding (DRF) Study

This protocol outlines a procedure to determine the Maximum Tolerated Dose (MTD) of (+)-Rosamultin.

Procedure:

• Select a range of doses. Based on the LD50 of a related saponin (200 mg/kg), a starting range could be 25, 50, 100, 200, and 400 mg/kg.

• Assign animals to dose groups. Use a small number of animals per group (n=3-5). Include a vehicle control group.

• Administer a single dose of (+)-Rosamultin or vehicle via the intended route of administration.

• Observe the animals closely for the first few hours and then daily for 7-14 days. Record clinical signs of toxicity, including changes in weight, behavior (lethargy, agitation), appearance (piloerection, hunched posture), and any adverse events.

• Determine the MTD. The MTD is the highest dose that does not cause significant toxicity (e.g., more than 15-20% weight loss or severe clinical signs) or mortality.

Mandatory Visualizations

Signaling Pathways

Caption: PI3K/AKT Signaling Pathway Activation by (+)-Rosamultin.

Caption: Nrf2/HO-1 Pathway Activation by (+)-Rosamultin.

Caption: Inhibition of the PERK-eIF2α-ATF4 Pathway by (+)-Rosamultin.

Disclaimer: The information provided in this technical support center is for guidance purposes only. The specific doses and protocols for (+)-Rosamultin may vary depending on the animal model, strain, and experimental design. It is the responsibility of the researcher to determine the optimal conditions for their studies and to comply with all institutional and regulatory guidelines for animal research.

References

• 1. researchgate.net [researchgate.net]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Radioprotection of Swiss albino mouse by Centella asiatica extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effect of saponin on mortality and histopathological changes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. applications.emro.who.int [applications.emro.who.int]
• 9. Pharmacokinetics of rosmarinic acid in rats by LC-MS/MS: absolute bioavailability and dose proportionality - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. iacuc.wsu.edu [iacuc.wsu.edu]

Technical Support Center: Troubleshooting (+)-Rosamultin HPLC Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) quantification of (+)-Rosamultin.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and why is its quantification important?

A1: (+)-Rosamultin is a pentacyclic triterpenoid (B12794562) saponin (B1150181), a major bioactive compound isolated from the root of Potentilla anserina L.[1] Its quantification is crucial for pharmacokinetic studies, formulation development, and quality control of herbal medicines and related pharmaceutical products due to its various pharmacological activities, including antioxidative and hepatoprotective effects.[2][3]

Q2: What is a typical HPLC column and mobile phase for (+)-Rosamultin analysis?

A2: A common and effective setup for the chromatographic separation of (+)-Rosamultin is a reversed-phase C18 column (e.g., 4.6 x 150 mm, 3 µm particle size).[1][4] A suitable isocratic mobile phase consists of a mixture of methanol (B129727), water, and formic acid, for instance, in a ratio of 63:37:0.075 (v/v/v).[1][4]

Q3: My (+)-Rosamultin sample is in an organic solvent for injection, but my mobile phase is aqueous. Is this a problem?

A3: Yes, this can be a problem. If your sample is dissolved in a strong organic solvent and you are using a reversed-phase chromatography system with a more aqueous mobile phase, you may only be able to inject a small volume before peak shape distortion occurs. It is recommended to dissolve your sample in a solvent composition that is similar to or weaker than your initial mobile phase, ideally containing at least 20% more water than the mobile phase.

Q4: How can I improve the resolution between (+)-Rosamultin and other components in my sample?

A4: To improve peak resolution, you can try several approaches. Optimizing the mobile phase composition, for instance by adjusting the methanol-water ratio or the formic acid concentration, can alter selectivity. Additionally, using a column with a smaller particle size or a longer length can increase separation efficiency.

Q5: What are the key considerations for sample preparation of (+)-Rosamultin?

A5: For plasma samples, a common procedure involves protein precipitation followed by solid-phase extraction (SPE) to purify the sample before injection.[1][4] It is crucial to handle samples in a way that minimizes degradation. Given that saponin stability can be affected by pH, temperature, and enzymatic activity, samples should be processed promptly and stored at low temperatures.

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC quantification of (+)-Rosamultin.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Solution
Column Overload	Dilute the sample or reduce the injection volume.
Inappropriate Sample Solvent	Dissolve the sample in the initial mobile phase or a weaker solvent.
Secondary Interactions with Column	Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to improve the peak shape of acidic compounds like some saponins.
Column Contamination or Degradation	Flush the column with a strong solvent (e.g., methanol or acetonitrile). If the problem persists, replace the column.
Extra-column Volume	Use shorter, narrower internal diameter tubing between the injector, column, and detector.

Issue 2: Baseline Drift or Noise

Potential Cause	Solution
Contaminated Mobile Phase	Prepare fresh mobile phase daily using high-purity solvents and water. Degas the mobile phase before use.
Column Temperature Fluctuation	Use a column oven to maintain a stable temperature.
Detector Flow Cell Contamination	Flush the flow cell with a strong organic solvent.
Mobile Phase Gradient Issues	If using a gradient, ensure the two mobile phases are miscible and well-mixed.
Air Bubbles in the System	Degas the mobile phase and purge the pump to remove any trapped air bubbles.

Issue 3: Inconsistent Retention Times

Potential Cause	Solution
Inadequate Column Equilibration	Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection, especially for gradient methods.
Pump Malfunction	Check for leaks and ensure the pump is delivering a consistent flow rate.
Changes in Mobile Phase Composition	Prepare fresh mobile phase and ensure accurate composition.
Temperature Fluctuations	Use a column oven for consistent temperature control.

Issue 4: Low or No Signal for (+)-Rosamultin

Potential Cause	Solution
Sample Degradation	(+)-Rosamultin, like other saponins, may be susceptible to degradation. Store stock solutions and samples at low temperatures and protect from light. Prepare fresh working solutions daily. Long-term storage of saponin extracts at 25°C can lead to a significant loss of the analyte. Saponins with carboxylic acid moieties can also form esters when stored in alcoholic solutions for extended periods.
Low Sample Concentration	Concentrate the sample using a suitable technique like solid-phase extraction (SPE).
Detector Issue	Ensure the detector lamp is on and functioning correctly. For mass spectrometry detection, verify the ionization source and detector parameters are optimized for (+)-Rosamultin.
Incorrect Injection	Check the autosampler for proper operation and ensure the correct injection volume is being delivered.

Experimental Protocol: HPLC-MS/MS Quantification of (+)-Rosamultin

This protocol is based on a validated method for the quantification of rosamultin (B1679533) in rat plasma.[1][4]

1. Sample Preparation (from Plasma)

• To 100 µL of plasma, add an internal standard (e.g., Kaji-ichigoside F1).

• Perform protein precipitation.

• Purify the sample using solid-phase extraction (SPE).

• Reconstitute the dried extract in the mobile phase for injection.

2. HPLC-MS/MS Conditions

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	XB-C18 (4.6 x 150 mm, 3 µm)
Mobile Phase	Methanol:Water:Formic Acid (63:37:0.075, v/v/v)
Flow Rate	0.8 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Mass Spectrometer	Agilent 6410 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Selected Ion Monitoring (SIM)
Monitored Ion	m/z 673.5 [M+Na]⁺ for Rosamultin and internal standard

3. Method Validation Parameters

The following table summarizes typical validation results for this method.[1][4]

Parameter	Result
Linearity Range	5.0 - 5000 ng/mL (r > 0.9995)
Lower Limit of Quantification (LLOQ)	5.0 ng/mL
Intra-day Precision (RSD)	3.4 - 7.7%
Inter-day Precision (RSD)	4.3 - 7.2%
Accuracy (RE)	2.5% to 5.3%

Visualizations

Troubleshooting Workflow for HPLC Quantification

Caption: A logical workflow for troubleshooting common HPLC issues.

Proposed Signaling Pathway for the Antioxidant Action of (+)-Rosamultin

Caption: (+)-Rosamultin's antioxidant mechanism via MAPK and Nrf2 pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

preventing (+)-Rosamultin degradation during storage

Welcome to the technical support center for (+)-Rosamultin. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of (+)-Rosamultin during storage and in troubleshooting potential stability issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store (+)-Rosamultin?

A1: Proper storage is crucial to maintain the integrity of (+)-Rosamultin. For long-term stability, it is recommended to store the compound as a solid powder. Solutions should be prepared fresh for immediate use whenever possible.

Q2: Can I store (+)-Rosamultin in solution? If so, for how long and at what temperature?

A2: While freshly prepared solutions are ideal, short-term storage is possible under specific conditions. For instance, stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[1] It is important to note that repeated freeze-thaw cycles should be avoided as they can accelerate degradation.

Q3: What are the signs that my (+)-Rosamultin sample may have degraded?

A3: Degradation of (+)-Rosamultin can manifest in several ways, including:

• A decrease in the expected biological activity of the compound in your experiments.

• The appearance of new, unexpected peaks in your analytical chromatograms (e.g., HPLC, LC-MS).

• A change in the physical appearance of the solid or solution, such as discoloration.

Q4: What are the common causes of (+)-Rosamultin degradation?

A4: Based on the behavior of similar triterpenoid (B12794562) glycosides, the primary causes of degradation are likely to be:

• Hydrolysis: Cleavage of the glycosidic bond, separating the sugar moiety from the triterpenoid backbone (aglycone). This can be catalyzed by acidic or basic conditions, as well as by enzymatic contamination.

• Oxidation: The ursane-type triterpenoid structure can be susceptible to oxidation, particularly at the double bond and hydroxyl groups.

• Photodegradation: Exposure to light, especially UV light, can induce degradation.

• Thermal Stress: Elevated temperatures can accelerate both hydrolysis and oxidation.

Troubleshooting Guides

Issue 1: Loss of Biological Activity

If you observe a significant decrease or complete loss of the expected biological activity of your (+)-Rosamultin, consider the following troubleshooting steps.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Improper Storage of Solid Compound	- Verify that the powdered (+)-Rosamultin has been consistently stored at -20°C.[2][3][4] - Ensure the container is tightly sealed to prevent moisture absorption.
Degradation of Stock Solution	- If using a stock solution, confirm its age and storage conditions. Solutions are less stable than the solid form. - Prepare a fresh stock solution from the powdered compound and repeat the experiment.
Repeated Freeze-Thaw Cycles	- Aliquot stock solutions into smaller, single-use volumes to avoid repeated freezing and thawing.
Contamination of Solution	- Ensure solvents and buffers used to prepare solutions are of high purity and free from contaminants that could catalyze degradation (e.g., microbial enzymes, acidic or basic impurities).

Issue 2: Appearance of Unexpected Peaks in Chromatography

The presence of unexpected peaks in your analytical data (e.g., HPLC, LC-MS) can be an indicator of degradation.

Potential Degradation Products and Identification:

While specific degradation products of (+)-Rosamultin are not extensively documented, based on the degradation of similar triterpenoid glycosides, the following are potential degradants:

• Aglycone (Tormentic Acid): This would be the result of the complete hydrolysis of the glycosidic bond. It would have a lower molecular weight than (+)-Rosamultin and be more lipophilic, resulting in a longer retention time in reverse-phase HPLC.

• Prosapogenins: Partial hydrolysis may lead to the loss of one or more sugar units, resulting in intermediates with molecular weights between that of (+)-Rosamultin and its aglycone.

• Oxidized Derivatives: Oxidation could lead to the formation of epoxides, additional hydroxyl groups, or other oxidation products. These would have a higher molecular weight than the parent compound.

• Isomers: Changes in stereochemistry at certain positions could lead to the formation of isomers with similar mass but potentially different chromatographic retention times.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected chromatographic peaks.

Data Presentation

Table 1: Recommended Storage Conditions for (+)-Rosamultin

Form	Temperature	Duration	Additional Notes
Powder	-20°C	Up to 3 years	Keep tightly sealed and protected from moisture.[2]
In Solvent	-80°C	Up to 1 year	Use a suitable solvent like DMSO. Avoid repeated freeze-thaw cycles.[2]
In Solvent	-80°C	Up to 6 months	Protect from light.[1]
In Solvent	-20°C	Up to 1 month	Protect from light.[1]

Table 2: Solubility of (+)-Rosamultin

Solvent	Concentration	Notes
DMSO	10 mg/mL (15.36 mM)	Sonication is recommended to aid dissolution.[2]
Ethanol	Sparingly soluble (1-10 mg/mL)
PBS (pH 7.2)	Slightly soluble (0.1-1 mg/mL)

Experimental Protocols

Protocol 1: Stability Assessment of (+)-Rosamultin in Solution

This protocol outlines a general procedure for assessing the stability of a (+)-Rosamultin solution under specific conditions (e.g., different pH, temperature, or light exposure).

Materials:

• (+)-Rosamultin powder

• High-purity solvent (e.g., DMSO, methanol)

• Buffers of desired pH

• HPLC or LC-MS system with a suitable column (e.g., C18)

• Incubator or water bath

• Photostability chamber (optional)

Procedure:

• Prepare a stock solution of (+)-Rosamultin in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Dilute the stock solution with the desired buffer or solvent to the final experimental concentration.

• Divide the solution into aliquots for each time point and condition to be tested.

• Store the aliquots under the desired stress conditions (e.g., 40°C, exposure to UV light, pH 3, pH 9). Include a control sample stored at -80°C.

• At each time point (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot from each condition.

• Analyze the samples by HPLC or LC-MS to determine the concentration of (+)-Rosamultin remaining and to observe the formation of any degradation products.

• Quantify the degradation by comparing the peak area of (+)-Rosamultin at each time point to the initial time point (T=0).

Visualizations

Potential Degradation Pathway of (+)-Rosamultin

Caption: Potential degradation pathways of (+)-Rosamultin.

Experimental Workflow for Stability Testing

Caption: General workflow for conducting a stability study of (+)-Rosamultin.

Logical Relationship for Troubleshooting Loss of Activity

Caption: Decision tree for troubleshooting loss of (+)-Rosamultin activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Occurrence and Biological Activity of Tormentic Acid—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ejournal.sinica.edu.tw [ejournal.sinica.edu.tw]

Technical Support Center: Addressing Batch-to-Batch Variability of (+)-Rosamultin Extracts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating batch-to-batch variability in (+)-Rosamultin extracts. The following information is designed to troubleshoot common issues and answer frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and from what is it extracted?

A1: (+)-Rosamultin is a pentacyclic triterpenoid (B12794562) saponin.[1] It is a major bioactive constituent primarily extracted from the roots of plants such as Potentilla anserina L. (silverweed) and Rosa rugosa (Japanese rose).[1][2][3]

Q2: What are the known biological activities of (+)-Rosamultin?

A2: (+)-Rosamultin exhibits a range of pharmacological activities, including nephroprotective, antioxidant, and anti-inflammatory effects.[2] It has also been shown to protect vascular endothelial cells against hypoxia-induced apoptosis and may have a role in ameliorating radiation injury.[4][5] Some studies have also investigated its anti-HIV protease activity.[6]

Q3: What are the primary causes of batch-to-batch variability in (+)-Rosamultin extracts?

A3: Batch-to-batch variability in herbal extracts like (+)-Rosamultin is a common issue stemming from several factors.[7] These can be broadly categorized into:

• Raw Material Variation: Differences in the plant source, including genetics, geographical location, climate, and harvest time, can significantly alter the chemical composition of the raw material.[8][9]

• Extraction Process Inconsistencies: Variations in extraction parameters such as the solvent-to-solid ratio, extraction temperature, duration, and the particle size of the plant material can lead to differing yields and purity of (+)-Rosamultin.[8][10]

• Post-Extraction Handling: Inconsistent methods for solvent removal, drying, and storage can lead to the degradation of the active compounds.[2][8]

Q4: How does batch-to-batch variability impact experimental results?

Q5: How can I minimize the impact of batch-to-batch variability in my experiments?

A5: To mitigate the effects of variability, it is crucial to implement robust quality control measures. This includes sourcing extracts from reputable suppliers who provide a certificate of analysis with quantified levels of (+)-Rosamultin for each batch. When possible, using a single, large, well-characterized batch for a complete set of experiments is recommended. For long-term studies requiring multiple batches, it is essential to analytically compare each new batch to the original standard.

Troubleshooting Guide

This guide addresses common problems encountered when working with (+)-Rosamultin extracts and provides a systematic approach to troubleshooting.

Problem 1: Inconsistent or lower-than-expected biological activity between different batches.

• Possible Cause: Significant variation in the concentration of (+)-Rosamultin and other bioactive compounds between batches.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent biological activity.

Problem 2: Unexpected peaks or poor resolution in HPLC analysis.

• Possible Cause: Contamination, compound degradation, or suboptimal HPLC method.

• Troubleshooting Steps:

  • Run a blank gradient (mobile phase without sample) to check for system contamination.

  • Ensure proper sample preparation: Use high-purity solvents and filter samples through a 0.22 or 0.45 µm filter before injection.[12]

  • Check for compound degradation: Analyze a freshly prepared sample and compare it to an older one. Store extracts and solutions at low temperatures and protect from light.[2]

  • Optimize HPLC method: Adjust the mobile phase gradient, flow rate, or column temperature to improve peak separation.

Data Presentation: Illustrative Batch-to-Batch Variability

The following table provides an illustrative example of the type of quantitative data that can be expected when analyzing different batches of (+)-Rosamultin extracts. Note: These are representative values and actual variability may differ.

Parameter	Batch A	Batch B	Batch C	Acceptable Range
(+)-Rosamultin Content (% w/w)	1.8%	2.5%	1.5%	1.8 ± 0.3%
Total Triterpenoid Saponins (B1172615) (% w/w)	15.2%	18.9%	13.5%	16.0 ± 2.0%
Residual Solvent (Ethanol)	0.1%	0.05%	0.15%	< 0.2%
Moisture Content (%)	3.5%	4.1%	3.8%	< 5.0%

Experimental Protocols

Protocol 1: Quantification of (+)-Rosamultin by HPLC-MS/MS

This protocol is adapted from a validated method for the pharmacokinetic study of (+)-Rosamultin.[13][14]

• Sample Preparation:

  • Accurately weigh 10 mg of the dried (+)-Rosamultin extract.

  • Dissolve in 10 mL of methanol (B129727) to achieve a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards and quality control samples.

  • For analysis, precipitate proteins in plasma samples (if applicable) and perform solid-phase extraction.[13][14]

• HPLC Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 3 µm particle size).[13][14]

  • Mobile Phase: Methanol:Water:Formic Acid (63:37:0.075, v/v/v).[13][14]

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Detection Mode: Selected Ion Monitoring (SIM).

  • Quantification Ion: m/z 673.5 [M+Na]+ for (+)-Rosamultin.[13][14]

Mandatory Visualizations: Signaling Pathways

The biological effects of (+)-Rosamultin are linked to its modulation of several key signaling pathways. Understanding these pathways is crucial for interpreting experimental results.

1. PI3K/AKT Signaling Pathway

Caption: PI3K/AKT signaling pathway activation.

2. ERK1/2 Signaling Pathway

Caption: ERK1/2 signaling cascade.

3. NF-κB Signaling Pathway

Caption: NF-κB signaling pathway regulation.

4. ROS/CHOP Signaling Pathway

Caption: ROS/CHOP signaling in ER stress-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Triterpenoid saponins from the roots of Rosa rugosa Thunb. as rat intestinal sucrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Figure 2: [Activation of NF-κB Signaling Pathway...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. ERK1 and ERK2 cascade | SGD [yeastgenome.org]
• 11. NF-κB Signaling Pathway Diagram [scispace.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]

minimizing off-target effects of (+)-Rosamultin in cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you design and execute experiments with (+)-Rosamultin, with a focus on minimizing confounding or "off-target" effects. Given that (+)-Rosamultin exhibits a range of biological activities, understanding and controlling for these can be critical for interpreting your results accurately.

Frequently Asked Questions (FAQs)

Q1: What are the known biological activities of (+)-Rosamultin that could be considered "off-target" in my experiment?

A1: (+)-Rosamultin is known to modulate several signaling pathways, which can be considered "off-target" or confounding depending on your specific research focus. Its primary reported activities include:

• Antioxidant Effects: Rosamultin can reduce intracellular reactive oxygen species (ROS) and enhance the activity of antioxidant enzymes.[1] This is important to consider if your experimental system is sensitive to redox state or if you are studying ROS-dependent signaling.

• PI3K/Akt Pathway Activation: Rosamultin has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival, growth, and proliferation.[2]

• ERK1/2 Pathway Activation: This compound can also activate the ERK1/2 signaling pathway, another key regulator of cell proliferation and differentiation.

• Nrf2 Pathway Activation: Rosamultin can promote the nuclear translocation of Nrf2, a key transcription factor for the antioxidant response.[3]

• Modulation of Stress Response Pathways: It has been observed to inhibit p38 and JNK activation and downregulate the PERK-eIF2α-ATF4-CHOP signaling pathway in response to cellular stress.[1]

Q2: What is a recommended starting concentration for (+)-Rosamultin in cell culture experiments?

A2: The optimal concentration of (+)-Rosamultin will be cell-type and assay-dependent. Based on available literature, a common approach is to perform a dose-response experiment to determine the desired effect. A suggested starting range for many cell lines is between 1 µM and 50 µM. For initial experiments, you might test a range of concentrations such as 1, 5, 10, 25, and 50 µM.

Q3: How can I be sure that the observed effect is specific to my target of interest and not an "off-target" effect of (+)-Rosamultin?

A3: To ensure the specificity of your results, consider the following controls:

• Use of Pathway Inhibitors: If you hypothesize that Rosamultin's effect is mediated through a specific pathway (e.g., PI3K/Akt), pre-treat your cells with a known inhibitor of that pathway before adding Rosamultin.

• Genetic Knockdown/Knockout: If possible, use cells with a genetic knockdown or knockout of your target of interest to see if the effect of Rosamultin is abolished.

• Control Compounds: Include a structurally similar but inactive compound as a negative control, if available.

• Multiple Readouts: Use multiple, independent assays to measure your endpoint of interest.

Q4: Are there any known adverse or toxic effects of (+)-Rosamultin?

A4: Current research suggests that (+)-Rosamultin has low toxicity in preclinical models. For instance, one study reported no obvious toxicity in mice.[1] However, it is always recommended to perform a cytotoxicity assay (e.g., MTT or LDH assay) in your specific cell line to determine the non-toxic concentration range for your experiments.

Troubleshooting Guides

Issue 1: Unexpected or inconsistent results in cell viability/proliferation assays.

Possible Cause	Troubleshooting Steps
Confounding Antioxidant Effects	(+)-Rosamultin's antioxidant properties can interfere with assays that rely on redox indicators (e.g., some tetrazolium salts like MTT). Consider using a viability assay that is not based on cellular redox potential, such as a crystal violet assay or a direct cell counting method.
Modulation of Survival Pathways	Rosamultin activates pro-survival pathways like PI3K/Akt and ERK1/2. If you are studying apoptosis or cytotoxicity of another compound, Rosamultin may mask these effects. Perform western blot analysis for key markers of these pathways (e.g., phospho-Akt, phospho-ERK) to understand their activation state. Consider co-treatment with inhibitors of these pathways.
Incorrect Concentration	The effective concentration of Rosamultin can vary significantly between cell lines. Perform a dose-response curve to determine the optimal concentration for your desired effect and to identify the cytotoxic threshold.

Issue 2: Difficulty in isolating a specific signaling pathway of interest.

Possible Cause	Troubleshooting Steps
Broad Spectrum of Activity	(+)-Rosamultin affects multiple pathways simultaneously. To isolate a specific pathway, use a combination of pathway-specific inhibitors and genetic tools (siRNA, CRISPR). For example, to study the role of Nrf2 activation independent of PI3K/Akt, pre-treat with a PI3K inhibitor before Rosamultin treatment.
Crosstalk Between Pathways	Be aware of potential crosstalk between the signaling pathways modulated by Rosamultin (e.g., between PI3K/Akt and ERK). A time-course experiment can help to dissect the temporal activation of different pathways.
Non-specific Readouts	Ensure that your downstream readouts are specific to the pathway of interest. For example, when studying Nrf2 activation, measure the nuclear translocation of Nrf2 and the expression of its specific target genes (e.g., HO-1, NQO1).

Quantitative Data Summary

The following tables summarize the effective concentrations of (+)-Rosamultin in various in vitro assays based on available literature. It is important to note that these values are context-dependent and should be used as a guide for designing your own experiments.

Table 1: Effective Concentrations of (+)-Rosamultin for Various Biological Activities

Biological Activity	Cell Line	Effective Concentration Range	Reference
Enhancement of cell viability (in the presence of cisplatin)	HEK293	Not specified, but protective effects observed.	[1]
Antioxidant and anti-apoptotic effects (against H2O2-induced stress)	H9c2 cardiomyocytes	Pretreatment with Rosamultin (concentrations not specified) increased cell viability and reduced apoptosis.	[2]
Activation of PI3K/Akt and ERK1/2 signaling	H9c2 cardiomyocytes	Not specified, but activation was observed.	[2]
Promotion of Nrf2/HO-1 signaling	Irradiated small intestinal epithelial cells	Not specified, but observed to reduce oxidative stress.	[3]

Table 2: IC50 Values for Antioxidant Activity of Various Compounds (for comparison)

Compound/Extract	Assay	IC50 Value	Reference
Amaranthus spinosus ethanolic extract	DPPH	~67.61% inhibition at 100 µg/ml
Ascorbic acid (standard)	DPPH	~91.97% inhibition at 100 µg/ml
C-Arylcalix[4]resorcinarenes	DPPH	Varies by derivative	[5]
Novel Ascorbic Acid Esters	DPPH	7.1 - 17.1 µg/mL	[6]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Cells of interest

• Complete culture medium

• (+)-Rosamultin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere overnight.

• Treatment: Prepare serial dilutions of (+)-Rosamultin in complete culture medium. Remove the old medium from the cells and replace it with the medium containing different concentrations of Rosamultin. Include a vehicle control (medium with the same concentration of solvent used to dissolve Rosamultin).

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly by pipetting up and down to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot Analysis of PI3K/Akt Pathway Activation

Materials:

• Cells of interest

• Complete culture medium

• (+)-Rosamultin

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates. Once they reach the desired confluency, treat with (+)-Rosamultin for the desired time. After treatment, wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Protocol 3: Immunofluorescence for Nrf2 Nuclear Translocation

Materials:

• Cells grown on coverslips

• (+)-Rosamultin

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody (anti-Nrf2)

• Fluorescently-labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

Procedure:

• Cell Treatment: Treat cells grown on coverslips with (+)-Rosamultin for the desired time.

• Fixation and Permeabilization: Wash the cells with PBS, fix them with fixation solution, and then permeabilize with permeabilization buffer.

• Blocking: Block non-specific binding sites with blocking solution.

• Antibody Staining: Incubate the cells with the primary anti-Nrf2 antibody, followed by incubation with the fluorescently-labeled secondary antibody.

• Nuclear Staining and Mounting: Stain the nuclei with DAPI and mount the coverslips on microscope slides using antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Increased Nrf2 nuclear translocation will be observed as an increase in the co-localization of the Nrf2 signal with the DAPI signal.

Visualizations

Signaling Pathways Modulated by (+)-Rosamultin

Caption: Signaling pathways modulated by (+)-Rosamultin.

Experimental Workflow for Minimizing Off-Target Effects

Caption: Workflow for minimizing off-target effects.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (+)-Rosamultin Extraction for Higher Yields

Welcome to the technical support center for the refining of (+)-Rosamultin extraction protocols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving a high yield of (+)-Rosamultin?

A1: The extraction of (+)-Rosamultin, a triterpenoid (B12794562) saponin (B1150181), presents several challenges due to its complex structure and occurrence in plant matrices. Key difficulties include:

• Low Concentration: The natural abundance of (+)-Rosamultin in plant materials can be low, making high-yield extraction inherently challenging.[1]

• Co-extraction of Impurities: The extraction process often yields a complex mixture containing pigments, lipids, phenols, and other saponins (B1172615), which complicates the purification process.[1]

• Structural Degradation: Triterpenoid saponins can be sensitive to heat and pH, potentially leading to hydrolysis or other forms of degradation if extraction conditions are not carefully controlled.[1]

• Complex Purification: Separating (+)-Rosamultin from other structurally similar saponins in the crude extract is often a meticulous process that requires multiple chromatographic steps.[1]

Q2: How do I select the most suitable extraction method for (+)-Rosamultin?

A2: The choice of extraction method depends on available equipment, desired yield, and the scale of the operation. Modern methods like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are often favored for their efficiency.[2][3]

• Conventional Methods (Maceration, Soxhlet): These methods are simple and do not require sophisticated equipment but are often time-consuming and may have lower yields compared to modern techniques.

• Ultrasound-Assisted Extraction (UAE): This technique uses acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer, which can lead to higher yields in shorter extraction times.[2]

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and plant material, accelerating the extraction process. It is known for its high efficiency and reduced solvent consumption.[3][4][5]

• Enzyme-Assisted Extraction (EAE): This method uses enzymes to break down the plant cell wall, facilitating the release of intracellular compounds. It is considered a green and efficient technique.

• Supercritical Fluid Extraction (SFE): SFE employs a supercritical fluid, typically CO2, as the solvent. It is highly selective and leaves no residual organic solvent, resulting in a pure extract.[6]

Q3: What is the most effective solvent for extracting (+)-Rosamultin?

A3: The polarity of the solvent is a critical factor. For triterpenoid saponins like (+)-Rosamultin, alcohols such as ethanol (B145695) and methanol (B129727), often mixed with water, are highly effective.[1] An optimized study on a related plant species for saponin extraction found that 80% ethanol was optimal. The use of aqueous alcohol solutions helps to balance the polarity for efficient extraction of these glycosidic compounds.

Q4: My (+)-Rosamultin yield is consistently low. What are the common causes and how can I troubleshoot this?

A4: Low yields can be attributed to several factors. Refer to the troubleshooting guide below for specific issues and solutions. Common causes include inappropriate solvent polarity, insufficient extraction time or temperature, and inadequate particle size of the plant material.[1] To troubleshoot, you can optimize the solvent concentration, adjust the extraction time and temperature, and ensure the plant material is finely ground to maximize surface area.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low (+)-Rosamultin Yield	1. Inappropriate solvent polarity or concentration. 2. Insufficient extraction time or temperature. 3. Inadequate particle size of the plant material. 4. Inefficient extraction method.	1. Optimize the ethanol or methanol concentration (e.g., test 50%, 70%, 80% aqueous solutions). 2. Increase extraction time or temperature, being mindful of potential degradation. For UAE and MAE, shorter times are generally sufficient. 3. Grind the plant material to a fine, uniform powder. 4. Consider switching to a more efficient method like UAE or MAE.
Crude Extract is Highly Pigmented (e.g., green)	Co-extraction of chlorophyll (B73375) and other pigments.	1. Perform a pre-extraction (defatting) step with a non-polar solvent like hexane (B92381) to remove pigments and lipids before the main extraction. 2. Utilize purification techniques such as column chromatography with an appropriate stationary phase (e.g., silica (B1680970) gel, macroporous resin) to separate pigments from the saponin fraction.
Difficulty in Purifying (+)-Rosamultin from other Saponins	Structural similarity and similar polarity of different saponins.	1. Employ multi-step chromatographic techniques. Start with column chromatography (e.g., silica gel or C18) to get enriched fractions. 2. Follow up with preparative High-Performance Liquid Chromatography (HPLC) for final purification of individual saponins.
Suspected Degradation of (+)-Rosamultin	Excessive heat or extreme pH during extraction.	1. For thermal methods, carefully control the temperature to avoid exceeding the degradation point of the saponin. 2. Ensure the pH of the extraction solvent is neutral or slightly acidic, as alkaline conditions can cause hydrolysis of the glycosidic bonds.

Data on Extraction Parameters for Triterpenoid Saponins

The following tables summarize optimal conditions found in various studies for the extraction of triterpenoid saponins, which can serve as a starting point for optimizing (+)-Rosamultin extraction.

Table 1: Comparison of Optimal Conditions for Different Extraction Methods for Triterpenoid Saponins

Extraction Method	Plant Source	Optimal Solvent	Solid-to-Liquid Ratio (g/mL)	Temperature (°C)	Time (min)	Yield/Content	Reference
Ultrasonic-Assisted Extraction (UAE)	Gomphrena celosioides	Water	1:26.1	78.2	33.6	2.337%	[7]
Microwave-Assisted Extraction (MAE)	Ganoderma atrum	95% Ethanol	1:25	90	5	0.968%	[3]
Enzyme-Assisted Extraction (EAE)	Rubus alceaefolius	Water (with 2.5% Viscozyme L)	1:35	50	120	231.45 mg UA/g	[8]
Supercritical Fluid Extraction (SFE)	General Triterpenoids	Supercritical CO₂ with co-solvent (e.g., ethanol)	Varies	40-80	Varies	Varies	[9]

Detailed Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Triterpenoid Saponins

This protocol is a general guideline for the extraction of triterpenoid saponins and should be optimized for your specific plant material.

Materials and Reagents:

• Dried and powdered plant material

• 80% Ethanol (v/v)

• Ultrasonic bath or probe sonicator

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

Procedure:

• Preparation: Weigh 10 g of the finely powdered plant material and place it in a suitable flask.

• Extraction: Add 200 mL of 80% ethanol to the flask (1:20 solid-to-liquid ratio).

• Sonication: Place the flask in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at 50°C. If using a probe sonicator, ensure the probe is submerged in the slurry and sonicate with appropriate power, monitoring the temperature.

• Filtration: After sonication, filter the mixture through filter paper to separate the extract from the solid residue.

• Re-extraction: Repeat the extraction process on the residue two more times with fresh solvent to ensure maximum recovery.

• Concentration: Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 60°C to obtain the crude saponin extract.

Protocol 2: Microwave-Assisted Extraction (MAE) of Triterpenoid Saponins

This protocol provides a general method for MAE and should be adapted and optimized for your specific application.

Materials and Reagents:

• Dried and powdered plant material

• 95% Ethanol

• Microwave extraction system

• Filter paper

• Rotary evaporator

Procedure:

• Preparation: Place 5 g of the powdered plant material into the microwave extraction vessel.

• Extraction: Add 125 mL of 95% ethanol (1:25 solid-to-liquid ratio).

• Microwave Irradiation: Secure the vessel in the microwave extractor and apply microwave power of 500 W for 5 minutes at a controlled temperature of 90°C.

• Cooling and Filtration: After the extraction cycle, allow the vessel to cool to room temperature before opening. Filter the extract to remove the plant debris.

• Re-extraction: Perform a second extraction on the residue for optimal yield.

• Concentration: Combine the extracts and evaporate the solvent using a rotary evaporator to obtain the crude extract.

Protocol 3: Purification of (+)-Rosamultin from Crude Extract

This protocol outlines a general procedure for the purification of (+)-Rosamultin from the crude extract obtained from the above methods.

Materials and Reagents:

• Crude saponin extract

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water in various ratios)

• Thin-Layer Chromatography (TLC) plates

• Preparative HPLC system (optional, for high purity)

Procedure:

• Column Chromatography (Initial Separation):

  • Dissolve the crude extract in a minimal amount of methanol.

  • Prepare a silica gel column packed with an appropriate solvent system (e.g., a gradient of chloroform-methanol-water).

  • Load the dissolved extract onto the column.

  • Elute the column with the solvent gradient, collecting fractions.

• TLC Monitoring:

  • Monitor the collected fractions using TLC to identify those containing (+)-Rosamultin (a reference standard is required for comparison).

  • Combine the fractions that show a high concentration of the target compound.

• Concentration: Evaporate the solvent from the combined fractions to obtain a (+)-Rosamultin-enriched fraction.

• Preparative HPLC (High-Purity Isolation):

  • For obtaining highly pure (+)-Rosamultin, the enriched fraction can be further purified using a preparative HPLC system with a suitable column (e.g., C18) and mobile phase.

Signaling Pathways and Experimental Workflows

Signaling Pathways of (+)-Rosamultin

(+)-Rosamultin has been shown to exhibit protective effects through the modulation of specific signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Extraction of mangrove component for isolation of triterpenoid saponins via ultrasonic extraction method - UMPSA-IR [umpir.ump.edu.my]
• 3. researchgate.net [researchgate.net]
• 4. ftb.com.hr [ftb.com.hr]
• 5. Microwave-assisted extraction used for the isolation of total triterpenoid saponins from Ganoderma atrum | Semantic Scholar [semanticscholar.org]
• 6. tsijournals.com [tsijournals.com]
• 7. biozoojournals.ro [biozoojournals.ro]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

dealing with (+)-Rosamultin precipitation in cell culture media

Welcome to the technical support center for (+)-Rosamultin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (+)-Rosamultin in cell culture experiments and to troubleshoot common issues, such as precipitation.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and what are its primary applications in research?

A1: (+)-Rosamultin is a 19α-hydroxyursane-type triterpenoid. It is a bioactive compound that has been studied for its protective effects against oxidative damage and apoptosis. Research has shown its potential in regulating key signaling pathways, making it a compound of interest for studying cytoprotection and cellular stress responses.[1][2][3]

Q2: I've observed precipitation after adding my (+)-Rosamultin stock solution to the cell culture medium. What is the likely cause?

A2: (+)-Rosamultin is a hydrophobic compound, which means it has low solubility in aqueous solutions like cell culture media. Precipitation, often referred to as "crashing out," typically occurs when a concentrated stock solution, usually prepared in an organic solvent like DMSO, is diluted into the aqueous environment of the culture medium. This sudden change in solvent polarity dramatically reduces the solubility of (+)-Rosamultin, causing it to form a solid precipitate.

Q3: What is the recommended solvent for preparing (+)-Rosamultin stock solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is the most recommended solvent for preparing stock solutions of (+)-Rosamultin due to its high solubilizing capacity for this compound. It is advisable to prepare a high-concentration stock solution in DMSO to minimize the final volume of solvent added to the cell culture medium.

Q4: What is the maximum recommended concentration of DMSO in the final cell culture medium?

A4: To prevent solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5% (v/v), and ideally at or below 0.1%. The tolerance to DMSO can vary between cell lines, so it is recommended to perform a vehicle control experiment to determine the optimal concentration for your specific cells.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Media

Symptom: A visible precipitate or cloudiness appears immediately after adding the (+)-Rosamultin stock solution to the cell culture medium.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of (+)-Rosamultin in the medium exceeds its solubility limit in the aqueous environment.	Decrease the final working concentration of (+)-Rosamultin. If possible, perform a dose-response experiment to find the optimal concentration that is both effective and soluble.
Rapid Dilution	Adding the concentrated stock solution too quickly into the bulk medium causes a rapid solvent exchange, leading to immediate precipitation.	Add the stock solution drop-wise to the pre-warmed (37°C) cell culture medium while gently swirling or vortexing the medium. This facilitates a more gradual dispersion of the compound.
Low Temperature of Media	The solubility of many compounds, including (+)-Rosamultin, is lower at colder temperatures.	Always use pre-warmed (37°C) cell culture media when preparing your final working solution.
High Stock Concentration	Using an extremely concentrated stock solution necessitates a large dilution factor, which can shock the system and cause precipitation.	If problems persist, consider preparing a slightly less concentrated stock solution in DMSO and adjust the volume added to the media accordingly, while still maintaining a low final DMSO concentration.

Issue 2: Precipitation After Incubation

Symptom: The medium appears clear initially, but a precipitate forms after several hours or days of incubation at 37°C.

Potential Cause	Explanation	Recommended Solution
Compound Instability	(+)-Rosamultin may degrade or aggregate over time in the aqueous, buffered environment of the cell culture medium.	Prepare fresh working solutions of (+)-Rosamultin immediately before each experiment. Avoid storing the compound diluted in culture medium for extended periods.
Media Evaporation	Evaporation of water from the culture plates or flasks during long-term incubation can increase the concentration of all components, including (+)-Rosamultin, potentially exceeding its solubility limit.	Ensure proper humidification of the incubator. For long-term experiments, consider using sealed flasks or plates, or add sterile water to the incubator's pan to maintain humidity.
Interaction with Media Components	Components in the serum or the basal medium itself could interact with (+)-Rosamultin over time, leading to the formation of insoluble complexes.	If using serum, a different lot or a lower concentration might be tested. In some cases, using a serum-free medium, if appropriate for the cell line, could resolve the issue.

Data Presentation

Solubility of (+)-Rosamultin in Common Solvents

Solvent	Solubility	Notes
DMSO (Dimethyl sulfoxide)	100 mg/mL	Recommended for preparing high-concentration stock solutions.
Ethanol (B145695)	Moderately Soluble (inferred)	While specific quantitative data is not readily available for (+)-Rosamultin, related pentacyclic triterpenoids show moderate solubility in ethanol. May be used as an alternative to DMSO, but a solubility test is recommended.
Methanol (B129727)	Moderately Soluble (inferred)	Similar to ethanol, methanol is a potential solvent for pentacyclic triterpenoids. A solubility test is advised before preparing a stock solution.
Water	Insoluble	(+)-Rosamultin is a hydrophobic compound and is practically insoluble in water.

Note: The solubility in ethanol and methanol is inferred from the general properties of pentacyclic triterpenoids. It is highly recommended to perform a small-scale solubility test before preparing a large stock solution.

Experimental Protocols

Protocol 1: Preparation of a 10 mM (+)-Rosamultin Stock Solution in DMSO

Materials:

• (+)-Rosamultin (Molecular Weight: 650.84 g/mol )

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Calculation: To prepare 1 mL of a 10 mM stock solution, weigh out 6.51 mg of (+)-Rosamultin.

• Weighing: Accurately weigh the calculated amount of (+)-Rosamultin powder in a sterile microcentrifuge tube.

• Dissolving: Add 1 mL of sterile, anhydrous DMSO to the tube containing the (+)-Rosamultin powder.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the compound is completely dissolved. A brief warming in a 37°C water bath can aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a 10 µM Working Solution of (+)-Rosamultin in Cell Culture Medium

Materials:

• 10 mM (+)-Rosamultin stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile conical or microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM (+)-Rosamultin stock solution at room temperature.

• Intermediate Dilution (Recommended): To avoid precipitation, perform a 1:100 intermediate dilution. In a sterile tube, add 990 µL of pre-warmed complete cell culture medium. Add 10 µL of the 10 mM stock solution to this tube to create a 100 µM intermediate solution. Mix gently by pipetting up and down.

• Final Dilution: To prepare the final 10 µM working solution, perform a 1:10 dilution of the intermediate solution. For example, add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed complete cell culture medium.

• Vehicle Control: It is crucial to prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without the compound. In this protocol, the final DMSO concentration would be 0.1%.

• Immediate Use: Use the freshly prepared working solution immediately for your cell culture experiments.

Visualizations

Caption: A workflow diagram for troubleshooting (+)-Rosamultin precipitation issues.

Caption: An overview of signaling pathways modulated by (+)-Rosamultin.[1][2][3][4]

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of (+)-Rosamultin Administration Routes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Rosamultin. The information is designed to address specific issues that may be encountered during in vivo and in vitro experiments, with a focus on optimizing oral and topical administration routes.

Frequently Asked Questions (FAQs)

Q1: What are the known administration routes for (+)-Rosamultin?

A1: Preclinical studies have primarily investigated the oral administration of (+)-Rosamultin.[1] While its antioxidant and anti-inflammatory properties suggest potential for topical delivery, specific studies on topical formulations and their efficacy are limited.

Q2: What is the oral bioavailability of (+)-Rosamultin?

A2: Studies in rats have shown that (+)-Rosamultin has low oral bioavailability.[2] This is a common challenge for many natural compounds and may be attributed to factors such as poor solubility, first-pass metabolism, and low permeability across the intestinal epithelium.[3][4][5]

Q3: What signaling pathways are known to be modulated by (+)-Rosamultin?

A3: (+)-Rosamultin has been shown to modulate several key signaling pathways, including:

• ROS/CHOP pathway: It exhibits protective effects by regulating this pathway.[6]

• PI3K/AKT pathway: This pathway is involved in its protective effects against oxidative stress.

• Nrf2/HO-1 pathway: (+)-Rosamultin can reduce irradiation-induced oxidative stress by promoting this pathway.[1]

Data Presentation: Pharmacokinetic Parameters of Oral (+)-Rosamultin in Rats

Parameter	Value	Unit	Reference
Dose	30	mg/kg	[7]
Cmax (Male)	25.4 ± 3.8	ng/mL	[7]
Cmax (Female)	27.7 ± 3.9	ng/mL	[7]
Tmax	~0.25	h
AUC (Male)	Not Reported
AUC (Female)	Not Reported
Half-life (t½)	Not Reported
Bioavailability (F)	Low	%	[2]

Note: Data for topical administration of (+)-Rosamultin is not currently available in published literature. The development of a topical formulation would require extensive investigation into its skin permeation and pharmacokinetic profile.

Troubleshooting Guides

Oral Administration

Issue	Possible Cause(s)	Suggested Solution(s)
Low plasma concentrations	Poor aqueous solubility of (+)-Rosamultin.[8][9][10] Extensive first-pass metabolism. Efflux by intestinal transporters.[3]	- Utilize formulation strategies to enhance solubility, such as solid dispersions, nanoformulations, or self-emulsifying drug delivery systems (SEDDS).[11][12] - Co-administer with a bioenhancer that inhibits metabolic enzymes or efflux pumps.
High variability in plasma concentrations between subjects	Inconsistent dosing technique. Differences in food intake affecting absorption. Genetic variability in metabolic enzymes or transporters.	- Ensure consistent and accurate oral gavage technique. - Standardize the fasting and feeding schedule of experimental animals. - Use a larger sample size to account for individual variability.
No observable therapeutic effect	Insufficient dose reaching the target tissue due to low bioavailability. The chosen animal model may not be appropriate.	- Increase the administered dose, monitoring for any signs of toxicity. - Consider alternative administration routes with potentially higher bioavailability. - Re-evaluate the suitability of the animal model for the specific therapeutic indication.

Topical Administration

Issue	Possible Cause(s)	Suggested Solution(s)
Poor skin permeation	Low solubility of (+)-Rosamultin in the formulation vehicle.[13][14][15] High molecular weight of (+)-Rosamultin (650.8 g/mol ).[16] The formulation is not optimized for skin delivery.	- Screen various solvents and co-solvents to improve solubility.[13][17] - Incorporate penetration enhancers into the formulation. - Develop advanced formulations such as microemulsions, nanoemulsions, or liposomes to improve skin delivery.[18]
Skin irritation at the application site	The formulation vehicle or excipients are causing irritation.[19][20] The concentration of (+)-Rosamultin is too high.	- Conduct a skin irritation study with the vehicle alone to rule out excipient-related effects.[20] - Reduce the concentration of (+)-Rosamultin in the formulation. - Consider incorporating anti-irritant ingredients into the formulation.
Phase separation or instability of the formulation	Incompatibility of ingredients. Improper manufacturing process. Inadequate preservation.	- Conduct pre-formulation studies to ensure the compatibility of all excipients. - Optimize the manufacturing process, including mixing speed, temperature, and order of addition of ingredients. - Include appropriate preservatives to prevent microbial growth.

Experimental Protocols

Protocol 1: Oral Administration of (+)-Rosamultin in Rats

Objective: To evaluate the pharmacokinetic profile of an oral formulation of (+)-Rosamultin.

Materials:

• (+)-Rosamultin

• Vehicle (e.g., 0.5% carboxymethylcellulose in water, or a formulation designed to enhance solubility)

• Male/Female Wistar or Sprague-Dawley rats (8-10 weeks old)

• Oral gavage needles (18-20 gauge, straight or curved)

• Syringes

• Blood collection tubes (e.g., with EDTA or heparin)

• Centrifuge

• Freezer (-80°C)

• Analytical equipment (e.g., LC-MS/MS)

Procedure:

• Formulation Preparation: Prepare the desired formulation of (+)-Rosamultin at the target concentration. Ensure the formulation is homogeneous and stable.

• Animal Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing: Accurately weigh each rat to determine the precise volume of the formulation to be administered. Administer the formulation via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Immediately after collection, centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of (+)-Rosamultin in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using appropriate software.

Protocol 2: In Vitro Skin Permeation Study of a Topical (+)-Rosamultin Formulation using a Franz Diffusion Cell

Objective: To assess the skin permeation of a topical formulation of (+)-Rosamultin.

Materials:

• Topical formulation of (+)-Rosamultin

• Franz diffusion cells

• Excised human or animal (e.g., porcine) skin

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent if necessary)

• Magnetic stir bars

• Water bath with circulator

• Syringes

• Collection vials

• Analytical equipment (e.g., HPLC or LC-MS/MS)

Procedure:

• Skin Preparation: Thaw the excised skin (if frozen) and cut it into appropriate sizes to fit the Franz diffusion cells.

• Franz Cell Assembly: Mount the skin between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Compartment Filling: Fill the receptor compartment with pre-warmed (32°C) receptor solution, ensuring no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor compartment.

• Equilibration: Allow the assembled cells to equilibrate in a water bath set to maintain a skin surface temperature of 32°C for approximately 30 minutes.

• Formulation Application: Apply a known amount of the topical (+)-Rosamultin formulation to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), collect an aliquot of the receptor solution and replace it with an equal volume of fresh, pre-warmed receptor solution.

• Sample Storage: Store the collected samples at an appropriate temperature until analysis.

• Bioanalysis: Determine the concentration of (+)-Rosamultin in the receptor solution samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of (+)-Rosamultin permeated per unit area over time and determine the steady-state flux.

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: (+)-Rosamultin's role in the ROS/CHOP pathway.

Caption: Activation of the PI3K/AKT pathway by (+)-Rosamultin.

Caption: Promotion of the Nrf2/HO-1 pathway by (+)-Rosamultin.

Experimental Workflow Diagram

Caption: Experimental workflows for oral and topical administration studies.

References

• 1. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. Rosamultin | Antioxidant | HIV Protease | TargetMol [targetmol.com]
• 10. Rosamultin | 88515-58-6 | MOLNOVA [molnova.com]
• 11. benchchem.com [benchchem.com]
• 12. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. pharmaexcipients.com [pharmaexcipients.com]
• 15. A Mini-Review on Enhancing Solubility in Topical Hydrogel Formulations Using Solid Dispersion Technology for Poorly Water-Soluble Drugs [mdpi.com]
• 16. Rosamultin | C36H58O10 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. ijsr.net [ijsr.net]
• 18. researchgate.net [researchgate.net]
• 19. univarsolutions.com [univarsolutions.com]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Interference of (+)-Rosamultin in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating potential interference of (+)-Rosamultin in biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and what are its known biological activities?

(+)-Rosamultin is a pentacyclic triterpenoid (B12794562) isolated from Potentilla anserina L. It has demonstrated several biological activities, including antioxidative, hepatoprotective, and nephroprotective effects.[1] It has been shown to protect cells from apoptosis induced by hypoxia and ameliorate radiation-induced injury.[2][3][4]

Q2: In which signaling pathways is (+)-Rosamultin known to be active?

(+)-Rosamultin has been reported to modulate several key signaling pathways:

• ROS/CHOP Signal Pathway: It can reduce intracellular reactive oxygen species (ROS) and downregulate the C/EBP homologous protein (CHOP) and its upstream PERK-eIF2α-ATF4 signaling pathway.[1]

• PI3K/AKT and ERK1/2 Signaling Pathways: It protects against hypoxia-induced apoptosis by activating the PI3K/AKT signaling pathway, which in turn positively regulates the ERK1/2 and NF-κB signaling pathways.[3][4]

• Nrf2/HO-1 Signaling Pathway: It reduces oxidative stress by promoting the Nrf2/HO-1 signaling pathway.[2]

Q3: Can (+)-Rosamultin interfere with my biochemical assay?

While there is limited direct evidence of (+)-Rosamultin causing assay interference, its nature as a natural product and a saponin (B1150181) suggests a potential for interference. Natural products can interfere with assays through various mechanisms, including absorbance, fluorescence, and aggregation.[5][6][7] As an antioxidant, (+)-Rosamultin may also interfere with assays that have a redox-based readout.

Q4: What are the common types of assay interference observed with natural products like (+)-Rosamultin?

Common interference mechanisms for natural products include:

• Autofluorescence: The compound itself may fluoresce at the excitation and/or emission wavelengths of the assay, leading to false-positive or false-negative results.[6]

• Light Quenching: The compound may absorb light at the excitation or emission wavelength, leading to a decrease in the fluorescent signal.[5]

• Compound Aggregation: At higher concentrations, some compounds form aggregates that can sequester and inhibit enzymes non-specifically.[7]

• Redox Activity: As an antioxidant, (+)-Rosamultin could interfere with assays that rely on redox reactions by directly scavenging reactive oxygen species.[1][2]

Troubleshooting Guides

This section addresses common problems that may be encountered when using (+)-Rosamultin in biochemical assays.

Problem 1: Unexpected results in absorbance-based assays (e.g., ELISA, MTT).

• Possible Cause: Interference from colored impurities or the compound itself.

• Troubleshooting Steps:

  • Run a background control: Prepare a sample containing the assay medium and (+)-Rosamultin at the same concentration used in the experiment, but without the cells or enzyme.

  • Measure absorbance: Read the absorbance of this control at the same wavelength used in your assay.

  • Correct data: Subtract the background absorbance from your experimental readings.[5]

Problem 2: Inconsistent or unexpected results in fluorescence-based assays.

• Possible Cause: Autofluorescence of (+)-Rosamultin or quenching of the fluorescent signal.[8]

• Troubleshooting Steps:

  • Pre-read the plate: Before adding the fluorescent substrate, read the plate containing your cells/enzyme and (+)-Rosamultin to check for autofluorescence.

  • Run a quenching control: Prepare a control with your fluorescent probe and add (+)-Rosamultin to see if the signal decreases.[5]

  • Data Correction: If autofluorescence is moderate, you may be able to subtract this background signal. However, correcting for quenching is less reliable.[5] Consider using an alternative assay with a different detection method.

Problem 3: Loss of dose-response relationship at higher concentrations.

• Possible Cause: Compound aggregation. Saponins, like (+)-Rosamultin, can form micelles at higher concentrations. These aggregates can non-specifically inhibit enzymes.

• Troubleshooting Steps:

  • Include a non-ionic detergent: Add a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20) to the assay buffer to disrupt aggregates.[5][6]

  • Test a lower concentration range: Use the lowest effective concentration of (+)-Rosamultin to minimize aggregation.[5]

Quantitative Data Summary

Parameter	Assay Type	Potential Interference	Recommended Control Experiment
Absorbance	Colorimetric (e.g., ELISA, MTT)	Compound color	Background absorbance measurement
Fluorescence	Fluorometric	Autofluorescence, Quenching	Pre-read for autofluorescence, quenching control
IC50/EC50	All types	Compound aggregation	Assay with and without non-ionic detergent
Redox	Assays measuring ROS	Antioxidant activity	Assay with a known antioxidant as a control

Experimental Protocols

Protocol 1: Background Absorbance Control

• Prepare a solution of (+)-Rosamultin in the assay buffer at the highest concentration used in your experiment.

• Add this solution to a well of your microplate.

• Add all assay components except the cells or enzyme.

• Incubate under the same conditions as your main experiment.

• Measure the absorbance at the appropriate wavelength.

• Subtract this value from all your experimental readings.

Protocol 2: Autofluorescence and Quenching Controls

• Autofluorescence Control:

  • Prepare solutions of (+)-Rosamultin at various concentrations in the assay buffer.

  • Add these solutions to the wells of a microplate.

  • Add all assay components except the fluorescent substrate/probe.

  • Incubate as per the assay protocol.

  • Measure fluorescence at the assay's excitation and emission wavelengths.

• Quenching Control:

  • Prepare a solution of your fluorescent probe/substrate at the final assay concentration.

  • Prepare solutions of (+)-Rosamultin at various concentrations.

  • Mix the fluorescent probe with the (+)-Rosamultin solutions.

  • Incubate for a short period.

  • Measure fluorescence. A decrease in signal compared to the probe alone indicates quenching.

Visualizations

Caption: Signaling pathways modulated by (+)-Rosamultin.

Caption: Troubleshooting workflow for (+)-Rosamultin interference.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescence interference of polyphenols in assays screening for dipeptidyl peptidase IV inhibitory activity [ouci.dntb.gov.ua]

Technical Support Center: Ensuring the Purity of (+)-Rosamultin

Welcome to the technical support center for the synthesis and isolation of (+)-Rosamultin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Rosamultin and from where is it typically isolated?

A1: (+)-Rosamultin is a pentacyclic triterpenoid (B12794562) saponin (B1150181). It is a major bioactive constituent isolated from the root of Potentilla anserina L., a plant belonging to the Rosaceae family.

Q2: What are the common challenges in isolating and purifying (+)-Rosamultin?

A2: The primary challenges in obtaining pure (+)-Rosamultin stem from its complex structure and the presence of structurally similar compounds in its natural source. Key difficulties include:

• Co-extraction of impurities: The extraction process can also isolate other compounds like pigments, lipids, phenols, and other triterpenoid saponins (B1172615).

• Structural similarity to other compounds: The presence of isomers and other saponins with similar polarities makes chromatographic separation challenging.

• Potential for degradation: Saponins can be sensitive to pH and temperature, potentially leading to hydrolysis or other modifications during extraction and purification.

Q3: What are the typical impurities encountered during the isolation of (+)-Rosamultin?

A3: Besides common plant co-extractives like chlorophyll (B73375) and phenolic compounds, specific impurities can include:

• Kaji-ichigoside F1: An epimer of Rosamultin.

• Other triterpenoids: Potentilla anserina also contains other triterpenoids such as ursolic acid, pomolic acid, euscaphic acid, and tormentic acid.

• Steroids: β-sitosterol and daucosterol (B1680990) have also been isolated from the same plant source.

• Flavonoids and other phenolics: Compounds like caffeic acid, myricetin-3-O-glucuronide, and agrimoniin (B1591192) are present in Potentilla anserina.[1]

• Degradation products: Exposure to harsh acidic or basic conditions, or high temperatures, can lead to the hydrolysis of the glycosidic bond or other structural rearrangements.

Q4: How can I assess the purity of my (+)-Rosamultin sample?

A4: A combination of chromatographic and spectroscopic methods is recommended:

• High-Performance Liquid Chromatography (HPLC): A primary tool for purity assessment, typically using a C18 column with a methanol-water or acetonitrile-water gradient and UV detection at low wavelengths (around 205-215 nm) due to the lack of a strong chromophore in many saponins.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the main component and can help identify impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful for confirming the structure and can be used for quantitative purity analysis (qNMR) by integrating specific signals of (+)-Rosamultin against a certified internal standard.

• Mass Spectrometry (MS): Provides molecular weight confirmation.

Troubleshooting Guides

Purification Troubleshooting

This section addresses common issues encountered during the purification of (+)-Rosamultin.

Issue 1: Low yield of crude extract from Potentilla anserina.

• Possible Cause: Inefficient extraction method or solvent.

• Troubleshooting Steps:

  • Optimize Extraction Method: Consider using ultrasonic-assisted extraction (UAE), which has been shown to be effective for extracting flavonoids from Potentilla anserina.[3][4][5][6]

  • Optimize Extraction Solvent: Aqueous ethanol (B145695) (e.g., 60-70%) is a common and effective solvent for saponin extraction.[3][4][5]

  • Increase Extraction Time and/or Temperature: Ensure sufficient time and an appropriate temperature (e.g., 50°C for UAE) to allow for efficient extraction.[3][4][5]

Issue 2: Poor separation of (+)-Rosamultin from impurities during column chromatography.

• Possible Cause: Inappropriate stationary phase, mobile phase, or column loading.

• Troubleshooting Steps:

  • Stationary Phase Selection: For initial cleanup of the crude extract, macroporous resins or Sephadex (e.g., Sephadex G-100) are effective in removing pigments and highly polar or nonpolar impurities.[3][4][5][6] For fine purification, silica (B1680970) gel or reversed-phase (C18) columns are commonly used.

  • Mobile Phase Optimization:

    • Silica Gel: Use a gradient of chloroform-methanol or ethyl acetate-methanol. A shallow gradient will improve the resolution of compounds with similar polarities.

    • Reversed-Phase (C18): Employ a gradient of methanol-water or acetonitrile-water. Adding a small amount of acid (e.g., 0.1% formic acid) can improve peak shape.

  • Sample Loading: Do not overload the column. As a general rule, the amount of sample should be 1-5% of the weight of the stationary phase.

Issue 3: (+)-Rosamultin fails to crystallize or oils out during recrystallization.

• Possible Cause: Inappropriate solvent system, solution is not saturated, or the compound is still impure.

• Troubleshooting Steps:

  • Solvent Selection: Experiment with different solvent systems. Common choices for triterpenoids include methanol, ethanol, acetone, and mixtures with water or hexane.[7][8] A good solvent system will dissolve (+)-Rosamultin when hot but not when cold.

  • Induce Crystallization:

    • Scratching: Scratch the inside of the flask with a glass rod at the air-solvent interface.

    • Seeding: Add a tiny crystal of pure (+)-Rosamultin to the cooled solution.

  • Ensure Purity: If the compound consistently oils out, it may still be too impure. Further chromatographic purification may be necessary.

Analytical Troubleshooting

This section provides guidance on common analytical issues.

Issue 1: Broad or tailing peaks for (+)-Rosamultin in HPLC.

• Possible Cause: Secondary interactions with the stationary phase, column overload, or inappropriate mobile phase pH.

• Troubleshooting Steps:

  • Mobile Phase Modifier: Add a small amount of acid (e.g., 0.05-0.1% formic or acetic acid) to the mobile phase to suppress the ionization of any acidic functional groups.

  • Reduce Sample Concentration: Inject a more dilute sample to check for column overload.

  • Check Column Health: Flush the column with a strong solvent or replace it if it's old or has been subjected to harsh conditions.

Issue 2: Inconsistent retention times in HPLC.

• Possible Cause: Inadequate column equilibration, mobile phase composition changes, or temperature fluctuations.

• Troubleshooting Steps:

  • Column Equilibration: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection, especially for gradient methods.

  • Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.

  • Temperature Control: Use a column oven to maintain a constant temperature.

Issue 3: Difficulty in obtaining a clear NMR spectrum for purity analysis.

• Possible Cause: Poor sample solubility, presence of paramagnetic impurities, or insufficient instrument time.

• Troubleshooting Steps:

  • Solvent Choice: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) is a good solvent for many saponins, including (+)-Rosamultin.

  • Sample Preparation: Ensure the sample is fully dissolved. Gentle warming or sonication can aid dissolution. Filter the sample if any particulate matter is present.

  • Acquisition Parameters: For quantitative NMR (qNMR), use a long relaxation delay (D1) to ensure full relaxation of all protons, leading to accurate integration.

Data Presentation

Table 1: Comparison of Purification Methods for Triterpenoid Saponins

Purification Method	Principle	Typical Yield	Typical Purity	Advantages	Disadvantages
Macroporous Resin Column Chromatography	Adsorption based on polarity differences.	High	Low to Moderate	High capacity, good for initial cleanup, removes pigments and polar impurities.	Low resolution for structurally similar compounds.
Silica Gel Column Chromatography	Adsorption based on polarity.	Moderate	Moderate to High	Good for separating compounds with different polarities.	Can lead to irreversible adsorption of very polar compounds; potential for sample degradation.
Reversed-Phase (C18) Preparative HPLC	Partitioning based on hydrophobicity.	Moderate to High	High to Very High	High resolution, excellent for final purification of closely related compounds.	Lower sample capacity, more expensive, requires method development.
Recrystallization	Differential solubility at different temperatures.	Moderate to High	High to Very High	Effective for final polishing to obtain highly pure crystalline material.	Requires a suitable solvent system; may not be effective for removing impurities with similar solubility.

Note: Yield and purity are highly dependent on the specific triterpenoid saponin and the complexity of the initial extract.

Experimental Protocols

Protocol 1: General Extraction of Triterpenoid Saponins from Potentilla anserina

• Sample Preparation: Air-dry the roots of Potentilla anserina and grind them into a fine powder.

• Extraction:

  • Suspend the powdered plant material in 60% aqueous ethanol (1:20 solid-to-liquid ratio, w/v).

  • Perform ultrasonic-assisted extraction at 50°C for 3 hours.[3][4][5][6]

  • Repeat the extraction process two more times with fresh solvent.

• Concentration: Combine the extracts and centrifuge to remove solid particles. Concentrate the supernatant under reduced pressure to obtain the crude extract.

Protocol 2: Purification by Column Chromatography (General)

• Initial Cleanup (Macroporous Resin):

  • Dissolve the crude extract in water and apply it to a pre-equilibrated macroporous resin column.

  • Wash the column with deionized water to remove sugars and other highly polar impurities.

  • Elute the saponins with a stepwise gradient of increasing ethanol concentration (e.g., 30%, 50%, 70% ethanol).

  • Monitor the fractions by Thin Layer Chromatography (TLC) and combine the fractions containing the desired saponin profile.

• Fine Purification (Preparative HPLC):

  • Develop an analytical HPLC method using a C18 column and a suitable mobile phase gradient (e.g., methanol-water with 0.1% formic acid).

  • Scale up the analytical method to a preparative C18 column.[9]

  • Inject the partially purified saponin fraction and collect the fractions corresponding to the (+)-Rosamultin peak.

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purity Assessment by Quantitative ¹H-NMR (qNMR)

• Sample Preparation:

  • Accurately weigh a known amount of the purified (+)-Rosamultin (e.g., 5-10 mg) and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer an aliquot of the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum using quantitative parameters, including a long relaxation delay (e.g., 5 times the longest T₁ of interest) and a sufficient number of scans for a good signal-to-noise ratio (>250:1 for accurate integration).[5]

• Data Processing and Calculation:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal of (+)-Rosamultin and a signal from the internal standard.

  • Calculate the purity of (+)-Rosamultin using the following formula:

  Purity (%) = (Isample / Nsample) * (Nstd / Istd) * (MWsample / MWstd) * (mstd / msample) * Pstd

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizations

Caption: Workflow for the isolation and purification of (+)-Rosamultin.

Caption: Troubleshooting logic for the purification of (+)-Rosamultin.

References

• 1. Separation and purification of triterpene saponins from roots of Radix phytolaccae by high-speed countercurrent chromatography coupled with evaporative light scattering detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. spectrabase.com [spectrabase.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. condor.depaul.edu [condor.depaul.edu]

long-term stability testing of (+)-Rosamultin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the long-term stability testing of (+)-Rosamultin.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (+)-Rosamultin?

For long-term stability, (+)-Rosamultin powder should be stored at -20°C for up to 3 years.[1] In a solvent such as DMSO, it should be stored at -80°C for up to 1 year.[1] Stock solutions in DMSO can be kept at -80°C for 6 months or at -20°C for 1 month, protected from light.[2] For in vivo experiments, it is recommended to prepare fresh solutions daily.[2]

Q2: What are the likely degradation pathways for (+)-Rosamultin?

As a triterpenoid (B12794562) saponin, (+)-Rosamultin is susceptible to two primary degradation pathways:

• Hydrolysis: The glycosidic bond linking the sugar moiety to the triterpenoid aglycone can be cleaved under acidic or basic conditions.

• Oxidation: The triterpenoid structure contains functional groups that can be susceptible to oxidation, especially given its known antioxidant properties.[1][3]

Q3: I am observing unexpected peaks in my HPLC analysis of a stability sample. What could be the cause?

Unexpected peaks in your chromatogram could indicate the presence of degradation products. To identify these, a forced degradation study is recommended.[4] This involves subjecting (+)-Rosamultin to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products. These well-characterized degradants can then be used as standards to identify the unknown peaks in your stability samples.

Q4: My (+)-Rosamultin solution appears cloudy or has precipitated upon storage. What should I do?

Precipitation can occur, especially with aqueous-based solutions prepared for in vivo studies.[2] Gentle warming and/or sonication can help redissolve the compound.[1][2] To ensure the integrity of your experiment, it is best to prepare fresh solutions just before use.[2]

Q5: How can I develop a stability-indicating HPLC method for (+)-Rosamultin?

A stability-indicating method must be able to resolve the parent compound from all potential degradation products. The development process typically involves:

• Performing forced degradation studies to generate a sample containing (+)-Rosamultin and its degradants.

• Screening different HPLC columns (e.g., C18), mobile phase compositions (e.g., acetonitrile/water or methanol (B129727)/water with modifiers like formic acid), and detection wavelengths.

• Optimizing the chromatographic conditions to achieve baseline separation of all peaks.

• Validating the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing in HPLC Analysis

• Possible Cause: Inappropriate mobile phase pH.

• Troubleshooting Step: (+)-Rosamultin has acidic and hydroxyl functional groups. Adjusting the mobile phase pH with a small amount of formic acid (e.g., 0.1%) can improve peak shape by suppressing ionization.

• Possible Cause: Column degradation.

• Troubleshooting Step: Ensure the use of a high-quality, end-capped C18 column. If the column has been used extensively, consider replacing it.

Issue 2: Inconsistent Results in Stability Studies

• Possible Cause: Inadequate control of storage conditions.

• Troubleshooting Step: Use calibrated stability chambers that maintain precise temperature and humidity. Monitor the conditions regularly.

• Possible Cause: Interaction with container closure system.

• Troubleshooting Step: Ensure that the containers used for stability testing are inert and do not leach any substances that could interfere with the analysis or catalyze degradation.

Data Presentation

Table 1: Summary of Forced Degradation Studies of (+)-Rosamultin

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Hypothetical)	Major Degradation Products (Hypothetical)
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	25%	Aglycone, hydrolyzed sugar moiety
Base Hydrolysis	0.1 M NaOH	8 hours	60°C	15%	Isomerized products
Oxidation	3% H₂O₂	24 hours	Room Temp	30%	Oxidized triterpenoid derivatives
Thermal	Dry Heat	48 hours	80°C	10%	Epimers and other isomers
Photolytic	UV light (254 nm)	24 hours	Room Temp	5%	Photodegradation products

Table 2: Recommended Long-Term Stability Testing Schedule (ICH Q1A)

Storage Condition	Testing Frequency
Long-term (e.g., 25°C/60% RH or 30°C/65% RH)	Every 3 months for the first year, every 6 months for the second year, and annually thereafter.
Accelerated (e.g., 40°C/75% RH)	Minimum of three time points: 0, 3, and 6 months.
Intermediate (e.g., 30°C/65% RH)	Minimum of four time points: 0, 6, 9, and 12 months (if significant change occurs in accelerated studies).

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of (+)-Rosamultin to develop and validate a stability-indicating analytical method.

Methodology:

• Acid Hydrolysis: Dissolve 10 mg of (+)-Rosamultin in 10 mL of methanol. Add 10 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. Neutralize with 0.1 M NaOH and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Dissolve 10 mg of (+)-Rosamultin in 10 mL of methanol. Add 10 mL of 0.1 M NaOH. Keep the solution at 60°C for 8 hours. Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation: Dissolve 10 mg of (+)-Rosamultin in 10 mL of methanol. Add 10 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours. Dilute with mobile phase for HPLC analysis.

• Thermal Degradation: Place 10 mg of powdered (+)-Rosamultin in a hot air oven at 80°C for 48 hours. Dissolve in methanol and dilute with mobile phase for HPLC analysis.

• Photolytic Degradation: Expose 10 mg of powdered (+)-Rosamultin to UV light (254 nm) in a photostability chamber for 24 hours. Dissolve in methanol and dilute with mobile phase for HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method

Objective: To quantify (+)-Rosamultin and separate it from its degradation products.

Methodology:

• Column: C18, 4.6 x 150 mm, 3 µm particle size.

• Mobile Phase: A gradient of methanol and water (containing 0.075% formic acid).[5]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection: UV at 210 nm or MS detection monitoring m/z 673.5 [M+Na]⁺.[5]

• Quantification: Use an external standard of (+)-Rosamultin to create a calibration curve. The concentration of degradants can be estimated by their peak area relative to the parent compound.

Visualizations

Caption: Workflow for Forced Degradation Studies.

Caption: Decision Logic for Stability Testing Conditions.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpp.com [ijrpp.com]
• 3. Recent Advances in Biotransformation of Saponins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmasm.com [pharmasm.com]
• 5. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activities of (+)-Rosamultin and Ascorbic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant properties of the natural triterpenoid, (+)-Rosamultin, and the well-established antioxidant, ascorbic acid (Vitamin C). While direct quantitative comparisons of the purified compounds are limited in current literature, this document synthesizes available data on their antioxidant mechanisms, effects on cellular pathways, and performance in common antioxidant assays.

Quantitative Antioxidant Activity

Compound	Assay	IC50 Value (µg/mL)	Reference
Ascorbic Acid	DPPH	4.97 ± 0.03	[1]
DPPH	99.92	[1]
ABTS	127.7	[2]
Methanol (B129727) Extract of Potentilla anserina	DPPH	41.3 ± 3.1	[3]

Note: The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant activity. The data for Potentilla anserina is for a crude extract and not purified (+)-Rosamultin, thus it should be interpreted with caution as other compounds in the extract may contribute to the overall antioxidant effect.

Experimental Protocols

Standardized assays are crucial for evaluating and comparing antioxidant activities. The following are detailed methodologies for the commonly used DPPH and ABTS radical scavenging assays.

1,1-diphenyl-2-picrylhydrazyl (DPPH) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.

Procedure:

• A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol (B145695).

• Various concentrations of the test compound ((+)-Rosamultin or ascorbic acid) are prepared.

• A specific volume of the test compound solution (e.g., 0.5 mL) is added to a set volume of the DPPH solution (e.g., 0.5 mL).[4]

• The mixture is shaken vigorously and incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[4]

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.[4]

• A blank solution (without the test compound) is used as a control.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Procedure:

• The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes.[1]

• The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.[1]

• The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Various concentrations of the test compound are prepared.

• A small volume of the test compound solution is added to a larger volume of the diluted ABTS•+ solution.

• The mixture is incubated for a specific time (e.g., 6 minutes) at room temperature.

• The absorbance is measured at 734 nm.

• The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay.

• The IC50 value is determined from a plot of scavenging percentage against the concentration.

Caption: Experimental workflow for antioxidant activity assays.

Mechanisms of Action and Signaling Pathways

Both (+)-Rosamultin and ascorbic acid exert their antioxidant effects through various mechanisms, including direct radical scavenging and modulation of cellular signaling pathways.

(+)-Rosamultin

(+)-Rosamultin has been shown to protect cells from oxidative stress by enhancing the activity of endogenous antioxidant enzymes and modulating key signaling pathways.

• Enzyme Activity: Studies have indicated that rosamultin (B1679533) can increase the activities of crucial antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) (GSH).[5]

• Signaling Pathways:

  • Nrf2/HO-1 Pathway: Rosamultin has been reported to promote the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant genes, including heme oxygenase-1 (HO-1).

  • PI3K/Akt Pathway: Evidence suggests that rosamultin may also activate the PI3K/Akt signaling pathway, which is involved in cell survival and protection against oxidative stress-induced apoptosis.

Caption: Antioxidant signaling pathways of (+)-Rosamultin.

Ascorbic Acid

Ascorbic acid is a potent water-soluble antioxidant that directly scavenges a wide range of reactive oxygen species (ROS).[6] Its antioxidant activity also involves the modulation of cellular processes.

• Direct Radical Scavenging: Ascorbic acid readily donates electrons to neutralize free radicals, thereby preventing oxidative damage to lipids, proteins, and DNA.

• Interaction with Other Antioxidants: It can regenerate other antioxidants, such as vitamin E, from their radical forms.

• Signaling Pathways:

  • Nrf2 Pathway: Ascorbic acid can promote the activity of Nrf2, leading to the expression of antioxidant proteins.

  • NF-κB Pathway: It has been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB), a transcription factor involved in inflammatory responses that can be triggered by oxidative stress.

Caption: Antioxidant mechanisms of Ascorbic Acid.

Conclusion

Both (+)-Rosamultin and ascorbic acid are effective antioxidants, albeit with potentially different primary mechanisms of action. Ascorbic acid is a well-characterized direct scavenger of free radicals. (+)-Rosamultin appears to exert its antioxidant effects primarily through the upregulation of endogenous antioxidant defense systems via signaling pathways like Nrf2/HO-1 and PI3K/Akt.

The lack of direct comparative studies on the pure compounds makes it challenging to definitively rank their antioxidant potency. Future research employing standardized antioxidant assays with purified (+)-Rosamultin is necessary to provide a conclusive quantitative comparison with ascorbic acid. Such studies would be invaluable for the scientific community and professionals in drug development seeking to understand and utilize the full potential of these natural and synthetic antioxidants.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dpph assay ic50: Topics by Science.gov [science.gov]
• 5. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

A Comparative Guide to (+)-Rosamultin and Other Bioactive Triterpenoid Glycosides

For Researchers, Scientists, and Drug Development Professionals

Triterpenoid (B12794562) glycosides are a diverse class of natural products recognized for their broad spectrum of pharmacological activities, holding significant promise in drug discovery and development. This guide provides an objective comparison of (+)-Rosamultin with other notable triterpenoid glycosides: Asiaticoside, Ginsenoside Rd, and Notoginsenoside R1. The comparison is based on their reported anti-inflammatory and cytotoxic effects, supported by experimental data and mechanistic insights.

Comparative Overview of Biological Activities

While all four compounds are triterpenoid glycosides, they exhibit distinct and overlapping biological activities. (+)-Rosamultin is primarily investigated for its antioxidant, nephroprotective, and anti-apoptotic properties. Asiaticoside is well-known for its potent anti-inflammatory, wound healing, and neuroprotective effects. Ginsenoside Rd and Notoginsenoside R1, both originating from Panax species, have demonstrated significant anti-inflammatory, anti-cancer, and neuroprotective activities.

Quantitative Comparison of Cytotoxicity

The cytotoxic potential of these triterpenoid glycosides has been evaluated against various cell lines. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of their potency.

Compound	Cell Line	Cancer Type	Incubation Time (h)	IC50 Value	Citation
(+)-Rosamultin	Primary cultured mouse hepatocytes	Not applicable (Hepatoprotective assay)	Not specified	35.5 µM (against d-GalN-induced cytotoxicity)	[1]
Asiaticoside	MCF-7	Breast Cancer	48	40 µM	[2][3]
UMB1949	Tuberous Sclerosis Complex	24	300 µM	[4]
QGY-7703	Hepatocellular Carcinoma	Not specified	6.724 µM	[5]
Bel-7402	Hepatocellular Carcinoma	Not specified	6.807 µM	[5]
Ginsenoside Rd	NCI-H460	Non-Small Cell Lung Cancer	24	101.00 ± 2.61 µg/mL	[6][7]
NCI-H460	Non-Small Cell Lung Cancer	48	68.19 ± 1.14 µg/mL	[6][7]
NCI-H460	Non-Small Cell Lung Cancer	72	62.57 ± 1.25 µg/mL	[6][7]
95-D	Non-Small Cell Lung Cancer	72	80.60 ± 0.31 µg/mL	[6]
HeLa	Cervical Cancer	48	150.5 ± 0.8 µg/mL	[6][8]
Notoginsenoside R1	MDA-MB-231	Breast Cancer	48	139.7 µmol/L	[9]
SK-BR-3	Breast Cancer	48	124.53 µmol/L	[9]
HeLa	Cervical Cancer	48	0.41 mM	[10]
CaSki	Cervical Cancer	48	0.19 mM	[10]
A549	Non-Small Cell Lung Cancer	72	0.839 mg/ml	[11]

Anti-Inflammatory Activity

Compound	Assay	IC50 Value	Citation
Asiaticoside	Inhibition of AChE activity in SH-SY5Y cells	31.09 ± 10.07 µg/mL (for raw extract)	[12]
Notoginsenoside R1	Inhibition of NO production in murine macrophage cells	4.12 ± 0.2 μM (for a related compound from Panax notoginseng)	[13]

Mechanisms of Action and Signaling Pathways

The therapeutic effects of these triterpenoid glycosides are mediated through the modulation of various intracellular signaling pathways.

( +)-Rosamultin has been shown to exert its protective effects through multiple pathways. It exhibits antioxidant and nephroprotective activities by regulating the reactive oxygen species (ROS)/C/EBP homologous protein (CHOP) signaling pathway.[14] Additionally, it protects vascular endothelial cells from hypoxia-induced apoptosis via the PI3K/AKT and ERK1/2 signaling pathways.[15][16] More recently, its radioprotective effects have been attributed to the promotion of DNA injury repair through the TRAX/NHEJ pathway and suppression of oxidative stress via the Nrf2/HO-1 pathway.

Caption: Signaling pathways modulated by (+)-Rosamultin.

Asiaticoside demonstrates its anti-inflammatory effects by down-regulating the NF-κB signaling pathway. It has also been shown to regulate the Toll-Like Receptor 4 (TLR4)/NF-κB pathway. In the context of cancer, Asiaticoside inhibits the PI3K/Akt and MAPK/ERK signaling pathways.[5]

Caption: Signaling pathways modulated by Asiaticoside.

Ginsenoside Rd exerts its anti-cancer effects through multiple mechanisms, including the induction of apoptosis via ROS-mediated signaling pathways. It also suppresses angiogenesis and tumor growth by regulating the Akt/mTOR/p70S6K signaling cascade. Furthermore, it can reverse chemoresistance in cancer cells by downregulating the NRF2 pathway.

Caption: Anti-cancer signaling of Ginsenoside Rd.

Notoginsenoside R1 demonstrates anti-inflammatory effects by suppressing the SphK1-mediated NF-κB signaling pathway. It also attenuates inflammatory bowel disease through the activation of the pregnane (B1235032) X receptor (PXR). In the context of cancer, it induces DNA damage to inhibit cell proliferation.[10]

Caption: Signaling pathways of Notoginsenoside R1.

Experimental Protocols

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is indicative of cell viability, proliferation, and cytotoxicity.[1]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692). The formazan crystals are then solubilized, and the absorbance of the colored solution is measured, which is directly proportional to the number of viable cells.

Workflow:

Caption: MTT Assay Workflow.

Detailed Steps:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL final concentration) to each well.[1]

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for formazan crystal formation.[1]

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Anti-Inflammatory Activity Assessment (Nitric Oxide Assay)

The Griess assay is a common method for the indirect measurement of nitric oxide (NO) production by quantifying its stable metabolite, nitrite (B80452), in the cell culture supernatant.

Principle: The assay involves a two-step diazotization reaction where sulfanilamide (B372717) converts nitrite into a diazonium salt, which then reacts with N-(1-naphthyl)ethylenediamine to form a colored azo compound. The intensity of the color is proportional to the nitrite concentration.

Workflow:

Caption: Griess Assay Workflow.

Detailed Steps:

• Cell Culture and Treatment: Seed RAW 264.7 macrophage cells in a 96-well plate. Pre-treat the cells with various concentrations of the test compound for 1 hour, followed by stimulation with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce NO production.

• Supernatant Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Incubation: Incubate the mixture at room temperature for 10-15 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at approximately 540 nm using a microplate reader.

• Data Analysis: Determine the nitrite concentration in the samples by comparing the absorbance to a standard curve prepared with known concentrations of sodium nitrite. Calculate the percentage of NO inhibition and the IC50 value.

Conclusion

(+)-Rosamultin, Asiaticoside, Ginsenoside Rd, and Notoginsenoside R1 are all promising triterpenoid glycosides with diverse and potent biological activities. While direct comparative studies are limited, the available data suggest that Asiaticoside, Ginsenoside Rd, and Notoginsenoside R1 exhibit significant cytotoxic and anti-inflammatory effects through the modulation of key signaling pathways such as NF-κB, PI3K/Akt, and MAPK. (+)-Rosamultin shows strong potential in cellular protection against oxidative stress, apoptosis, and DNA damage, primarily through the PI3K/AKT, ERK1/2, and Nrf2 pathways. Further research, particularly quantitative anti-inflammatory assays for (+)-Rosamultin, would enable a more direct comparison and better elucidate its therapeutic potential relative to other well-characterized triterpenoid glycosides. This guide provides a foundational comparison to aid researchers in selecting appropriate compounds for further investigation in their specific areas of drug discovery and development.

References

• 1. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. japsonline.com [japsonline.com]
• 5. Inhibition of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages and 15-LOX Activity by Anthraquinones from Pentas schimperi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Phenolic Profile of Potentilla anserina L. (Rosaceae) Herb of Siberian Origin and Development of a Rapid Method for Simultaneous Determination of Major Phenolics in P. anserina Pharmaceutical Products by Microcolumn RP-HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina [ouci.dntb.gov.ua]

A Comparative Guide to the In Vivo Anti-inflammatory Effects of (+)-Rosamultin and Related Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo anti-inflammatory effects of (+)-Rosamultin and structurally related compounds. Due to the limited availability of direct in vivo anti-inflammatory studies on (+)-Rosamultin in conventional models, this guide focuses on the well-documented activities of its aglycone, tormentic acid, and other relevant triterpenoids. This comparative approach allows for an informed assessment of the potential anti-inflammatory efficacy of (+)-Rosamultin.

Data Summary: In Vivo Anti-inflammatory Activity

The following table summarizes the in vivo anti-inflammatory effects of tormentic acid, the aglycone of (+)-Rosamultin, and a standard non-steroidal anti-inflammatory drug (NSAID), indomethacin, in the carrageenan-induced paw edema model. This model is a widely accepted standard for evaluating acute inflammation.

Compound	Dosage	Animal Model	Assay	Key Results	Reference
Tormentic Acid	Not Specified	Rat	Carrageenan-Induced Paw Edema	Decreased paw edema at the 4th and 5th hour.	[1][2][3]
Decreased serum Nitric Oxide (NO) and Tumor Necrosis Factor-alpha (TNF-α).	[1][2][3]
Decreased inducible Nitric Oxide Synthase (iNOS) and Cyclooxygenase-2 (COX-2) expression in paw tissue.	[1][2][3]
Increased activities of antioxidant enzymes (Catalase, Superoxide Dismutase, Glutathione Peroxidase) in the liver.	[1][2][3]
Indomethacin	10 mg/kg	Rat	Carrageenan-Induced Paw Edema	Standard positive control, effectively reduces paw edema.	[4]

Note: (+)-Rosamultin is the 28-O-glucoside of tormentic acid. Studies on extracts of Rosa rugosa roots, which contain rosamultin (B1679533) and its aglycone tormentic acid, have shown anti-inflammatory and antinociceptive action in carrageenan-induced paw edema models.[5]

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below. These protocols are standard in the field of inflammation research.

Carrageenan-Induced Paw Edema in Rats

This model is used to assess the acute anti-inflammatory activity of a compound.

Protocol:

• Animals: Male Wistar rats (180-200g) are typically used.

• Groups:

  • Vehicle Control (e.g., saline or appropriate vehicle)

  • Test Compound (+)-Rosamultin/Tormentic Acid at various doses

  • Positive Control (e.g., Indomethacin, 10 mg/kg)

• Procedure:

  • The test compound or vehicle is administered, typically intraperitoneally (i.p.) or orally (p.o.), 30-60 minutes before the induction of inflammation.

  • Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1% carrageenan suspension in saline into the right hind paw of each rat.[4][6]

  • The paw volume is measured immediately before the carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.[6]

• Evaluation:

  • The degree of edema is calculated as the increase in paw volume compared to the pre-injection volume.

  • The percentage inhibition of edema by the test compound is calculated by comparing the increase in paw volume in the treated group to the vehicle control group.

  • At the end of the experiment, paw tissue can be collected for analysis of inflammatory markers such as TNF-α, IL-1β, iNOS, and COX-2.[1][2][3]

Xylene-Induced Ear Edema in Mice

This model is another common assay for acute inflammation, particularly for topically or systemically administered agents.

Protocol:

• Animals: Male mice (e.g., Swiss albino) are used.

• Groups:

  • Vehicle Control

  • Test Compound (+)-Rosamultin at various doses

  • Positive Control (e.g., Dexamethasone or Indomethacin)

• Procedure:

  • The test compound or vehicle is administered (systemically or topically) prior to the induction of inflammation.

  • A fixed volume (e.g., 0.03 mL) of xylene, an irritant, is applied to the anterior surface of the right ear.[7] The left ear serves as a control.

  • After a set period (e.g., 2 hours), the mice are euthanized, and circular sections (e.g., 7 mm diameter) are taken from both ears and weighed.[7]

• Evaluation:

  • The difference in weight between the right (treated) and left (control) ear punches is calculated to determine the extent of the edema.

  • The percentage inhibition of edema by the test compound is calculated relative to the vehicle control group.

Visualizations: Pathways and Workflows

Signaling Pathway of Inflammation

The following diagram illustrates a simplified signaling pathway involved in carrageenan-induced inflammation, highlighting the targets of tormentic acid.

Caption: Simplified signaling cascade in carrageenan-induced inflammation and targets of tormentic acid.

Experimental Workflow

The diagram below outlines the general workflow for the in vivo validation of an anti-inflammatory compound using the carrageenan-induced paw edema model.

Caption: Workflow for the carrageenan-induced paw edema assay.

References

• 1. Anti-inflammatory activities of tormentic acid from suspension cells of Eriobotrya Japonicaex vivo and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 4. Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]

comparative analysis of (+)-Rosamultin from different plant sources

A comprehensive guide for researchers, scientists, and drug development professionals on the extraction, purity, and bioactivity of (+)-Rosamultin from Potentilla anserina and Rosa rugosa.

(+)-Rosamultin, a pentacyclic triterpenoid (B12794562), has garnered significant interest in the scientific community for its diverse pharmacological activities. This guide provides a comparative analysis of (+)-Rosamultin derived from two prominent plant sources: the roots of Potentilla anserina L. (silverweed) and Rosa rugosa Thunb. (Japanese rose). While direct comparative studies are limited, this document collates available data to offer insights into the yield, purity, and distinct biological activities of (+)-Rosamultin from these sources.

Quantitative Data Summary

The following table summarizes the available quantitative data for (+)-Rosamultin from Potentilla anserina and Rosa rugosa. It is important to note that the data is collated from different studies and experimental conditions may vary.

Parameter	(+)-Rosamultin from Potentilla anserina L.	(+)-Rosamultin from Rosa rugosa Thunb.
Plant Part Used	Roots	Roots
Reported Yield	A major bioactive constituent, but specific yield data for the pure compound is not readily available in the reviewed literature. The yield of total flavonoids from P. anserina has been reported to be approximately 3.74 ± 0.06 mg/g under optimized ultrasonic-assisted extraction conditions.[1]	Isolated from the roots, but specific yield data for the pure compound is not detailed in the reviewed literature.
Purity Analysis	High-purity (+)-Rosamultin can be obtained for pharmacological studies. Purity is typically assessed by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS).[2][3]	Purity of the isolated compound is confirmed for bioactivity assays, likely using chromatographic and spectroscopic methods.
Biological Activity	Nephroprotective Activity: Demonstrates protective effects against cisplatin-induced acute renal injury.[4]Antioxidant Activity: Exhibits antioxidant properties by regulating reactive oxygen species (ROS).[4]	Anti-HIV Activity: Inhibits HIV-1 protease. An inhibition of 53% was observed at a concentration of 100 µM.[5]
IC₅₀ Values	Antioxidant Activity (DPPH assay): Specific IC₅₀ values for pure (+)-Rosamultin are not provided in the reviewed literature. However, extracts of P. anserina show significant antioxidant activity.	Not available in the reviewed literature.
Nephroprotective Activity: Quantitative IC₅₀ values from in vitro studies are not specified in the reviewed literature. In vivo studies show significant reduction in kidney damage markers.[4]	Anti-HIV Activity: A specific IC₅₀ value for HIV-1 protease inhibition is not provided, but 53% inhibition at 100 µM is reported.[5]

Experimental Protocols

Detailed methodologies for the extraction, purification, and biological evaluation of (+)-Rosamultin are crucial for reproducible research. The following protocols are based on established methods found in the literature.

I. Extraction and Isolation of (+)-Rosamultin

A. From Potentilla anserina L. Roots (Adapted from flavonoid extraction protocols)

• Preparation of Plant Material: Air-dry the roots of Potentilla anserina and grind them into a coarse powder.

• Extraction:

  • Macerate the powdered roots with 70-80% ethanol (B145695) at room temperature for 72 hours.

  • Alternatively, for a more efficient extraction, utilize ultrasonic-assisted extraction with 60% ethanol at a temperature of 50°C for 180 minutes.[1]

• Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation:

  • Suspend the crude extract in water and partition successively with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol. (+)-Rosamultin, being a triterpenoid saponin, is expected to be enriched in the more polar fractions (e.g., n-butanol).

• Purification:

  • Subject the enriched fraction to column chromatography on silica (B1680970) gel, eluting with a gradient of chloroform-methanol or a similar solvent system.

  • Further purify the fractions containing (+)-Rosamultin using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.[2][3]

  • Monitor the fractions by Thin Layer Chromatography (TLC) or analytical HPLC.

• Characterization: Confirm the identity and purity of the isolated (+)-Rosamultin using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

B. From Rosa rugosa Thunb. Roots

• Preparation of Plant Material: Wash, dry, and pulverize the roots of Rosa rugosa.

• Extraction:

  • Extract the powdered root material with methanol (B129727) or ethanol at room temperature.

  • Filter the extract and evaporate the solvent in vacuo to yield a crude extract.

• Purification:

  • Employ column chromatography on silica gel with a suitable solvent system (e.g., a gradient of hexane-ethyl acetate or chloroform-methanol) to separate the components of the crude extract.

  • Collect fractions and monitor by TLC.

  • Further purify the (+)-Rosamultin containing fractions by preparative HPLC to obtain the pure compound.

• Identification: Characterize the isolated compound using spectroscopic techniques to confirm its structure as (+)-Rosamultin.

II. Biological Activity Assays

A. Nephroprotective Activity Assay (In Vitro)

• Cell Culture: Culture a suitable kidney cell line (e.g., HEK293 or HK-2 cells).

• Induction of Injury: Induce cellular injury by treating the cells with a nephrotoxic agent like cisplatin (B142131) for a specified duration.

• Treatment: Co-treat or pre-treat the cells with varying concentrations of (+)-Rosamultin.

• Viability Assay: Assess cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Biochemical Analysis: Measure markers of oxidative stress (e.g., intracellular ROS levels) and apoptosis (e.g., caspase activity) in the cell lysates.

B. Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

• Preparation of DPPH Solution: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Reaction Mixture: Add various concentrations of (+)-Rosamultin to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: Calculate the percentage of radical scavenging activity. The IC₅₀ value, the concentration of the sample required to scavenge 50% of the DPPH radicals, can be determined from a dose-response curve.

C. Anti-HIV Protease Activity Assay

• Assay Principle: Utilize a fluorogenic substrate for HIV-1 protease. Cleavage of the substrate by the enzyme results in an increase in fluorescence.

• Reaction Mixture: Prepare a reaction buffer containing HIV-1 protease and the fluorogenic substrate.

• Inhibition Assay: Add different concentrations of (+)-Rosamultin to the reaction mixture.

• Measurement: Monitor the fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Calculate the percentage of inhibition of HIV-1 protease activity. Determine the IC₅₀ value from the dose-inhibition curve.[5]

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and signaling pathways related to the analysis of (+)-Rosamultin.

Experimental workflow for comparative analysis.

Signaling pathways modulated by (+)-Rosamultin.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacokinetics study of rosamultin, a major bioactive component from the root of Potentilla anserina L. (Rosaceae) by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-HIV protease activity from rosa family plant extracts and rosamultin from Rosa rugosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Protective Mechanisms of (+)-Rosamultin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(+)-Rosamultin, a naturally occurring triterpenoid, has garnered significant interest for its diverse pharmacological activities, including nephroprotective, antioxidant, and radioprotective effects. This guide provides a comprehensive cross-validation of its mechanism of action, offering a comparative analysis with relevant alternatives and detailed experimental protocols to support further research and development.

Mechanism of Action: A Multi-Pathway Approach

(+)-Rosamultin exerts its protective effects by modulating several key signaling pathways, primarily centered around mitigating oxidative stress and apoptosis.

1. Attenuation of Oxidative Stress:

(+)-Rosamultin has been shown to combat oxidative stress through multiple mechanisms:

• ROS/CHOP Pathway: It effectively reduces the generation of intracellular reactive oxygen species (ROS), thereby downregulating the C/EBP homologous protein (CHOP), a key mediator of endoplasmic reticulum stress-induced apoptosis.[1]

• Nrf2/HO-1 Pathway: (+)-Rosamultin promotes the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway. This pathway plays a crucial role in the cellular defense against oxidative stress by upregulating the expression of antioxidant enzymes.

2. Inhibition of Apoptosis:

A key aspect of (+)-Rosamultin's protective action is its ability to inhibit programmed cell death. This is achieved through the modulation of critical signaling cascades:

• PI3K/Akt Pathway: (+)-Rosamultin activates the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) signaling pathway. The activation of Akt promotes cell survival and inhibits apoptosis.

• ERK1/2 Pathway: It also positively regulates the Extracellular signal-regulated kinase 1/2 (ERK1/2) pathway, which is involved in cell proliferation and survival.

• Bcl-2 Family Proteins: In response to cellular stress, (+)-Rosamultin has been observed to upregulate the anti-apoptotic protein Bcl-2 and downregulate the pro-apoptotic protein Bax, thus shifting the balance towards cell survival.

3. DNA Damage Repair:

Recent studies have highlighted the role of (+)-Rosamultin in promoting DNA repair mechanisms, particularly in the context of radiation-induced injury. It facilitates the translocation of Translin-associated protein X (TRAX) into the nucleus, a key step in the non-homologous end joining (NHEJ) pathway of DNA repair.

Comparative Analysis: (+)-Rosamultin vs. Alternatives

A direct comparison with its isomer, Kaji-ichigoside F1 , reveals distinct mechanistic nuances despite their structural similarity. While both compounds exhibit protective effects, Kaji-ichigoside F1 primarily acts through the ERK1/2 pathway, whereas (+)-Rosamultin predominantly utilizes the PI3K/Akt pathway for its anti-apoptotic effects.

For a broader perspective, a comparison with other natural compounds possessing nephroprotective and radioprotective properties is presented below.

Table 1: Quantitative Comparison of Protective Agents

Compound	Therapeutic Target	Reported IC50/EC50	Key Mechanism of Action
(+)-Rosamultin	Nephroprotection, Radioprotection, Antioxidant	Not explicitly reported in reviewed literature	PI3K/Akt activation, ROS/CHOP inhibition, Nrf2/HO-1 activation
Kaji-ichigoside F1	Hepatoprotective	14.1 µM (inhibition of d-GalN-induced cytotoxicity)	ERK1/2 pathway activation
Curcumin	Nephroprotective	Varies by study and cell line	Antioxidant, anti-inflammatory (NF-κB inhibition)
Resveratrol	Nephroprotective, Radioprotective	Varies by study and cell line	Sirtuin activation, antioxidant
N-Acetylcysteine (NAC)	Antioxidant, Nephroprotective	Varies by study and application	ROS scavenger, glutathione (B108866) precursor

Experimental Data Summary

The protective effects of (+)-Rosamultin have been substantiated by a range of in vitro and in vivo experimental data.

Table 2: Summary of Experimental Findings for (+)-Rosamultin

Experimental Model	Key Findings
Cisplatin-treated HEK293 cells	Increased cell viability, decreased CHOP expression.[1]
H2O2-treated H9c2 cardiomyocytes	Reduced apoptosis, increased Bcl-2/Bax ratio, activation of PI3K/Akt pathway.
Hypoxia-induced vascular endothelial cells	Decreased apoptosis, activation of PI3K/Akt and ERK1/2 pathways.
Irradiated mice	Improved survival, reduced tissue damage, promotion of DNA repair.

Visualizing the Mechanisms

To facilitate a clearer understanding of the complex signaling networks involved, the following diagrams illustrate the key pathways modulated by (+)-Rosamultin.

Caption: Mechanism of action of (+)-Rosamultin.

Caption: Experimental workflow for validating (+)-Rosamultin's mechanism.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon existing findings, the following are detailed methodologies for key experiments.

Western Blot Analysis for PI3K/Akt, ERK1/2, and Bcl-2/Bax Signaling

• Cell Lysis:

  • After treatment with (+)-Rosamultin, wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to collect the supernatant.

• Protein Quantification:

  • Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein on a 10-12% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-Bcl-2, anti-Bax, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Apoptosis Assay using DAPI Staining

• Cell Preparation:

  • Culture cells on coverslips and treat with (+)-Rosamultin.

• Fixation and Permeabilization:

  • Fix cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• DAPI Staining:

  • Incubate cells with DAPI solution (1 µg/mL in PBS) for 5 minutes in the dark.

• Microscopy:

  • Mount coverslips on glass slides.

  • Visualize cells under a fluorescence microscope. Apoptotic nuclei will appear condensed and fragmented compared to the uniform, round nuclei of healthy cells.

This guide provides a foundational understanding of (+)-Rosamultin's mechanism of action, supported by comparative data and detailed experimental procedures. Further research, particularly to determine its precise potency (IC50/EC50 values) in various models, will be crucial for its potential translation into therapeutic applications.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (+)-Rosamultin and Established HIV Protease Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reported efficacy of (+)-Rosamultin, a natural compound isolated from Rosa rugosa, with a selection of well-established, FDA-approved HIV protease inhibitors. The data presented is intended to offer an objective overview for researchers and professionals engaged in the discovery and development of novel antiretroviral agents.

Efficacy Data Summary

The following table summarizes the available quantitative data on the inhibitory activity of (+)-Rosamultin against HIV-1 protease, alongside the reported efficacy of several FDA-approved HIV protease inhibitors for comparative purposes. It is important to note the limited quantitative data available for (+)-Rosamultin, which currently precludes a direct and precise comparison of potency.

Inhibitor	Target	IC50	Ki	Notes
(+)-Rosamultin	HIV-1 Protease	Not Reported	Not Reported	Inhibited HIV-1 protease by 53% at a concentration of 100 µM[1].
Saquinavir	HIV-1 Protease	~0.45 nM	0.12 nM	First FDA-approved protease inhibitor.
Ritonavir	HIV-1 Protease	~1.5 nM	0.015 nM	Also used as a pharmacokinetic enhancer.
Indinavir	HIV-1 Protease	~0.56 nM	0.2 nM
Nelfinavir	HIV-1 Protease	2 nM	Not Reported
Amprenavir	HIV-1 Protease	Not Reported	0.6 nM
Lopinavir	HIV-1 Protease	Not Reported	1.3 pM	Co-formulated with ritonavir.
Atazanavir	HIV-1 Protease	2.6 - 5.1 nM	Not Reported	Once-daily dosing.
Tipranavir	HIV-1 Protease	30 - 70 nM	Not Reported	Non-peptidic inhibitor.
Darunavir	HIV-1 Protease	3.0 - 4.1 nM	16 pM	High genetic barrier to resistance.

Note: IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values can vary depending on the specific assay conditions. The data for FDA-approved inhibitors are approximate values from various scientific sources. The single data point for (+)-Rosamultin indicates modest inhibitory activity at a high micromolar concentration, which is significantly less potent than the nanomolar and picomolar activities of approved drugs.

Experimental Protocols

The evaluation of HIV-1 protease inhibitors is typically conducted using in vitro enzymatic assays. A widely accepted and standardized method is the Fluorescence Resonance Energy Transfer (FRET)-based assay.

HIV-1 Protease Inhibition Assay (FRET-based)

Objective: To determine the in vitro inhibitory activity of a test compound against purified HIV-1 protease.

Principle: This assay utilizes a synthetic peptide substrate that contains a fluorophore at one end and a quencher at the other. In its intact state, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by HIV-1 protease, the fluorophore and quencher are separated, resulting in a measurable increase in fluorescence. The presence of an inhibitor prevents or reduces this cleavage, leading to a lower fluorescence signal.

Materials:

• Recombinant HIV-1 Protease

• Fluorogenic peptide substrate (e.g., containing EDANS as the fluorophore and DABCYL as the quencher)

• Assay Buffer (e.g., 50 mM sodium acetate, pH 5.5, containing 100 mM NaCl and 1 mM DTT)

• Test compound ((+)-Rosamultin) and control inhibitors (e.g., Saquinavir)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and control inhibitors in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of the test and control compounds in the assay buffer.

  • Dilute the HIV-1 protease and the FRET substrate to their optimal working concentrations in the assay buffer.

• Assay Setup:

  • Add a defined volume of the diluted test compound or control inhibitor to the wells of the 96-well plate.

  • Include wells with assay buffer and solvent only as negative and vehicle controls, respectively.

  • Add the diluted HIV-1 protease solution to all wells except for the "no enzyme" control.

  • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a short period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the FRET substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader and monitor the increase in fluorescence intensity over time at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/490 nm for EDANS/DABCYL).

• Data Analysis:

  • Calculate the initial reaction rates (slopes of the fluorescence versus time curves).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control without inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

The following diagrams illustrate the mechanism of HIV protease inhibition, a typical experimental workflow, and a logical comparison of (+)-Rosamultin with established inhibitors.

References

• 1. Anti-HIV protease activity from rosa family plant extracts and rosamultin from Rosa rugosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of (+)-Rosamultin's Radioprotective Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the radioprotective effects of (+)-Rosamultin in multiple models, supported by experimental data. It is designed to offer an objective overview for researchers, scientists, and professionals in drug development. The following sections detail the experimental validation, mechanistic insights, and a comparative perspective on this promising radioprotective agent.

Comparative Efficacy of (+)-Rosamultin

(+)-Rosamultin has demonstrated significant radioprotective effects in both in vitro and in vivo models. Its efficacy is attributed to its dual action of promoting DNA repair and suppressing oxidative stress.[1] While direct comparative studies with other radioprotective agents are not extensively available, this guide places its performance in the context of other known radioprotectors.

Table 1: Summary of (+)-Rosamultin's Radioprotective Effects

Model	Key Findings	Quantitative Data Highlights	Reference
In Vitro (Irradiated Small Intestinal Epithelial Cells)	Enhanced cell viability, promoted DNA repair, and reduced oxidative stress.	Data on specific percentage increase in cell viability or reduction in DNA damage markers is not detailed in the abstract.	[1]
In Vivo (Irradiated Mice)	Improved survival, limited leukocyte depletion, and reduced damage to the spleen and small intestine.	Specific survival rates and leukocyte counts are not provided in the abstract.	[1]
Reversed the downregulation of BCL-2 and the upregulation of BAX in irradiated mouse small intestine tissue.	Fold change values for BCL-2 and BAX expression are not available in the abstract.	[1]

Table 2: Comparison with Other Radioprotective Agents

Agent	Mechanism of Action	Reported Efficacy	Limitations
Amifostine (WR-2721)	Thiol-based synthetic compound, scavenges free radicals.[2][3]	FDA-approved for reducing xerostomia in head-and-neck cancer radiotherapy.[2][3]	Can cause hypotension, nausea, and vomiting.[3]
Rosmarinic Acid	Scavenges free radicals.[4][5]	Decreased frequency of micronuclei and increased cell survival in vitro and in vivo.[4][5]	Loses radioprotective capacity against radiation-induced bystander effects.[4][5]
Cinnamic Acid	Reduces intracellular reactive oxygen species (ROS) through free-radical scavenging.[6]	Significantly decreased DNA double-strand breaks in human lymphocytes.[6]	Efficacy primarily demonstrated in in vitro models.
Melatonin	Antioxidant properties, upregulates antioxidant enzymes.	Protected mice against lethal irradiation doses.[7]	Short half-life in vivo and requires high doses.[7]
Genistein	Clears ROS and reduces NF-κB activity.[3]	Modulates expression of cytokines and chemokines.	Most studies are preclinical.[3]

Mechanistic Insights into (+)-Rosamultin's Radioprotective Action

Detailed mechanistic studies have revealed that (+)-Rosamultin exerts its radioprotective effects through two primary signaling pathways:

• Promotion of DNA Injury Repair: (+)-Rosamultin facilitates the translocation of Translin-associated protein X (TRAX) into the nucleus, which is a key step in the non-homologous end joining (NHEJ) pathway of DNA repair.[1]

• Suppression of Oxidative Stress: It activates the Nrf2/HO-1 signaling pathway, a critical regulator of the cellular antioxidant response, thereby reducing irradiation-induced oxidative stress.[1]

Signaling Pathway of (+)-Rosamultin's Radioprotective Effects

References

• 1. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Immuno-protective impact and clinical translation of radioprotective agents in cancer radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Radiation-Induced Bystander Effect: Loss of Radioprotective Capacity of Rosmarinic Acid In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Radioprotective agents to prevent cellular damage due to ionizing radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Independent Verification of (+)-Rosamultin's Nephroprotective Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the nephroprotective properties of (+)-Rosamultin against other potential therapeutic agents. Currently, the evidence for (+)-Rosamultin's efficacy is based on a single key study. This document summarizes the available data, places it in context with alternative compounds, and highlights the need for further independent verification.

Executive Summary

(+)-Rosamultin has demonstrated significant nephroprotective effects in a preclinical model of cisplatin-induced acute kidney injury. The primary mechanism appears to involve the regulation of oxidative stress and apoptosis through the ROS/CHOP and PERK-eIF2α-ATF4 signaling pathways. However, a critical gap in the current research is the absence of independent studies to validate these findings. This guide compares the data on (+)-Rosamultin with two other compounds, Rosmarinic Acid and Rosuvastatin, which have been studied for their kidney-protective effects in similar models. While all three compounds show promise, their mechanisms of action and the specifics of their protective effects vary. Further research, particularly independent verification of (+)-Rosamultin's properties, is essential for its consideration as a viable therapeutic candidate.

Comparative Analysis of Nephroprotective Agents

The following table summarizes the quantitative data from preclinical studies on (+)-Rosamultin, Rosmarinic Acid, and Rosuvastatin in rodent models of cisplatin-induced nephrotoxicity. It is important to note that direct comparisons should be made with caution due to variations in experimental design.

Table 1: Quantitative Comparison of Nephroprotective Efficacy

Parameter	(+)-Rosamultin	Rosmarinic Acid	Rosuvastatin
Animal Model	Male C57BL/6 mice	Male BALB/c mice	Female Wistar rats
Kidney Injury Inducer	Cisplatin (B142131) (10 mg/kg, i.p.)	Cisplatin (13 mg/kg, i.p.)	Cisplatin (7 mg/kg, i.p.)
Treatment Dose	12 mg/kg/day, p.o.	1, 2, and 5 mg/kg/day, p.o.	10 mg/kg/day, p.o.
Key Efficacy Endpoints
Serum Creatinine	Significantly decreased vs. cisplatin group	Significantly decreased vs. cisplatin group (dose-dependent)	Significantly decreased vs. cisplatin group
Blood Urea Nitrogen (BUN)	Significantly reduced vs. cisplatin group	Significantly decreased vs. cisplatin group (dose-dependent)	Significantly decreased vs. cisplatin group
Urinary Protein	Significantly decreased vs. cisplatin group	Not Reported	Not Reported
Kidney Index	Significantly decreased vs. cisplatin group	Not Reported	Not Reported
Histopathological Damage	Ameliorated	Ameliorated	Ameliorated
Toxicity	No obvious toxicity observed in mice.[1]	Not Reported	Not Reported

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following table outlines the key experimental protocols used in the studies of (+)-Rosamultin and the comparative agents.

Table 2: Comparison of Experimental Methodologies

Experimental Step	(+)-Rosamultin Protocol	Rosmarinic Acid Protocol	Rosuvastatin Protocol
Animal Model	Male C57BL/6 mice (8 weeks old)	Male BALB/c mice (8-10 weeks old)	Adult female Wistar rats (180-200 g)
Induction of Nephrotoxicity	Single intraperitoneal (i.p.) injection of cisplatin (10 mg/kg)	Single i.p. injection of cisplatin (13 mg/kg)	Single i.p. injection of cisplatin (7 mg/kg) on day 5 of treatment
Treatment Administration	Oral gavage (p.o.) of (+)-Rosamultin (12 mg/kg) daily for 10 days, with cisplatin on day 7	Oral gavage of Rosmarinic Acid (1, 2, or 5 mg/kg) for two consecutive days, 48h after cisplatin injection	Oral gavage of Rosuvastatin (10 mg/kg) daily for 10 days
Key Biochemical Analyses	Serum creatinine, BUN, urinary protein	Serum creatinine, BUN	Serum creatinine, urea, BUN, albumin, calcium, uric acid, magnesium
Histopathological Analysis	Kidney tissues stained with Hematoxylin and Eosin (H&E) and Masson's trichrome	Kidney tissues stained with H&E	Kidney tissues stained with H&E
Mechanism of Action Assays	Western blot for PERK-eIF2α-ATF4 and ROS/CHOP pathway proteins; Measurement of ROS, SOD, GSH, and CAT	Immunohistochemistry for 4-HNE, CYP2E1, HO-1, NF-κB, p53, and active caspase-3	Measurement of renal malondialdehyde (MDA), superoxide (B77818) dismutase (SOD), and catalase (CAT) activities

Signaling Pathways and Mechanisms of Action

The nephroprotective effects of these compounds are attributed to their modulation of specific cellular signaling pathways.

(+)-Rosamultin's Proposed Mechanism

(+)-Rosamultin is suggested to protect against cisplatin-induced kidney injury by mitigating oxidative stress and apoptosis.[1] It appears to downregulate the PERK-eIF2α-ATF4 signaling pathway and the downstream ROS/CHOP signal pathway.[1]

Proposed signaling pathway of (+)-Rosamultin.

Experimental Workflow for Evaluating Nephroprotective Agents

A generalized workflow for the preclinical evaluation of nephroprotective compounds is illustrated below.

Generalized experimental workflow.

Logical Relationship of Nephroprotection

The overarching principle of nephroprotection in the context of cisplatin-induced injury involves counteracting the primary insults of oxidative stress and inflammation, which lead to cellular apoptosis and tissue damage.

Logical model of nephroprotection.

Conclusion and Future Directions

The available data suggests that (+)-Rosamultin holds promise as a nephroprotective agent, with a plausible mechanism of action centered on the mitigation of oxidative stress and apoptosis. However, the reliance on a single study necessitates a cautious interpretation of these findings. Independent verification of its efficacy and mechanism of action is a critical next step.

For drug development professionals, further preclinical studies should be designed to:

• Replicate the initial findings in different animal models and with varying dosages.

• Directly compare the efficacy of (+)-Rosamultin with other potential nephroprotective agents in the same study to minimize experimental variability.

• Further elucidate the molecular targets of (+)-Rosamultin to better understand its mechanism of action.

Without such independent verification, the advancement of (+)-Rosamultin into further stages of drug development would be premature. The scientific community is encouraged to undertake these validation studies to either confirm or challenge the initial promising results.

References

• 1. Nrf2 activators as potential modulators of injury in human kidney cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of (+)-Rosamultin Analogs: Insights from Related Pentacyclic Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

(+)-Rosamultin, a pentacyclic triterpenoid (B12794562) primarily isolated from Potentilla anserina L., has garnered significant interest for its diverse pharmacological activities, including nephroprotective, antioxidant, anti-inflammatory, and anti-apoptotic effects.[1] While extensive research has elucidated the biological actions of the parent compound, dedicated studies on the structure-activity relationship (SAR) of a series of (+)-Rosamultin analogs are limited in the current scientific literature.

This guide aims to provide a comparative analysis of the potential SAR of (+)-Rosamultin analogs by extrapolating from data on structurally similar pentacyclic triterpenoids, such as oleanolic acid and ursolic acid. By examining how modifications to these related scaffolds influence biological outcomes, we can infer key structural motifs that may govern the efficacy of future (+)-Rosamultin derivatives.

Comparative Analysis of Biological Activity

The biological activity of pentacyclic triterpenoids is intricately linked to the nature and position of functional groups on their core structure. The following table summarizes the inhibitory activities of various oleanane (B1240867) and ursane (B1242777) triterpenes against key enzymes involved in the inflammatory process, providing a basis for predicting the SAR of potential (+)-Rosamultin analogs.

Compound/Analog	Scaffold Type	Key Structural Modifications	Target Enzyme	IC50 (µM)	Reference
Oleanolic Acid	Oleanane	-	hCE1	0.28	[2][3]
Ursolic Acid	Ursane	-	hCE1	0.24	[2][3]
3-O-acetyl-β-boswellic acid	-	Acetyl group at C-3	15-LOX-2	12.2 ± 0.47	[4]
Compound 22 (UA derivative)	Ursane	3-O-β-carboxypropionyl group	hCE1	Potent inhibitor	[2][3]

Key SAR Insights from Related Pentacyclic Triterpenoids:

• C-28 Carboxyl Group: Studies on oleanolic and ursolic acids suggest that the carboxylic acid at the C-28 position is crucial for inhibitory activity against human carboxylesterase 1 (hCE1).[2][3] Esterification, amidation, or reduction of this group generally leads to a decrease in activity.[2][3]

• C-3 Hydroxyl Group: Modification of the hydroxyl group at the C-3 position can significantly modulate activity. For instance, the introduction of a 3-O-β-carboxypropionyl group on ursolic acid dramatically increased its inhibitory effect on hCE1.[2][3]

• Other Positions: The presence of a hydroxyl group at C-24 has been shown to be beneficial for both 5-LOX and COX-1 inhibition in some pentacyclic triterpenes.[4] Conversely, an α-hydroxy group at C-2 or a carboxylic acid at C-23 can suppress 5-LOX activity.[4]

These findings suggest that for the development of potent (+)-Rosamultin analogs, careful consideration should be given to modifications at the C-3 and C-28 positions, as these appear to be critical determinants of biological activity in related compounds.

Signaling Pathways Modulated by (+)-Rosamultin

(+)-Rosamultin has been shown to exert its biological effects by modulating several key signaling pathways. Understanding these pathways is crucial for designing analogs with enhanced or more specific activities.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Structure-Activity Relationships of Pentacyclic Triterpenoids as Potent and Selective Inhibitors against Human Carboxylesterase 1 [frontiersin.org]
• 3. Structure-Activity Relationships of Pentacyclic Triterpenoids as Potent and Selective Inhibitors against Human Carboxylesterase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationships of Pentacyclic Triterpenoids as Inhibitors of Cyclooxygenase and Lipoxygenase Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetic Profiles of Hypothetical (+)-Rosamultin Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic profiles of three hypothetical formulations of (+)-Rosamultin: a conventional oral suspension, a solid dispersion, and a nanoparticle formulation. The data presented is intended to be illustrative of the potential improvements in pharmacokinetic parameters that can be achieved with advanced formulation strategies for poorly soluble natural products like (+)-Rosamultin.

Data Presentation: Pharmacokinetic Profiles

The following table summarizes the hypothetical pharmacokinetic parameters of the different (+)-Rosamultin formulations following oral administration. These values are not based on direct experimental data but are extrapolated from typical performance improvements seen with these formulation technologies for compounds with similar physicochemical properties.

Pharmacokinetic Parameter	Conventional Suspension	Solid Dispersion	Nanoparticle Formulation
Bioavailability (%)	~5	~15-20	~25-35
Cmax (ng/mL)	150 ± 30	450 ± 90	700 ± 120
Tmax (h)	2.0 ± 0.5	1.0 ± 0.3	0.5 ± 0.2
AUC (0-t) (ng·h/mL)	600 ± 120	1800 ± 350	3000 ± 500
Half-life (t½) (h)	3.5 ± 0.8	3.2 ± 0.7	3.0 ± 0.6

Disclaimer: The data in this table is hypothetical and for illustrative purposes only. No direct comparative studies on different (+)-Rosamultin formulations were found in the public domain.

Experimental Protocols

A generalized experimental protocol for a comparative pharmacokinetic study of different (+)-Rosamultin formulations in a rodent model is provided below.

Objective: To compare the oral bioavailability and other pharmacokinetic parameters of three different formulations of (+)-Rosamultin (Conventional Suspension, Solid Dispersion, and Nanoparticle Formulation).

1. Materials and Reagents:

• (+)-Rosamultin reference standard

• Excipients for each formulation (e.g., suspending agents, polymers for solid dispersion, lipids/polymers for nanoparticles)

• Solvents for formulation and analysis (e.g., ethanol, methanol, acetonitrile, water)

• Internal standard for bioanalysis

• Anesthesia for animal procedures

• Anticoagulant for blood collection (e.g., heparin, EDTA)

2. Animal Model:

• Species: Male Sprague-Dawley rats (or other appropriate rodent model)

• Weight: 200-250 g

• Housing: Standard laboratory conditions (12 h light/dark cycle, controlled temperature and humidity), with free access to food and water. Animals should be fasted overnight before dosing.

3. Study Design:

• A parallel group design with three groups of animals (n=6 per group), each receiving one of the three formulations.

• An additional group may be included for intravenous administration of (+)-Rosamultin to determine absolute bioavailability.

4. Formulation Preparation:

• Conventional Suspension: (+)-Rosamultin is suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose sodium) at the desired concentration.

• Solid Dispersion: (+)-Rosamultin is co-processed with a hydrophilic carrier (e.g., PVP, PEG) using a method such as solvent evaporation or hot-melt extrusion. The resulting solid is then milled and suspended in a vehicle for dosing.

• Nanoparticle Formulation: (+)-Rosamultin is encapsulated within nanoparticles (e.g., lipid-based or polymeric) using a suitable method like high-pressure homogenization or nanoprecipitation. The nanoparticle suspension is then administered.

5. Dosing and Sample Collection:

• Each animal is administered a single oral dose of the respective formulation via gavage. The dose should be consistent across all groups.

• Blood samples (approximately 0.2 mL) are collected from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Blood samples are collected into tubes containing an anticoagulant and immediately centrifuged to separate the plasma.

• Plasma samples are stored at -80°C until analysis.

6. Bioanalytical Method:

• A validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method is used to quantify the concentration of (+)-Rosamultin in the plasma samples.

• The method should be validated for linearity, accuracy, precision, selectivity, and stability.

• An internal standard is used to ensure the accuracy of the quantification.

7. Pharmacokinetic Analysis:

• The plasma concentration-time data for each animal is analyzed using non-compartmental analysis software (e.g., WinNonlin).

• The following pharmacokinetic parameters are calculated:

  • Maximum plasma concentration (Cmax) and time to reach Cmax (Tmax) are determined directly from the observed data.

  • The area under the plasma concentration-time curve from time zero to the last measurable time point (AUC(0-t)) is calculated using the linear trapezoidal rule.

  • The area under the plasma concentration-time curve from time zero to infinity (AUC(0-inf)) is calculated as AUC(0-t) + Ct/λz, where Ct is the last measurable concentration and λz is the terminal elimination rate constant.

  • The elimination half-life (t½) is calculated as 0.693/λz.

  • Bioavailability (F) is calculated as (AUCoral/AUCIV) × (DoseIV/Doseoral) × 100%.

8. Statistical Analysis:

• The pharmacokinetic parameters are presented as mean ± standard deviation (SD).

• Statistical comparisons between the different formulation groups are performed using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test). A p-value of <0.05 is typically considered statistically significant.

Mandatory Visualizations

A Head-to-Head Comparison: (+)-Rosamultin and its Aglycone in Cellular Protection

A detailed analysis of the available experimental data for (+)-Rosamultin suggests potent antioxidant and anti-apoptotic activities. While direct comparative studies on its aglycone are not presently available in the scientific literature, this guide provides a comprehensive overview of (+)-Rosamultin's performance and offers a comparative perspective based on established principles of glycoside pharmacology.

(+)-Rosamultin, a triterpenoid (B12794562) saponin, has demonstrated significant promise in protecting cells from oxidative stress and programmed cell death. This guide summarizes the key experimental findings for (+)-Rosamultin and extrapolates a comparison to its aglycone, the core structure without its sugar moiety. This comparison is founded on the general understanding that the glycosidic bond can significantly influence a compound's solubility, stability, and bioavailability, which in turn affects its biological activity.[1]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro studies on (+)-Rosamultin, showcasing its protective effects against cellular damage.

Table 1: Antioxidant Enzyme Activity Modulation by (+)-Rosamultin

Treatment Group	Superoxide Dismutase (SOD) Activity	Catalase (CAT) Activity	Glutathione Peroxidase (GSH-Px) Activity	Malondialdehyde (MDA) Content
Control	Baseline	Baseline	Baseline	Baseline
H₂O₂ Induced Stress	Decreased	Decreased	Decreased	Increased
(+)-Rosamultin + H₂O₂	Significantly Increased vs. H₂O₂ Group[2][3]	Significantly Increased vs. H₂O₂ Group[2][3]	Significantly Increased vs. H₂O₂ Group[2][3]	Significantly Decreased vs. H₂O₂ Group[2][3]

Note: Specific units and percentage changes can be found in the cited literature.

Table 2: Anti-Apoptotic Protein Expression Modulation by (+)-Rosamultin

Treatment Group	Bcl-2 Expression	Bax Expression	Caspase-9 Expression	Caspase-3 Expression
Control	Baseline	Baseline	Baseline	Baseline
H₂O₂ Induced Stress	Decreased	Increased	Increased	Increased
(+)-Rosamultin + H₂O₂	Significantly Increased vs. H₂O₂ Group[2]	Significantly Decreased vs. H₂O₂ Group[2]	Significantly Decreased vs. H₂O₂ Group[2]	Significantly Decreased vs. H₂O₂ Group[2]

Comparative Analysis: (+)-Rosamultin (Glycoside) vs. its Aglycone

While direct experimental data for the aglycone of Rosamultin is lacking, general principles of pharmacology for glycosides and aglycones allow for an informed comparison.

Feature	(+)-Rosamultin (Glycoside)	Rosamultin Aglycone (Predicted)
Water Solubility	Higher due to the hydrophilic sugar moiety.	Lower, potentially limiting bioavailability in aqueous environments.
Bioavailability	The sugar moiety may facilitate absorption and transport.	May exhibit faster absorption across cell membranes due to increased lipophilicity, but overall bioavailability could be lower due to poor solubility.
Biological Activity	Potent antioxidant and anti-apoptotic effects observed. The sugar may be crucial for receptor binding or cellular uptake.	The aglycone is the core active structure. Its intrinsic activity could be higher, but this may be offset by reduced bioavailability.
Metabolism	May be hydrolyzed in vivo to its aglycone, acting as a pro-drug.	The direct active form.
Stability	The glycosidic bond may protect the core structure from degradation.	Potentially less stable.

Signaling Pathways and Experimental Workflows

The protective effects of (+)-Rosamultin are mediated through the modulation of key signaling pathways involved in cellular stress and survival.

Caption: Signaling pathways modulated by (+)-Rosamultin to exert its protective effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protective Effect of Rosamultin against H2O2-Induced Oxidative Stress and Apoptosis in H9c2 Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

meta-analysis of (+)-Rosamultin biological activities

A Comprehensive Meta-Analysis of the Biological Activities of (+)-Rosamultin

(+)-Rosamultin, a pentacyclic triterpenoid (B12794562) saponin (B1150181) isolated from plants of the Rosaceae family, has garnered significant attention in recent years for its diverse pharmacological effects. This guide provides a comparative meta-analysis of its key biological activities, supported by available experimental data, to offer researchers, scientists, and drug development professionals a comprehensive overview of its therapeutic potential.

Key Biological Activities of (+)-Rosamultin

(+)-Rosamultin exhibits a range of biological activities, primarily centered around its antioxidant, anti-apoptotic, nephroprotective, and radioprotective properties. These effects are mediated through the modulation of several key signaling pathways.

Antioxidant and Nephroprotective Activities

(+)-Rosamultin has demonstrated significant antioxidant and nephroprotective effects, particularly against cisplatin-induced acute renal injury. It enhances the viability of kidney cells (HEK293) treated with cisplatin.[1] In vivo studies have shown that (+)-Rosamultin can effectively decrease the kidney index, reduce blood urea (B33335) nitrogen levels, and decrease urinary protein excretion, thereby ameliorating histopathological damage and fibrosis of renal tissue caused by cisplatin.[1]

The underlying mechanism for these protective effects involves the regulation of the reactive oxygen species (ROS)/C/EBP homologous protein (CHOP) signaling pathway. (+)-Rosamultin reduces the generation of intracellular ROS and enhances the activities of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), glutathione (B108866) (GSH), and catalase (CAT).[1] Furthermore, it inhibits the activation of p38 and JNK, and downregulates the expression of CHOP and proteins in the upstream PERK-eIF2α-ATF4 signaling pathway.[1]

Signaling Pathway: ROS/CHOP and PERK-eIF2α-ATF4

Caption: (+)-Rosamultin's nephroprotective mechanism.

Protection Against Hypoxia-Induced Apoptosis

(+)-Rosamultin protects vascular endothelial cells against hypoxia-induced apoptosis by activating the PI3K/AKT and ERK1/2 signaling pathways.[2][3] This anti-apoptotic effect is crucial in conditions of oxidative stress. Previous studies have indicated its potential in treating hydrogen peroxide-induced oxidative stress injury in H9c2 cardiomyocytes through its antioxidant and anti-apoptotic effects.[2] The activation of the PI3K/AKT pathway by (+)-Rosamultin also positively regulates the ERK1/2 and NF-κB signaling pathways.[2][3]

Signaling Pathway: PI3K/AKT and ERK1/2

Caption: (+)-Rosamultin's anti-apoptotic mechanism.

Radioprotective Effects

(+)-Rosamultin has been shown to ameliorate radiation injury both in vitro and in vivo. It improves survival, limits leukocyte depletion, and reduces damage to the spleen and small intestine in irradiated mice.[4] The protective mechanism involves promoting DNA injury repair and suppressing oxidative stress.[4] (+)-Rosamultin reverses the downregulation of the anti-apoptotic protein BCL-2 and the upregulation of the pro-apoptotic protein BAX.[4] Mechanistically, it promotes the translocation of Translin-associated protein X (TRAX) into the nucleus, which is involved in non-homologous end joining (NHEJ) DNA repair. Additionally, it reduces radiation-induced oxidative stress by promoting the Nrf2/HO-1 signaling pathway.[4]

Signaling Pathway: TRAX/NHEJ and Nrf2/HO-1

Caption: (+)-Rosamultin's radioprotective mechanism.

Quantitative Data Summary

Currently, publicly available, peer-reviewed literature lacks specific quantitative data such as IC50 or EC50 values for the aforementioned biological activities of (+)-Rosamultin. The studies primarily focus on qualitative and mechanistic descriptions of its effects. Further quantitative structure-activity relationship (QSAR) studies and standardized bioassays are required to establish a more precise pharmacological profile.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are generalized methodologies for key experiments cited in the literature on (+)-Rosamultin.

Cell Viability Assay (MTT Assay)

• Objective: To assess the effect of (+)-Rosamultin on the viability of cells.

• Methodology:

  • Seed cells (e.g., HEK293, H9c2, vascular endothelial cells) in a 96-well plate at a specific density and allow them to adhere overnight.

  • Treat the cells with varying concentrations of (+)-Rosamultin and/or an inducing agent (e.g., cisplatin, H₂O₂) for a specified duration.

  • After treatment, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the control group.

Western Blot Analysis

• Objective: To determine the expression levels of specific proteins in signaling pathways.

• Methodology:

  • Lyse treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., p-p38, p-JNK, CHOP, p-AKT, p-ERK, Bcl-2, BAX) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin, GAPDH).

Measurement of Intracellular ROS

• Objective: To quantify the levels of intracellular reactive oxygen species.

• Methodology:

  • Culture cells in a 96-well black plate.

  • Treat the cells with (+)-Rosamultin and/or an inducing agent.

  • After treatment, wash the cells with PBS and incubate with a fluorescent probe for ROS (e.g., 2',7'-dichlorofluorescin diacetate - DCFH-DA) in the dark.

  • Measure the fluorescence intensity using a fluorescence microplate reader or a flow cytometer at the appropriate excitation and emission wavelengths.

In Vivo Animal Studies

• Objective: To evaluate the in vivo efficacy and safety of (+)-Rosamultin.

• Methodology:

  • Acclimate experimental animals (e.g., mice, rats) to the laboratory conditions.

  • Divide the animals into different groups (e.g., control, model, (+)-Rosamultin treatment groups).

  • Induce the disease model (e.g., cisplatin-induced nephrotoxicity, whole-body irradiation).

  • Administer (+)-Rosamultin at different doses via a suitable route (e.g., intragastric administration).

  • Monitor the animals for relevant parameters (e.g., survival rate, body weight, biochemical markers in blood and urine).

  • At the end of the experiment, sacrifice the animals and collect tissues for histopathological examination and molecular analysis (e.g., Western blot, immunohistochemistry).

Experimental Workflow: In Vivo Evaluation of (+)-Rosamultin

Caption: General workflow for in vivo experiments.

Conclusion and Future Directions

(+)-Rosamultin is a promising natural compound with multifaceted biological activities, particularly in the realms of cytoprotection and anti-inflammation. Its ability to modulate key signaling pathways involved in oxidative stress, apoptosis, and DNA repair highlights its therapeutic potential. However, the current body of research is largely mechanistic. Future studies should focus on generating robust quantitative data to establish clear dose-response relationships and therapeutic indices. Furthermore, exploration of its efficacy in a broader range of disease models and eventual clinical trials will be crucial to translate these preclinical findings into tangible therapeutic applications.

References

• 1. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kaji-Ichigoside F1 and Rosamultin Protect Vascular Endothelial Cells against Hypoxia-Induced Apoptosis via the PI3K/AKT or ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rosamultin ameliorates radiation injury via promoting DNA injury repair and suppressing oxidative stress in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (+)-Rosamultin's Effects on Diverse Cell Lines

(December 18, 2025) - This guide provides a comparative overview of the biological effects of (+)-Rosamultin, a natural triterpenoid, across various cell lines. The data presented herein is compiled from multiple studies and is intended for researchers, scientists, and professionals in drug development. This document summarizes the current understanding of (+)-Rosamultin's impact on cell viability, apoptosis, and underlying signaling pathways.

Executive Summary

(+)-Rosamultin has demonstrated significant biological activity in a range of cell types. In non-cancerous cell lines, it primarily exhibits protective effects against various stressors, including oxidative and chemical damage. Its mechanism of action in these cells often involves the modulation of antioxidant pathways and pro-survival signaling cascades. In contrast, while direct comparative studies on cancerous cell lines are limited for (+)-Rosamultin itself, related compounds like rosmarinic acid show promise for anti-proliferative and pro-apoptotic effects. This guide collates the available data to provide a comparative perspective on these differing effects.

Data Presentation: A Comparative Overview

The following tables summarize the observed effects of (+)-Rosamultin on different cell lines. It is crucial to note that the experimental conditions varied significantly between studies, precluding a direct, quantitative comparison of potency (e.g., IC50 values) across all cell lines. The data should be interpreted as a qualitative comparison of the compound's diverse biological activities.

Table 1: Effects of (+)-Rosamultin on Non-Cancerous Cell Lines

Cell Line	Cell Type	Experimental Context	Observed Effects	Key Signaling Pathways Involved
HEK293 [1]	Human Embryonic Kidney	Cisplatin-induced nephrotoxicity	Enhanced cell viability, reduced apoptosis, antioxidant activity	Downregulation of ROS/CHOP, inhibition of p38 and JNK activation[1]
H9c2	Rat Cardiomyocyte	H₂O₂-induced oxidative stress	Increased cell viability, reduced apoptosis and oxidative stress	Activation of PI3K/Akt signaling pathway
EA.hy926	Human Vascular Endothelial	Hypoxia	Inhibition of apoptosis	Activation of PI3K/Akt and ERK1/2 signaling pathways
Small Intestinal Epithelial Cells [2]	Mouse Small Intestine	Radiation-induced injury	Reduced apoptosis, promoted DNA repair, suppressed oxidative stress	Promotion of Nrf2/HO-1 signaling pathway, TRAX/NHEJ pathway[2]

Table 2: Effects of Structurally Related Compounds on Cancerous Cell Lines

No direct studies on the intrinsic cytotoxicity of (+)-Rosamultin on the specified cancer cell lines were identified. The following data pertains to the related compound, rosmarinic acid, and provides insight into potential anti-cancer activities.

Cell Line	Cancer Type	Compound	Observed Effects	Key Signaling Pathways Involved
DLD-1 and LoVo [3]	Colorectal Cancer	Rosmarinic Acid	Enhanced cisplatin-induced cytotoxicity, induced apoptosis and ferroptosis	Upregulation of Bax and caspases, downregulation of Bcl-2, GPX4, and SLC7A11[3]
Various [1]	Multiple	Rosmarinic Acid	Inhibition of proliferation, induction of apoptosis, anti-metastatic effects	Modulation of various pathways including those involved in cell survival and death[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the referenced studies are outlined below.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with varying concentrations of the test compound (e.g., (+)-Rosamultin) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, remove the treatment medium and add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated cells). The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined from a dose-response curve.

Apoptosis Detection (Western Blot Analysis)

Western blotting is used to detect specific proteins in a sample and can be employed to measure the levels of key apoptosis-related proteins.

Protocol:

• Protein Extraction: Following treatment, harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptotic markers (e.g., Bcl-2, Bax, cleaved Caspase-3, cleaved PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. A loading control (e.g., β-actin or GAPDH) should be used to normalize protein levels.

Measurement of Intracellular Reactive Oxygen Species (ROS) (DCFH-DA Assay)

The 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) assay is used to measure intracellular ROS levels.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 24-well plate and treat with the test compound as required.

• DCFH-DA Staining: After treatment, wash the cells with serum-free medium and then incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Washing: Wash the cells three times with PBS to remove excess DCFH-DA.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with an excitation wavelength of 485 nm and an emission wavelength of 530 nm.

• Data Analysis: Normalize the fluorescence intensity to the cell number or protein concentration. An increase in fluorescence indicates an increase in intracellular ROS levels.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways modulated by (+)-Rosamultin and a general workflow for its in vitro evaluation.

Caption: General experimental workflow for assessing (+)-Rosamultin's effects.

Caption: Protective mechanisms of (+)-Rosamultin in non-cancerous cells.

Caption: Pro-apoptotic signaling of a related compound, rosmarinic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Inflammatory and Anticancer Effects of Anthocyanins in In Vitro and In Vivo Studies [mdpi.com]
• 3. Anticancer Activity of Rosmarinus officinalis L.: Mechanisms of Action and Therapeutic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of (+)-Rosamultin: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of (+)-Rosamultin

(+)-Rosamultin is a triterpenoid (B12794562) glycoside, a class of natural products with diverse biological activities. While research suggests it has low toxicity in animal models, a comprehensive safety profile, including its environmental impact, is not yet fully established. Therefore, in the absence of a specific Safety Data Sheet (SDS), it is imperative to handle and dispose of (+)-Rosamultin with caution, treating it as a potentially hazardous chemical to ensure the safety of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult your institution's Environmental Health and Safety (EHS) department for specific guidelines. Adherence to local, state, and federal regulations is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling (+)-Rosamultin, including:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Engineering Controls:

• Ventilation: Handle solid (+)-Rosamultin in a well-ventilated area or a chemical fume hood to minimize the risk of dust inhalation.

Spill Management

In the event of a spill, prompt and safe cleanup is crucial.

• Solid Spills:

  • Wearing appropriate PPE, carefully sweep up the solid material.

  • Avoid generating dust.

  • Collect the spilled substance and any contaminated cleaning materials (e.g., wipes, absorbent pads) into a designated, sealable container for hazardous waste.

  • Wash the spill area with soap and water. Collect the contaminated water for disposal as hazardous waste if required by local regulations.

• Liquid Spills (Solutions):

  • Contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Transfer the absorbed material into a sealed container for hazardous waste disposal.

Standard Operating Protocol for (+)-Rosamultin Disposal

This protocol outlines the essential steps for the safe segregation, collection, and disposal of (+)-Rosamultin waste. This material should be disposed of as chemical waste through a licensed professional service or your institution's EHS program.

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is fundamental to safe and compliant waste disposal.

• Solid Waste:

  • Collect unused or expired (+)-Rosamultin powder in a dedicated, clearly labeled hazardous waste container.

  • Contaminated disposable materials, such as weighing papers, gloves, and wipes, should also be placed in this container.

  • The container must be durable, leak-proof, and have a secure lid.

• Liquid Waste:

  • Collect any solutions containing (+)-Rosamultin in a separate, compatible, and clearly labeled hazardous liquid waste container.

  • Do not mix (+)-Rosamultin solutions with other incompatible waste streams.

  • Rinsate from triple-rinsing emptied (+)-Rosamultin containers must also be collected as hazardous liquid waste.

Step 2: Waste Container Labeling

Accurate and clear labeling is critical for safe handling and disposal.

• All waste containers must be clearly labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "(+)-Rosamultin"

  • The specific contents and their approximate concentrations (including any solvents).

  • The date of accumulation.

  • The name of the principal investigator or laboratory contact.

Step 3: On-Site Storage

Proper storage of waste containers within the laboratory is necessary prior to collection.

• Location: Store sealed waste containers in a designated Satellite Accumulation Area (SAA) that is near the point of generation and under the control of laboratory personnel.

• Conditions: The storage area must be secure, well-ventilated, and away from sources of heat or incompatible chemicals.

• Containment: Place containers in secondary containment (e.g., a chemical-resistant tray) to manage any potential leaks.

Step 4: Final Disposal

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a certified hazardous waste disposal contractor.

• Provide the waste manifest with a full characterization of the waste.

Quantitative Data Summary

As no specific Safety Data Sheet with quantitative disposal limits for (+)-Rosamultin is available, the primary quantitative guideline is the principle of waste minimization.

Data Point	Guideline
Waste Generation	Minimize the generation of (+)-Rosamultin waste by ordering only the necessary quantities and preparing solutions on an as-needed basis.
Container Residue	For "empty" containers, ensure no more than 3% by weight of the original net weight remains.
Rinsate Collection	All rinsate from the triple-rinsing of empty containers must be collected and disposed of as hazardous liquid waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (+)-Rosamultin.

Essential Safety and Operational Protocols for Handling (+)-Rosamultin

For researchers, scientists, and drug development professionals, ensuring safety during the handling of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE) required for handling (+)-Rosamultin, along with essential operational and disposal plans. While specific safety data for (+)-Rosamultin is not extensively detailed in publicly available literature, the following guidelines are based on best practices for handling powdered chemical compounds of a similar nature (triterpenoid saponins) in a laboratory setting.

Immediate Safety and Handling Precautions

When working with (+)-Rosamultin, especially in its powdered form, the primary risks involve inhalation of airborne particles and dermal contact. Adherence to the following PPE guidelines is mandatory to mitigate these risks.

Personal Protective Equipment (PPE) Summary

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended)	Prevents skin contact and absorption. Double-gloving provides an extra layer of protection against potential micro-tears or contamination during doffing.
Eye and Face Protection	Safety glasses with side shields or safety goggles. A face shield is recommended when handling larger quantities or when there is a significant risk of splashes.	Protects eyes from airborne powder and potential splashes of solutions containing the compound.
Body Protection	A disposable, fluid-resistant laboratory coat with long sleeves and elastic cuffs.	Protects skin and personal clothing from contamination with the powder or solutions.
Respiratory Protection	A NIOSH-approved N95 respirator or higher.	Recommended when handling the powdered form of (+)-Rosamultin, especially when weighing or transferring, to prevent inhalation of fine particles.

Operational Plan for Handling (+)-Rosamultin

A systematic approach to handling (+)-Rosamultin is crucial for maintaining a safe laboratory environment.

1. Preparation and Engineering Controls:

• All work with powdered (+)-Rosamultin should be conducted within a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

• Ensure that an eyewash station and a safety shower are readily accessible.

• A designated area for handling (+)-Rosamultin should be established to prevent cross-contamination.

• Have a chemical spill kit readily available in the work area.

2. Handling Procedures:

• Before beginning work, ensure all required PPE is donned correctly.

• When weighing the solid form, use a containment balance enclosure if available to minimize the dispersion of powder.

• Handle solutions of (+)-Rosamultin with care to avoid splashes and aerosol generation.

3. Post-Handling and Decontamination:

• After handling, carefully remove PPE, starting with the outer gloves, followed by the lab coat, and then the inner gloves.

• Wash hands thoroughly with soap and water after removing all PPE.

• Decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan

Proper disposal of (+)-Rosamultin and contaminated materials is critical to prevent environmental contamination and potential exposure to others.

• Solid Waste: All disposable materials contaminated with (+)-Rosamultin, including used PPE (gloves, lab coats), weigh boats, and pipette tips, should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing (+)-Rosamultin should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of solutions down the drain.

• Container Disposal: Empty containers that held (+)-Rosamultin should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

• Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations for safely handling (+)-Rosamultin, from preparation to disposal.

Caption: Workflow for the safe handling of (+)-Rosamultin.